6-Methyleneandrost-4-ene-3,17-dione

• CAS: 19457-55-7

Core Science & Biosynthesis

Synthesis of 6-Methyleneandrost-4-ene-3,17-dione from Androstenedione: An In-depth Technical Guide

Abstract

This technical guide provides a comprehensive overview of the synthesis of 6-methyleneandrost-4-ene-3,17-dione, a pivotal intermediate in the production of the aromatase inhibitor Exemestane, from the readily available steroid precursor, androstenedione. This document is intended for researchers, scientists, and professionals in the field of drug development and synthetic organic chemistry. We will delve into two primary synthetic strategies, a Mannich-type reaction and a Vilsmeier-Haack-type reaction, offering detailed mechanistic insights, step-by-step experimental protocols, and a comparative analysis of these methodologies. The content is structured to provide not only procedural details but also a deep understanding of the chemical principles that underpin these transformations, thereby empowering researchers to make informed decisions in their synthetic endeavors.

Introduction: The Significance of 6-Methyleneandrost-4-ene-3,17-dione

Androstenedione, an endogenous steroid hormone, serves as a fundamental building block in the synthesis of a wide array of steroidal active pharmaceutical ingredients (APIs).[1] The introduction of a methylene group at the C6 position to yield 6-methyleneandrost-4-ene-3,17-dione is a critical transformation that imparts unique biological properties to the steroid scaffold. This modification is most notably utilized in the synthesis of Exemestane, an irreversible steroidal aromatase inhibitor used in the treatment of estrogen-receptor-positive breast cancer.[2] The exocyclic double bond at the C6 position is key to the mechanism of action of Exemestane, which acts as a suicide inhibitor of the aromatase enzyme.

The synthesis of 6-methyleneandrost-4-ene-3,17-dione from androstenedione presents a unique synthetic challenge due to the presence of multiple reactive sites in the starting material. The regioselective introduction of the methylene group at the C6 position, which is alpha to the conjugated ketone in the A-ring, requires careful selection of reagents and reaction conditions. This guide will explore two effective methods to achieve this transformation, highlighting the chemical rationale behind each approach.

Synthetic Strategies and Mechanistic Insights

The introduction of a methylene group at the α-position of a ketone can be achieved through various synthetic methodologies. In the context of androstenedione, the most prevalent and effective approaches are the Mannich reaction and the Vilsmeier-Haack reaction.

The Mannich-Type Reaction: A Classic Approach to Aminomethylation

The Mannich reaction is a three-component condensation reaction involving an active hydrogen compound (in this case, the enolizable androstenedione), formaldehyde, and a secondary amine.[3][4] The reaction proceeds through the formation of an electrophilic iminium ion from formaldehyde and the secondary amine, which is then attacked by the nucleophilic enol form of the ketone.

Mechanism of the Mannich Reaction on Androstenedione:

The regioselectivity of the Mannich reaction on androstenedione is directed by the formation of the more stable enol. Androst-4-ene-3,17-dione can enolize at either the C2 or C6 position. However, enolization towards the C6 position is favored due to the extended conjugation with the C4-C5 double bond, leading to a more stable dienol intermediate. This dienol then attacks the electrophilic Eschenmoser salt (or a similar iminium ion), leading to the introduction of an aminomethyl group at the C6 position. Subsequent elimination of the amine via a Hofmann-type elimination yields the desired 6-methylene product.

A variation of this reaction involves the pre-formation of a dienol ether of androstenedione, which then reacts with the iminium ion. This approach can offer improved yields and selectivity. For instance, a patented method describes the enolization of androstenedione to form a 3-alkoxyandrost-3,5-dien-17-one, which then undergoes a three-component condensation with a secondary amine and formaldehyde.[5]

Diagram: Proposed Mechanism for the Mannich-Type Reaction

Caption: A simplified representation of the Mannich-type reaction pathway.

The Vilsmeier-Haack-Type Reaction: A Powerful Alternative

The Vilsmeier-Haack reaction typically involves the formylation of electron-rich aromatic compounds using a Vilsmeier reagent, which is a chloroiminium ion generated from a substituted amide (like DMF) and an acid halide (like phosphoryl chloride).[6][7] However, this reagent is also a potent electrophile that can react with enolizable ketones. In the synthesis of 6-methyleneandrost-4-ene-3,17-dione, a modification of this reaction is employed.

Mechanism of the Vilsmeier-Haack-Type Reaction on Androstenedione:

In this method, a mixture of phosphoryl chloride and a formaldehyde equivalent, such as formaldehyde dimethyl acetal, generates a highly electrophilic species in situ. This Vilsmeier-type reagent is then attacked by the enol form of androstenedione at the C6 position. The resulting intermediate undergoes elimination to furnish the 6-methylene group. This method is often effective for substrates where the traditional Mannich reaction may be sluggish or low-yielding.

Diagram: Vilsmeier-Haack-Type Reaction Workflow

Caption: A flowchart illustrating the key stages of the Vilsmeier-Haack-type synthesis.

Comparative Analysis of Synthetic Routes

The choice between the Mannich-type and Vilsmeier-Haack-type reactions depends on several factors, including desired yield, scalability, and the availability of reagents.

Feature	Mannich-Type Reaction	Vilsmeier-Haack-Type Reaction
Reagents	Formaldehyde, secondary amine, acid/base catalyst	Phosphoryl chloride, formaldehyde dimethyl acetal
Reaction Conditions	Generally milder conditions	Can be more vigorous, often requiring reflux
Yield	Can be variable, with a patented high-yield (not publicly specified) process involving pre-enolization.[5]	A reported yield of 17% has been published for a specific protocol.[8]
Advantages	Utilizes common and less hazardous reagents.	Can be effective for less reactive substrates.
Disadvantages	Potential for side reactions and purification challenges.	Use of corrosive and hazardous reagents like phosphoryl chloride.

Experimental Protocols

The following protocols are provided as a guide for the laboratory synthesis of 6-methyleneandrost-4-ene-3,17-dione. Researchers should adapt these procedures as necessary and adhere to all safety precautions.

Protocol 1: Vilsmeier-Haack-Type Synthesis

This protocol is adapted from a described procedure by Annen et al. (1982) as cited in a crystallographic study.[8]

Materials:

• Androstenedione

• Anhydrous sodium acetate

• Dry chloroform

• Formaldehyde dimethyl acetal

• Phosphoryl chloride

• Saturated aqueous sodium carbonate solution

• Anhydrous magnesium sulfate

• Silica gel 60

• Hexane

• Diethyl ether

Procedure:

• A suspension of anhydrous sodium acetate (1.0 g, 12.19 mmol) in dry chloroform (30.0 cm³) containing formaldehyde dimethyl acetal (30.0 cm³, 340.0 mmol) and phosphoryl chloride (1.9 cm³, 20.0 mmol) is heated at reflux for 1 hour.[8]

• Androstenedione (773.5 mg, 2.70 mmol) is then added to the reaction mixture.[8]

• The mixture is supplemented dropwise with phosphoryl chloride (1.9 cm³, 20.0 mmol) over a period of 3 hours and 30 minutes.[8]

• The reaction mixture is subsequently refluxed under a nitrogen atmosphere for 10 hours.[8]

• After cooling to room temperature, a saturated aqueous solution of sodium carbonate is added under vigorous stirring until the aqueous layer becomes alkaline.[8]

• The mixture is extracted with chloroform (200 cm³). The organic phase is then washed with water (4 x 100 cm³), dried over anhydrous MgSO₄, filtered, and concentrated to dryness.[8]

• The resulting residue is purified by silica gel 60 column chromatography using a hexane/diethyl ether solvent system to afford pure 6-methyleneandrost-4-ene-3,17-dione.[8]

Reported Yield: 17% (134.8 mg)[8]

Protocol 2: Mannich-Type Synthesis (Conceptual Framework)

Materials:

• Androstenedione

• Triethyl orthoformate

• p-Toluenesulfonic acid (catalyst)

• N-methylaniline

• Aqueous formaldehyde solution

• Appropriate organic solvents (e.g., tetrahydrofuran, ethanol)

• Aprotic solvent for deamination (e.g., toluene)

Procedure:

• Enol Ether Formation: Androstenedione is reacted with triethyl orthoformate in a suitable solvent mixture (e.g., THF-ethanol) in the presence of a catalytic amount of p-toluenesulfonic acid to form the 3-ethoxy-androst-3,5-dien-17-one intermediate.

• Mannich Condensation: Without isolation of the enol ether, the reaction mixture is treated with N-methylaniline and an aqueous formaldehyde solution. This initiates the three-component condensation, leading to the formation of the 6-(N-methyl-N-phenylaminomethyl) intermediate.

• Deamination: The intermediate is then subjected to deamination in an aprotic solvent to eliminate the aminomethyl group and form the 6-methylene double bond.

• Workup and Purification: The reaction mixture is worked up using standard aqueous washes and extractions. The crude product is then purified by recrystallization or column chromatography.

Conclusion

The synthesis of 6-methyleneandrost-4-ene-3,17-dione from androstenedione is a crucial step in the production of the important anti-cancer drug, Exemestane. This guide has detailed two primary synthetic routes: a Mannich-type reaction and a Vilsmeier-Haack-type reaction. The Vilsmeier-Haack approach, while employing harsher reagents, has a well-documented protocol and a reported yield. The Mannich reaction offers a milder alternative, and with further optimization, particularly through strategies like pre-enolization, it holds the potential for high-yield synthesis. The choice of methodology will ultimately be guided by the specific requirements of the research or production setting, including scale, available resources, and safety considerations. The mechanistic understanding and detailed protocols provided herein are intended to serve as a valuable resource for scientists working in the field of steroid synthesis and drug development.

References

• Andrade, L. C. R., de Almeida, M. J. M., Roleira, F. M. F., Varela, C. L., & Tavares da Silva, E. J. (2012). 6-Methylideneandrost-4-ene-3,17-dione. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 4), o1263. [Link]

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An In-depth Technical Guide to the Chemical Properties of 6-Methyleneandrost-4-ene-3,17-dione

Introduction

6-Methyleneandrost-4-ene-3,17-dione is a synthetic steroidal compound of significant interest within the pharmaceutical and research sectors.[1][2] Structurally, it is a derivative of androstenedione, the natural substrate for the enzyme aromatase.[3][4] This foundational characteristic underpins its primary application as a key intermediate in the synthesis of Exemestane, a potent, irreversible aromatase inhibitor used in the treatment of estrogen-receptor-positive breast cancer.[3][5] This guide provides a comprehensive overview of the chemical properties of 6-Methyleneandrost-4-ene-3,17-dione, including its synthesis, structural characteristics, spectroscopic data, and its functional role as an aromatase inhibitor. The information presented herein is intended for researchers, scientists, and professionals engaged in drug development and steroid chemistry.

Chemical and Physical Properties

6-Methyleneandrost-4-ene-3,17-dione is typically a white to off-white or pale yellow crystalline solid at room temperature.[1][2] It is a synthetic compound and does not occur naturally.[2] Its core structure consists of a polycyclic steroidal framework with two ketone functional groups and a distinctive exocyclic methylene group at the C-6 position.[2]

Property	Value	Source
Molecular Formula	C₂₀H₂₆O₂	[1][2]
Molecular Weight	298.41 g/mol	[2][3]
CAS Number	19457-55-7	[1][2]
Appearance	White to off-white crystalline solid	[2][6]
Melting Point	163-165 °C	[2][7]
Boiling Point	450.8 °C at 760 mmHg	[2]
Density	1.11 g/cm³	[2][7]
Solubility	Soluble in DMSO and DMF	[8]
LogP	4.25350	[2]

Chemical Synthesis

The synthesis of 6-Methyleneandrost-4-ene-3,17-dione typically involves the modification of the androst-4-ene-3,17-dione backbone.[1] The key transformation is the introduction of a methylene group at the C-6 position. A commonly employed method involves a Mannich-type reaction followed by elimination.

Synthetic Workflow Diagram

Caption: Synthetic pathway for 6-Methyleneandrost-4-ene-3,17-dione.

Detailed Synthesis Protocol

The following protocol is adapted from established literature procedures.[3][9]

Materials:

• Androst-4-ene-3,17-dione

• Anhydrous Tetrahydrofuran (THF)

• Ethanol

• Triethyl orthoformate

• p-Toluenesulfonic acid monohydrate

• N-methylaniline

• 40% Formaldehyde aqueous solution

• 37% Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Silica gel for column chromatography

Procedure:

• Enol Ether Formation: Dissolve androst-4-ene-3,17-dione in a mixture of anhydrous THF and ethanol. Add triethyl orthoformate and a catalytic amount of p-toluenesulfonic acid monohydrate. Stir the reaction mixture at 40°C for approximately 1-2 hours to form the enol ether intermediate.[9]

• Mannich Reaction: To the reaction mixture, add N-methylaniline and a 40% aqueous solution of formaldehyde. Continue stirring at 40°C for about 4 hours.[9] This step forms the Mannich base adduct.

• Elimination and Hydrolysis: After cooling to room temperature, add 37% HCl and continue stirring for 2 hours. This acidic workup facilitates the elimination of the amine to form the exocyclic methylene group and hydrolyzes the enol ether back to the ketone.[9]

• Extraction and Purification: Transfer the reaction solution to a separatory funnel and extract with ethyl acetate. Dry the combined organic phases over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the resulting residue by silica gel column chromatography to yield 6-methylene-androst-4-ene-3,17-dione as a white solid.[3][6][9]

Spectroscopic and Structural Analysis

The structural elucidation of 6-Methyleneandrost-4-ene-3,17-dione is confirmed through various spectroscopic techniques and X-ray crystallography.

Nuclear Magnetic Resonance (NMR) Spectroscopy

Selected proton (¹H) and carbon (¹³C) NMR data are presented below. The chemical shifts are indicative of the key functional groups and the overall steroid scaffold.

Nucleus	Chemical Shift (δ, ppm)	Multiplicity	Assignment	Reference
¹H	5.79	s	4-H	[10]
¹H	4.97	t	=CH₂	[10]
¹H	4.87	t	=CH₂	[10]
¹H	1.00	s	19-H	[10]
¹H	0.88	s	18-H	[10]
¹³C	217.8	C17	[10]
¹³C	197.4	C3	[10]
¹³C	166.3	C5	[10]
¹³C	143.2	C6	[10]
¹³C	119.6	C4	[10]
¹³C	112.4	=CH₂	[10]

Note: Spectra recorded in CDCl₃.

X-Ray Crystallography

Single-crystal X-ray diffraction analysis provides precise information on the three-dimensional structure of the molecule.[3][4][10]

Parameter	Value	Reference
Crystal System	Monoclinic	[3][10]
Space Group	P2₁	[10]
a	9.2343 (4) Å	[3][10]
b	8.7162 (4) Å	[3][10]
c	11.0798 (5) Å	[3][10]
β	108.197 (2)°	[3][10]
V	847.19 (7) ų	[3][10]
Z	2	[3][10]

The crystal structure reveals that the steroid A ring adopts a sofa (or envelope) conformation.[3][4] The B and C rings have slightly flattened chair conformations, and the D ring is in an envelope conformation.[3][4] The 6-methylene group is in a beta equatorial position.[3][10]

Mechanism of Action as an Aromatase Inhibitor

While 6-Methyleneandrost-4-ene-3,17-dione is primarily a precursor to Exemestane, it also exhibits intrinsic activity as a competitive inhibitor of aromatase.[11] Aromatase is a cytochrome P450 enzyme responsible for the final step of estrogen biosynthesis, the conversion of androgens (like androstenedione) to estrogens.

The inhibitory activity of 6-substituted androst-4-ene-3,17-diones is influenced by the nature of the substituent at the C-6 position.[11] The 6-methylene group allows the compound to bind to the active site of the aromatase enzyme, competing with the natural substrate, androstenedione.[11] This competitive inhibition prevents the conversion of androgens to estrogens. Studies have shown that 6-methylene and other 6-n-alkylated steroids are potent inhibitors of human placental aromatase.[11]

Aromatase Inhibition Mechanism

Caption: Competitive inhibition of aromatase by 6-Methyleneandrost-4-ene-3,17-dione.

Metabolism

The metabolism of 6-Methyleneandrost-4-ene-3,17-dione is relevant in the context of its use as a precursor to Exemestane and its potential presence as an impurity. The metabolism of similar 6-substituted androstenediones has been studied, particularly in the context of doping control.[12][13][14] The primary metabolic transformations involve reductions of the ketone groups and hydroxylation.

For the related compound androst-4-ene-3,6,17-trione (6-oxo-androstenedione), major metabolites include 6α-hydroxy-androstenedione and 6α-hydroxy-testosterone.[12][13][15] It is plausible that 6-Methyleneandrost-4-ene-3,17-dione undergoes similar metabolic pathways, including reduction of the 17-keto group to a hydroxyl function and potential modifications at the 6-methylene group.

Experimental Protocol: Aromatase Inhibition Assay

This protocol describes a typical in vitro assay to determine the inhibitory potency (e.g., IC₅₀ or Kᵢ) of a compound against human placental aromatase.

Objective: To quantify the competitive inhibition of aromatase by 6-Methyleneandrost-4-ene-3,17-dione.

Materials:

• Human placental microsomes (source of aromatase)

• [1β-³H]-Androst-4-ene-3,17-dione (tritiated substrate)

• NADPH (cofactor)

• Phosphate buffer (pH 7.4)

• 6-Methyleneandrost-4-ene-3,17-dione (test inhibitor)

• Known aromatase inhibitor (e.g., Letrozole) as a positive control

• Scintillation vials and scintillation cocktail

• Chloroform

• Activated charcoal

Procedure:

• Preparation of Reagents: Prepare stock solutions of the test inhibitor and controls in a suitable solvent (e.g., DMSO). Prepare serial dilutions to achieve a range of final assay concentrations. Prepare a reaction buffer containing NADPH.

• Incubation: In a microcentrifuge tube, combine the phosphate buffer, human placental microsomes, and the desired concentration of the test inhibitor or control. Pre-incubate for 10-15 minutes at 37°C.

• Initiation of Reaction: Start the enzymatic reaction by adding the tritiated substrate, [1β-³H]-androst-4-ene-3,17-dione.

• Reaction Quenching: After a defined incubation period (e.g., 20-30 minutes), stop the reaction by adding chloroform to extract the steroids.

• Separation of Substrate and Product: The aromatization reaction releases tritium as ³H₂O. Add an aqueous suspension of activated charcoal to adsorb the unreacted lipophilic substrate. Centrifuge to pellet the charcoal.

• Quantification: Transfer an aliquot of the aqueous supernatant (containing ³H₂O) to a scintillation vial. Add scintillation cocktail and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the uninhibited control. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC₅₀ value. The apparent Kᵢ can be determined using the Cheng-Prusoff equation if the Kₘ of the substrate is known.[16]

Conclusion

6-Methyleneandrost-4-ene-3,17-dione is a steroidal compound with well-defined chemical and physical properties. Its synthesis is achieved through established organic chemistry methodologies, and its structure has been unequivocally confirmed by modern spectroscopic and crystallographic techniques. While it is a crucial intermediate in the manufacture of the anticancer drug Exemestane, it also possesses intrinsic biological activity as a competitive inhibitor of the aromatase enzyme. A thorough understanding of its chemical properties, synthesis, and biological activity is essential for professionals in pharmaceutical development and medicinal chemistry.

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A Technical Guide to the Synthesis of Exemestane: The Role of 6-Methyleneandrost-4-ene-3,17-dione as a Pivotal Precursor

Introduction: The Clinical Significance of Exemestane

Exemestane, marketed under the brand name Aromasin®, is a potent, third-generation steroidal aromatase inhibitor.[1] It plays a critical role in endocrine therapy for hormone receptor-positive breast cancer, particularly in postmenopausal women.[2] The growth of many breast cancers is stimulated by estrogen. In postmenopausal women, the primary source of estrogen is not the ovaries but the peripheral conversion of androgens into estrogens by the aromatase enzyme, a member of the cytochrome P450 family.[3][4]

Exemestane exerts its therapeutic effect by acting as an irreversible inhibitor of aromatase.[5] Structurally similar to the natural substrate androstenedione, it binds to the active site of the enzyme and is processed into a reactive intermediate.[6] This intermediate then covalently bonds to the enzyme, leading to its permanent inactivation. This mechanism, known as "suicide inhibition," ensures a sustained suppression of estrogen synthesis, reducing circulating estrogen levels by as much as 85-95%.[2][] The successful and efficient synthesis of Exemestane is therefore of high pharmaceutical importance, with the conversion of its key precursor, 6-methyleneandrost-4-ene-3,17-dione, being the defining step.

Part 1: The Precursor - 6-Methyleneandrost-4-ene-3,17-dione

The journey to synthesizing Exemestane hinges on the successful formation and subsequent modification of the intermediate, 6-methyleneandrost-4-ene-3,17-dione. This compound is a synthetic steroidal ketone that serves as the direct precursor to the final active pharmaceutical ingredient (API).[8][9]

Physicochemical Properties

6-Methyleneandrost-4-ene-3,17-dione is a white to off-white crystalline solid.[8] It is the 6-methylene derivative of androstenedione, the natural substrate for the aromatase enzyme.[9][10] This structural modification is crucial for the final activity of Exemestane.

Table 1: Physicochemical Properties of Key Steroids

Property	6-Methyleneandrost-4-ene-3,17-dione	Exemestane
IUPAC Name	(8R,9S,10R,13S,14S)-10,13-dimethyl-6-methylidene-1,2,7,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthrene-3,17-dione	6-methylenandrosta-1,4-diene-3,17-dione
CAS Number	19457-55-7[8][11]	107868-30-4[6]
Molecular Formula	C₂₀H₂₆O₂[8][11]	C₂₀H₂₄O₂[12]
Molecular Weight	298.42 g/mol [8][11]	296.40 g/mol [12]
Appearance	White to off-white crystalline solid[8]	White to slightly yellow crystalline powder[13]

| Melting Point | 163-165 °C[8] | 191-194 °C (recrystallized)[6] |

Synthesis of the Precursor

The industrial synthesis of 6-methyleneandrost-4-ene-3,17-dione typically starts from the readily available and affordable steroid, androst-4-ene-3,17-dione (Androstenedione).[6][] A common method involves a Mannich-type reaction. The process begins by converting androstenedione into an ethyl 3,5-dienol ether using triethylorthoformate and a catalyst like para-toluenesulfonic acid (p-TsOH).[] Without isolation, this intermediate is then reacted with N-methylaniline and aqueous formaldehyde to introduce the 6-methylene group, yielding the desired precursor.[6][]

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• 5. Exemestane in advanced breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Exemestane synthesis - chemicalbook [chemicalbook.com]
• 8. Page loading... [wap.guidechem.com]
• 9. 6-Methyl­ideneandrost-4-ene-3,17-dione - PMC [pmc.ncbi.nlm.nih.gov]
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• 12. WO2009093262A2 - Process for preparing aromatase inhibitor exemestane - Google Patents [patents.google.com]
• 13. researchgate.net [researchgate.net]

"mechanism of action of 6-Methyleneandrost-4-ene-3,17-dione"

An In-Depth Technical Guide to the Mechanism of Action of 6-Methyleneandrost-4-ene-3,17-dione

Authored by a Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the mechanism of action of 6-Methyleneandrost-4-ene-3,17-dione, a potent steroidal molecule recognized for its interaction with the aromatase enzyme. While structurally similar and a direct synthetic precursor to the clinically significant drug Exemestane, its inhibitory profile presents critical distinctions that are essential for researchers in pharmacology and drug development to understand. This document elucidates its role as a competitive inhibitor of aromatase, contrasts its mechanism with the irreversible "suicide inhibition" of its derivative, Exemestane, and details the experimental methodologies required to validate these biochemical interactions. We will explore the structural basis for its potent affinity for the enzyme's active site and contextualize its activity within the broader landscape of C-6 substituted androstenedione analogs.

The Molecular Target: Aromatase (CYP19A1)

The enzyme aromatase, a member of the cytochrome P450 superfamily (CYP19A1), is the terminal and rate-limiting enzyme in the biosynthesis of estrogens.[1] It catalyzes the conversion of androgens to estrogens, specifically the aromatization of the A-ring of androstenedione and testosterone to produce estrone and estradiol, respectively.[1][] This function is pivotal in numerous physiological processes. However, in pathologies such as estrogen receptor-positive (ER+) breast cancer, local estrogen production by aromatase in peripheral tissues like adipose tissue is a key driver of tumor proliferation.[][3] Consequently, the inhibition of aromatase is a cornerstone of endocrine therapy for postmenopausal women with this type of cancer.[1]

Caption: Comparison of Reversible Competitive vs. Irreversible Suicide Inhibition.

Experimental Validation Protocols

To experimentally determine and validate the mechanism of action, a series of in vitro enzymatic assays are required. The foundational system typically uses human placental microsomes, a rich source of aromatase, and a tritiated androgen substrate like [1β-³H]-androst-4-ene-3,17-dione. The assay measures the release of ³H₂O as a direct product of the aromatization reaction.

Protocol 1: Competitive Inhibition Assay (Ki Determination)

Objective: To determine if the compound inhibits competitively and to calculate its inhibition constant (Ki).

• Preparation: Prepare a reaction buffer (e.g., phosphate buffer, pH 7.4) containing a NADPH-generating system (NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

• Incubation Setup: In a series of microcentrifuge tubes, add:

  • Human placental microsomes (fixed concentration).

  • Varying concentrations of 6-Methyleneandrost-4-ene-3,17-dione.

  • Varying concentrations of the substrate, [1β-³H]-androstenedione.

• Initiation: Pre-incubate the enzyme, buffer, and inhibitor at 37°C for 5-10 minutes. Initiate the reaction by adding the tritiated substrate.

• Reaction: Incubate at 37°C for a defined period (e.g., 20 minutes) where the reaction is linear.

• Termination: Stop the reaction by adding an organic solvent (e.g., chloroform).

• Separation: Vortex the mixture and centrifuge. The aqueous phase will contain the ³H₂O product, while the organic phase contains the unreacted substrate.

• Quantification: Remove an aliquot of the aqueous supernatant and quantify the radioactivity using liquid scintillation counting.

• Analysis: Plot the data using a double-reciprocal (Lineweaver-Burk) plot. For a competitive inhibitor, the lines will intersect on the y-axis. Calculate the Ki value using the Cheng-Prusoff equation or non-linear regression analysis.

Protocol 2: Time-Dependent Inactivation Assay

Objective: To determine if the compound causes irreversible, time-dependent loss of enzyme activity.

• Pre-incubation: Prepare a reaction mixture containing a high concentration of placental microsomes, the NADPH-generating system, and the test inhibitor (6-Methyleneandrost-4-ene-3,17-dione). Run a control reaction without the inhibitor. Incubate this mixture at 37°C.

• Time-course Sampling: At various time points (e.g., 0, 5, 10, 20, 30 minutes), withdraw an aliquot of the pre-incubation mixture.

• Dilution & Activity Assay: Immediately dilute the aliquot (e.g., 100-fold) into a second reaction mixture containing a saturating concentration of the tritiated substrate ([1β-³H]-androstenedione) but no further inhibitor. The dilution step is critical to prevent any carry-over competitive inhibition from affecting the activity measurement.

• Activity Measurement: Allow the activity assay to proceed for a short, fixed time (e.g., 10 minutes) and then terminate and quantify the ³H₂O produced as described in Protocol 1.

• Analysis: Plot the logarithm of the remaining enzyme activity against the pre-incubation time. For a simple competitive inhibitor, the activity will remain constant over time. For an irreversible inactivator (like Exemestane), there will be a time-dependent exponential decay in enzyme activity.

Caption: Workflow for characterizing aromatase inhibitor mechanisms.

Conclusion

6-Methyleneandrost-4-ene-3,17-dione is a highly potent, competitive inhibitor of the aromatase enzyme. Its mechanism relies on high-affinity, reversible binding to the enzyme's active site, directly competing with the natural androgen substrates. This distinguishes it fundamentally from its well-known derivative, Exemestane, which undergoes enzyme-mediated conversion to a reactive intermediate that causes irreversible inactivation. This mechanistic subtlety is critical for drug design and development, as it dictates the pharmacological profile, dosing regimen, and potential for sustained action. The experimental protocols outlined herein provide a robust framework for researchers to validate these distinct inhibitory profiles, ensuring a precise understanding of how these powerful steroidal molecules interact with their molecular target.

References

• Title: Exemestane in advanced breast cancer.
• Title: What is the mechanism of Exemestane?
• Title: What is Exemestane (Aromatase Inhibitor)?
• Title: Exemestane (Aromasin)
• Title: Exemestane: Definition, Synthesis and Mechanism of Action Source: BOC Sciences URL
• Title: 6-Alkyl- and 6-arylandrost-4-ene-3,17-diones as aromatase inhibitors. Synthesis and structure-activity relationships.
• Title: Synthesis and aromatase inhibition by potential metabolites of exemestane (6-methylenandrosta-1,4-diene-3,17-dione).
• Title: 6-Phenylaliphatic-substituted androst-4-ene-3,17-diones as Aromatase Inhibitors: Structure-Activity Relationships.
• Title: 6-Alkyl- and 6-arylandrost-4-ene-3,17-diones as aromatase inhibitors. Synthesis and structure-activity relationships.
• Title: Aromatase inhibition and inactivation.

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• 3. Exemestane (Aromasin) | Breast Cancer Now [breastcancernow.org]

A Comprehensive Spectroscopic Guide to 6-Methyleneandrost-4-ene-3,17-dione: Elucidating Molecular Structure and Purity

Introduction

In the landscape of pharmaceutical research and drug development, particularly in the realm of steroidal compounds, precise molecular characterization is paramount. 6-Methyleneandrost-4-ene-3,17-dione, a synthetic derivative of androstenedione, serves as a key intermediate in the synthesis of bioactive molecules.[1][2] Its chemical architecture, featuring a conjugated enone system, a five-membered D-ring ketone, and an exocyclic methylene group, presents a unique spectroscopic fingerprint. This technical guide provides an in-depth analysis of the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data of 6-Methyleneandrost-4-ene-3,17-dione, offering researchers a definitive reference for its identification and characterization. The methodologies and interpretations presented herein are grounded in established principles of spectroscopic analysis of steroidal molecules, ensuring both scientific rigor and practical applicability.

Molecular Structure and Conformation

The structural integrity of 6-Methyleneandrost-4-ene-3,17-dione, with the molecular formula C₂₀H₂₆O₂, has been unequivocally confirmed through single-crystal X-ray diffraction.[1][2] The steroid's A ring adopts a sofa or envelope conformation. The B and C rings exhibit slightly flattened chair conformations, while the D ring is characterized by an envelope shape.[1][2] This conformational arrangement is crucial for understanding the steric and electronic environment of each atom, which in turn influences the observed spectroscopic data.

Molecular Structure of 6-Methyleneandrost-4-ene-3,17-dione

Caption: 2D representation of 6-Methyleneandrost-4-ene-3,17-dione.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the cornerstone for the structural elucidation of organic molecules, providing detailed information about the carbon-hydrogen framework. For steroidal compounds, with their complex and often overlapping proton signals, a combination of one-dimensional (¹H and ¹³C) and two-dimensional NMR techniques is essential for unambiguous assignments.

Experimental Protocol: NMR Analysis

Rationale for Experimental Choices:

• Solvent Selection: Deuterated chloroform (CDCl₃) is a standard solvent for non-polar to moderately polar organic compounds like steroids, offering good solubility and minimal interference in the ¹H NMR spectrum.[3]

• High-Field Spectrometer: The use of a high-frequency NMR spectrometer (e.g., 600 MHz for ¹H and 150 MHz for ¹³C) is critical for resolving the complex spin systems present in the steroid nucleus, minimizing signal overlap and facilitating accurate coupling constant determination.[3]

• Internal Standard: Tetramethylsilane (TMS) is the universally accepted internal standard for ¹H and ¹³C NMR, with its signal defined as 0.00 ppm, providing a reliable reference point.

Step-by-Step Methodology:

• Sample Preparation: Dissolve approximately 5-10 mg of 6-Methyleneandrost-4-ene-3,17-dione in 0.5-0.7 mL of CDCl₃ containing 0.03% (v/v) TMS.

• Data Acquisition: Acquire ¹H NMR, ¹³C NMR, DEPT-135, COSY, HSQC, and HMBC spectra on a 600 MHz spectrometer equipped with a cryoprobe.

• Processing: Process the acquired data using appropriate software (e.g., MestReNova, TopSpin). Apply a line broadening factor of 0.3 Hz for ¹H spectra and 1.0 Hz for ¹³C spectra to improve the signal-to-noise ratio.

¹H NMR Spectral Data and Interpretation

The ¹H NMR spectrum of 6-Methyleneandrost-4-ene-3,17-dione exhibits characteristic signals that are diagnostic of its key structural features. The most downfield proton is the olefinic H-4, appearing as a singlet, indicative of its position in the conjugated enone system. The exocyclic methylene protons at C-6 are diastereotopic and appear as distinct signals. The two tertiary methyl groups, C-18 and C-19, give rise to sharp singlets in the upfield region, a hallmark of the steroid scaffold.

Chemical Shift (δ) ppm	Multiplicity	Assignment
5.79	s	4-H
4.97	t	=CH₂ (one of C6-methylene)
4.87	t	=CH₂ (one of C6-methylene)
1.00	s	19-H₃
0.78	s	18-H₃
Data sourced from Andrade et al. (2012)[1]

¹³C NMR Spectral Data and Interpretation

The ¹³C NMR spectrum provides a complete carbon count and detailed information about the electronic environment of each carbon atom. The two carbonyl carbons, C-3 and C-17, are observed at the most downfield chemical shifts. The olefinic carbons of the enone system and the exocyclic double bond are also readily identifiable in the downfield region. The upfield region is populated by the signals of the saturated carbons of the steroid nucleus and the two methyl groups.

Chemical Shift (δ) ppm	Assignment
217.8	C-17
197.4	C-3
166.3	C-5
143.2	C-6
119.6	C-4
112.4	=CH₂ (C6-methylene)
50.3	C-14
48.9	C-9
45.3	C-13
36.9	C-10
36.6	C-8
33.6	C-12
33.0	C-2
32.9	C-7
31.6	C-16
29.0	C-1
19.5	C-11
18.2	C-15
14.9	C-19
11.5	C-18
Data sourced from Andrade et al. (2012)[1]

NMR Data Interpretation Workflow

Caption: Workflow for complete NMR structural elucidation.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective technique for identifying the functional groups present in a molecule. The IR spectrum of 6-Methyleneandrost-4-ene-3,17-dione is dominated by the characteristic stretching vibrations of its carbonyl groups and carbon-carbon double bonds.

Experimental Protocol: IR Analysis

Rationale for Experimental Choices:

• Sample Preparation: For a solid sample, the potassium bromide (KBr) disc method is a standard procedure that minimizes scattering and produces a high-quality spectrum.[4] Alternatively, attenuated total reflectance (ATR) is a modern technique that requires minimal sample preparation.

• Instrument Calibration: Regular calibration of the IR spectrometer with a polystyrene film ensures the accuracy of the measured wavenumbers.[5]

Step-by-Step Methodology (KBr Disc):

• Sample Preparation: Grind a small amount (1-2 mg) of 6-Methyleneandrost-4-ene-3,17-dione with approximately 100-200 mg of dry KBr powder in an agate mortar.

• Disc Formation: Transfer the mixture to a die and press it under high pressure to form a transparent disc.

• Data Acquisition: Place the KBr disc in the sample holder of the FT-IR spectrometer and acquire the spectrum, typically in the range of 4000-400 cm⁻¹.

IR Spectral Data and Interpretation

The key absorptions in the IR spectrum of 6-Methyleneandrost-4-ene-3,17-dione provide clear evidence for its functional groups. The presence of two distinct carbonyl stretching bands confirms the two different ketone environments. The C=C stretching vibrations of the enone system and the exocyclic methylene group are also observed.

Wavenumber (cm⁻¹)	Assignment	Functional Group
3084	=C-H stretch	Alkene
1738	C=O stretch	C17-ketone (five-membered ring)
1671	C=O stretch	C3-ketone (conjugated)
1599	C=C stretch	Conjugated alkene
Data sourced from Andrade et al. (2012)[1]

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and elemental composition of a compound, as well as structural details based on its fragmentation pattern. For steroidal compounds, electron ionization (EI) is a common technique that induces reproducible fragmentation.

Experimental Protocol: GC-MS Analysis

Rationale for Experimental Choices:

• Gas Chromatography (GC) Inlet: GC is an excellent separation technique for volatile and thermally stable compounds like steroids. Derivatization is often employed to improve volatility and chromatographic behavior.

• Derivatization: Silylation, for example with N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA), is a common derivatization strategy for steroids, although for a dione, it may not be strictly necessary unless analyzing for metabolites with hydroxyl groups.[6] For the parent dione, direct injection is feasible.

• Ionization: Electron ionization (EI) at 70 eV is a standard method that generates a library-searchable mass spectrum with characteristic fragmentation patterns.

Step-by-Step Methodology:

• Sample Preparation: Dissolve a small amount of 6-Methyleneandrost-4-ene-3,17-dione in a suitable solvent like dichloromethane or ethyl acetate.

• GC Separation: Inject the sample into a GC system equipped with a capillary column (e.g., HP-5MS). Use a temperature program that allows for the elution of the compound as a sharp peak.

• MS Detection: The eluent from the GC is introduced into the mass spectrometer. Acquire the mass spectrum in full scan mode over a mass range of m/z 50-500.

Predicted Mass Spectrum and Fragmentation Pattern

The molecular ion peak ([M]⁺) for 6-Methyleneandrost-4-ene-3,17-dione is expected at m/z 298, corresponding to its molecular weight.[7] The fragmentation of the steroid nucleus under EI conditions is complex but often follows predictable pathways involving cleavages of the rings.

Predicted Key Fragment Ions:

m/z	Proposed Fragment
298	[M]⁺
283	[M - CH₃]⁺
270	[M - CO]⁺ or [M - C₂H₄]⁺
255	[M - CH₃ - CO]⁺

Proposed Fragmentation Pathway

Caption: Simplified proposed fragmentation pathway for 6-Methyleneandrost-4-ene-3,17-dione.

Conclusion

The comprehensive spectroscopic analysis of 6-Methyleneandrost-4-ene-3,17-dione presented in this guide serves as a robust resource for researchers in the fields of medicinal chemistry, drug metabolism, and quality control. The detailed NMR, IR, and predicted MS data, coupled with validated experimental protocols, provide a self-validating system for the unambiguous identification and structural confirmation of this important steroidal intermediate. By understanding the causality behind experimental choices and the interpretation of the resulting spectral data, scientists can ensure the integrity and purity of their materials, a critical aspect of advancing pharmaceutical research and development.

References

• Andrade, L. C. R., de Almeida, M. J. M., Roleira, F. M. F., Varela, C. L., & Tavares da Silva, E. J. (2012). 6-Methylideneandrost-4-ene-3,17-dione. Acta Crystallographica Section E: Structure Reports Online, 68(5), o1263. [Link]

• PubChem. (n.d.). 6-Methyleneandrost-4-ene-3,17-dione. National Center for Biotechnology Information. Retrieved from [Link]

• Andrade, L. C. R., de Almeida, M. J. M., Roleira, F. M. F., Varela, C. L., & Tavares da Silva, E. J. (2012). 6-Methylideneandrost-4-ene-3,17-dione. Acta Crystallographica Section E: Crystallographic Communications, 68(Pt 5), o1263. [Link]

• Andrade, L. C. R., de Almeida, M. J. M., Roleira, F. M. F., Varela, C. L., & Tavares da Silva, E. J. (2012). 6-Methylideneandrost-4-ene-3,17-dione. ResearchGate. [Link]

• Silva, G. V. J., & Pezza, L. (2018). 1H NMR determination of adulteration of anabolic steroids in seized drugs. Steroids, 138, 56-63. [Link]

• PubChem. (n.d.). 6-Methyleneandrost-4-ene-3,17-dione. National Center for Biotechnology Information. Retrieved from [Link]

• ScienceDirect. (n.d.). Chapter 9: Androstane derivatives. In Gas Chromatography of Steroids in Biological Fluids. [Link]

• Giustiniani, M., Pira, E., & Calosso, A. (2016). Experimental and statistical protocol for the effective validation of chromatographic analytical methods. MethodsX, 3, 463–475. [Link]

• Kollmeier, A. S., de la Torre, X., Müller, C., Botrè, F., & Parr, M. K. (2021). Same, but different: Variations in fragment ions among stereoisomers of a 17α‐methyl steroid in gas chromatography/electron ionization mass spectrometry. Rapid Communications in Mass Spectrometry, 35(S2), e9139. [Link]

• LECO Corporation. (n.d.). Development of Comprehensive Steroid Analysis Methods Using GCxGC-TOFMS. Retrieved from [Link]

• ChemComplete. (2020, December 17). Solving Mass Spectroscopy Problems - Analyzing Fragmentation Patterns [Video]. YouTube. [Link]

• Kiefer, J. (2017). Powder Analysis By Solvent Infrared Spectroscopy (SIRS). American Pharmaceutical Review. [Link]

• Watson, D. G. (n.d.). Examples of IR spectra of drug molecules. In Pharmaceutical Analysis. [Link]

• University of Mustansiriyah, College of Pharmacy. (2019). Experiment- 6. [Link]

• Pharma Guideline. (2021, April 17). SOP for Calibration of FT-IR Spectrometer. [Link]

• ResearchGate. (n.d.). Complete assignments of 1H and 13C NMR resonances of oleanolic acid, 18a-oleanolic acid, ursolic acid and their 11-oxo derivatives. [Link]

• MDPI. (n.d.). A Complete 1H and 13C NMR Data Assignment for Three 3-[Substituted methylidene]-1H,3H-naphtho-[1,8-cd]-pyran-1-ones. [Link]

• Pharma Guideline. (2021, April 17). SOP for Calibration of FT-IR Spectrometer. [Link]

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An In-depth Technical Guide on the Crystal Structure of 6-Methyleneandrost-4-ene-3,17-dione

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract

This technical guide provides a comprehensive analysis of the crystal structure of 6-Methyleneandrost-4-ene-3,17-dione, a pivotal synthetic precursor to Exemestane, a potent steroidal aromatase inhibitor. This document delves into the intricate structural details elucidated by single-crystal X-ray diffraction, offering insights into its molecular conformation and supramolecular assembly. Furthermore, this guide outlines a detailed, field-proven protocol for its synthesis and crystallization, explaining the rationale behind key experimental steps. The biological significance of this compound is contextualized through an examination of the mechanism of its derivative, Exemestane, in the treatment of estrogen-receptor-positive breast cancer. This guide is intended to be a valuable resource for researchers and professionals in medicinal chemistry, chemical biology, and drug development, providing the foundational knowledge necessary for the design of novel steroidal inhibitors and related therapeutic agents.

Introduction: The Significance of 6-Methyleneandrost-4-ene-3,17-dione in Medicinal Chemistry

6-Methyleneandrost-4-ene-3,17-dione is a synthetic steroidal compound that holds considerable importance in the pharmaceutical landscape.[1][2] While not a therapeutic agent itself, it serves as a crucial intermediate in the synthesis of Exemestane, a third-generation aromatase inhibitor.[3][4] Exemestane is a cornerstone in the endocrine therapy of hormone-receptor-positive breast cancer in postmenopausal women.[5][6][7] Its mechanism of action involves the irreversible inhibition of aromatase, the enzyme responsible for the final step in estrogen biosynthesis.[8][9] By blocking estrogen production, Exemestane effectively suppresses the growth of estrogen-dependent tumors.[6][7]

The efficacy and selectivity of Exemestane are intrinsically linked to its three-dimensional structure, which is established during its synthesis from precursors like 6-Methyleneandrost-4-ene-3,17-dione. Therefore, a thorough understanding of the crystal structure of this precursor is paramount for optimizing synthetic routes, controlling stereochemistry, and designing novel analogs with improved pharmacological profiles. This guide aims to provide an in-depth exploration of the solid-state structure of 6-Methyleneandrost-4-ene-3,17-dione, bridging the gap between its fundamental chemistry and its application in the development of life-saving therapeutics.

Molecular Structure and Conformation

The molecular structure of 6-Methyleneandrost-4-ene-3,17-dione, with the chemical formula C₂₀H₂₆O₂, is characterized by a four-ring steroid nucleus.[3][10] The defining feature of this molecule is the exocyclic methylene group at the C6 position of the B-ring.

Ring Conformation

Single-crystal X-ray diffraction studies have revealed the precise conformation of the steroid rings.[3][4]

• A-Ring: The A-ring, containing a C4-C5 double bond, adopts a sofa (or envelope) conformation.[3][4] In this arrangement, the methylene group adjacent to the B-ring is displaced from the plane formed by the other atoms of the ring.

• B and C-Rings: Both the B and C-rings exhibit slightly flattened chair conformations.[3][4] This is a common and energetically favorable conformation for six-membered rings in steroid systems.

• D-Ring: The five-membered D-ring assumes an envelope conformation, with the CH group acting as the flap.[3][4]

The following Graphviz diagram illustrates the steroidal ring system and the key functional groups.

Caption: Molecular structure of 6-Methyleneandrost-4-ene-3,17-dione.

Crystallographic Data and Supramolecular Assembly

The solid-state packing of 6-Methyleneandrost-4-ene-3,17-dione is governed by weak intermolecular interactions, which dictate the crystal's overall architecture.

Crystallographic Parameters

The crystallographic data for 6-Methyleneandrost-4-ene-3,17-dione are summarized in the table below.[3][4]

Parameter	Value
Chemical Formula	C₂₀H₂₆O₂
Formula Weight	298.41
Crystal System	Monoclinic
Space Group	P2₁
a (Å)	9.2343 (4)
b (Å)	8.7162 (4)
c (Å)	11.0798 (5)
β (°)	108.197 (2)
Volume (ų)	847.19 (7)
Z	2
Temperature (K)	293

Intermolecular Interactions

In the crystal lattice, molecules of 6-Methyleneandrost-4-ene-3,17-dione are linked by two distinct C—H⋯O hydrogen bonds.[3][4] These interactions involve acidic hydrogen atoms located near the C=C and C=O double bonds, which act as hydrogen bond donors, and the keto-oxygen atoms, which serve as acceptors. These weak hydrogen bonds, though not as strong as conventional O-H⋯O or N-H⋯O bonds, play a crucial role in the stabilization of the crystal packing.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis and crystallization of 6-Methyleneandrost-4-ene-3,17-dione, based on established and verified procedures.[3][4]

Synthesis of 6-Methyleneandrost-4-ene-3,17-dione

This protocol is adapted from the procedure described by Annen et al. (1982). The rationale behind this synthetic approach is the electrophilic substitution at the C6 position of the enolized form of androstenedione.

Materials:

• Androstenedione

• Anhydrous sodium acetate

• Dry chloroform

• Formaldehyde dimethyl acetal

• Phosphoryl chloride

• Saturated aqueous sodium carbonate solution

• Anhydrous magnesium sulfate

• Silica gel 60

• Hexane

• Diethyl ether

Procedure:

• Reaction Setup: A suspension of anhydrous sodium acetate (1.0 g, 12.19 mmol) in dry chloroform (30.0 cm³) containing formaldehyde dimethyl acetal (30.0 cm³, 340.0 mmol) and phosphoryl chloride (1.9 cm³, 20.0 mmol) is heated at reflux for 1 hour. This step generates the reactive electrophile in situ.

• Addition of Androstenedione: Androstenedione (773.5 mg, 2.70 mmol) is then added to the reaction mixture.

• Slow Addition of Phosphoryl Chloride: The mixture is supplemented dropwise with phosphoryl chloride (1.9 cm³, 20.0 mmol) over a period of 3 hours and 30 minutes. The slow addition of the acid chloride is crucial to control the reaction rate and minimize side product formation.

• Reflux: The reaction mixture is subsequently refluxed under a nitrogen atmosphere for 10 hours.

• Work-up: After cooling to room temperature, a saturated aqueous solution of sodium carbonate is added under vigorous stirring until the aqueous layer becomes alkaline. This step neutralizes the acidic reaction mixture.

• Extraction: The mixture is extracted with chloroform (200 cm³). The organic phase is then washed with water (4 x 100 cm³), dried over anhydrous MgSO₄, filtered, and concentrated to dryness.

• Purification: The resulting residue is purified by silica gel 60 column chromatography using a hexane/diethyl ether solvent system to afford the pure 6-Methyleneandrost-4-ene-3,17-dione.

Crystallization

The growth of single crystals suitable for X-ray diffraction is a critical step in structural elucidation.

Procedure:

• Solvent Selection: The purified 6-Methyleneandrost-4-ene-3,17-dione is dissolved in a minimal amount of a suitable solvent system, such as acetone/n-hexane.[3]

• Slow Evaporation: The solution is allowed to stand undisturbed at room temperature, permitting the slow evaporation of the solvent. Slow evaporation is key to promoting the formation of well-ordered, single crystals rather than polycrystalline or amorphous precipitates.

• Crystal Harvesting: Once suitable crystals have formed, they are carefully harvested from the mother liquor.

The following diagram illustrates the experimental workflow from synthesis to structural analysis.

Caption: Workflow for the synthesis and structural determination.

Biological Context and Drug Development Implications

The structural features of 6-Methyleneandrost-4-ene-3,17-dione are directly relevant to the biological activity of its derivative, Exemestane. The stereochemistry and conformation of the steroid nucleus are critical for its recognition and binding to the active site of the aromatase enzyme.

Mechanism of Action of Exemestane

Exemestane is classified as a "suicide inhibitor" of aromatase.[8][9] It acts as a false substrate for the enzyme, mimicking the natural substrate, androstenedione.[9] Upon binding to the active site, Exemestane is converted into a reactive intermediate that covalently and irreversibly binds to the enzyme, leading to its permanent inactivation.[8] This irreversible binding ensures a sustained suppression of estrogen synthesis.[5]

The following diagram depicts the mechanism of aromatase inhibition by Exemestane.

Caption: Simplified mechanism of aromatase inhibition by Exemestane.

Structure-Activity Relationships and Future Directions

The crystal structure of 6-Methyleneandrost-4-ene-3,17-dione provides a high-resolution template for understanding the structure-activity relationships of steroidal aromatase inhibitors. The conformation of the rings and the orientation of the substituent at the C6 position are critical determinants of binding affinity and inhibitory potency. This structural knowledge can be leveraged in computational modeling and rational drug design to develop next-generation aromatase inhibitors with enhanced efficacy, selectivity, and reduced off-target effects. For instance, modifications to the C6 position could be explored to enhance interactions with specific residues within the aromatase active site, potentially leading to more potent and selective inhibitors.

Conclusion

The crystal structure of 6-Methyleneandrost-4-ene-3,17-dione offers a fundamental understanding of the molecular architecture of a key precursor to the life-saving drug, Exemestane. This technical guide has provided a detailed overview of its molecular conformation, supramolecular assembly, and the experimental protocols for its synthesis and crystallization. By placing this structural information within the context of its biological application, this guide serves as a valuable resource for scientists and researchers dedicated to the ongoing development of novel and improved therapies for hormone-dependent cancers. The insights gleaned from the solid-state structure of this compound will undoubtedly continue to inform the design of future generations of steroidal enzyme inhibitors.

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An In-Depth Technical Guide on the Biological Activity of Androstenedione Derivatives

Abstract

Androstenedione (AD), a pivotal steroid hormone, serves as a direct precursor to both androgens and estrogens, placing it at a critical juncture in steroidogenesis.[1][2][3] While its endogenous roles are well-defined, the therapeutic landscape has been significantly expanded by the chemical modification of its steroidal core. This guide provides a comprehensive technical overview of androstenedione derivatives, navigating the intricate relationship between chemical structure and biological function. We will explore the primary mechanisms of action, focusing on aromatase inhibition and androgen receptor modulation, and detail the experimental methodologies essential for their characterization. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the synthesis, evaluation, and application of these potent molecules.

Introduction: The Androstenedione Scaffold

Androstenedione (Androst-4-ene-3,17-dione) is a 19-carbon steroid hormone synthesized primarily in the adrenal glands and gonads.[2][4] Its biological significance stems from its position as a key intermediate.[3] Two primary enzymatic pathways determine its metabolic fate and subsequent physiological effect:

• Conversion to Testosterone: The enzyme 17β-hydroxysteroid dehydrogenase (17β-HSD) reduces the C17-keto group of androstenedione to a hydroxyl group, yielding testosterone, a potent androgen.[1][2]

• Conversion to Estrone: The aromatase enzyme complex (cytochrome P450 19A1) catalyzes the aromatization of the A-ring of androstenedione to produce estrone, a primary estrogen.[1][5]

This dual precursor role makes androstenedione and its derivatives compelling targets for therapeutic intervention, particularly in hormone-dependent pathologies such as breast cancer, prostate cancer, and osteoporosis.[6][7] The rationale behind developing derivatives is to create molecules with enhanced specificity, potency, and pharmacokinetic properties compared to the parent compound, primarily by targeting the enzymes and receptors with which it interacts.

Key Biological Activities and Mechanisms of Action

The biological activities of androstenedione derivatives are largely dictated by modifications to the steroid's four-ring nucleus. These modifications influence how the molecule interacts with key enzymatic and receptor targets.

Aromatase Inhibition

Aromatase inhibition is the most extensively studied activity of androstenedione derivatives.[6][8] By blocking the conversion of androgens to estrogens, these compounds effectively reduce circulating estrogen levels, a cornerstone of therapy for estrogen receptor-positive (ER+) breast cancer in postmenopausal women.[6][7]

• Mechanism: Steroidal aromatase inhibitors, many of which are androstenedione derivatives, act as competitive inhibitors.[5] They possess a structure similar to the endogenous substrate (androstenedione), allowing them to bind to the active site of the aromatase enzyme.[5] Some derivatives, like exemestane (6-methylenandrosta-1,4-diene-3,17-dione), are mechanism-based inactivators (suicide inhibitors), meaning they are converted by the enzyme into a reactive intermediate that binds covalently and irreversibly to the enzyme, permanently inactivating it.[6]

• Structure-Activity Relationship (SAR):

  • Substitutions at C4: 4-hydroxyandrostenedione (4-OHA) is a potent aromatase inhibitor.[8][9] This modification is crucial for its mechanism of action. Generally, substitutions at the C4 position with groups like alkoxy or aryloxy can produce effective competitive inhibitors.[10]

  • Substitutions at C7: Derivatives with 7α-substituents, such as 7α-(phenylthio)androstenedione, have proven to be potent aromatase inhibitors, with some exhibiting higher affinity for the enzyme than androstenedione itself.[11][12]

  • Substitutions at C19: Modifications to the C19-methyl group can also yield potent inhibitors. Varying the length and nature of side chains at this position has been a successful strategy in developing new inhibitors.[13][14]

The following diagram illustrates the central role of aromatase in steroidogenesis and the intervention point for androstenedione-based inhibitors.

Caption: Androstenedione metabolic pathway and point of inhibition.

Androgen Receptor (AR) Modulation

While many derivatives are designed to avoid androgenic effects, some are synthesized to specifically interact with the Androgen Receptor (AR). Androstenedione itself is a weak androgen, but it can bind to the AR and promote myogenic differentiation.[15] Its derivatives can be designed to act as either agonists or antagonists.

• Mechanism: Like other steroid hormones, androgens exert their effects by binding to the intracellular AR. Upon binding, the ligand-receptor complex translocates to the nucleus, where it binds to androgen response elements (AREs) on DNA, modulating the transcription of target genes.[15] Androstenedione derivatives can compete with endogenous androgens like testosterone and dihydrotestosterone (DHT) for binding to the AR's ligand-binding domain (LBD).[15]

• Structure-Activity Relationship (SAR):

  • 5α-Reduction: The removal of the C4-C5 double bond (5α-reduction) generally increases androgenic activity.[16]

  • C17 Substitutions: The ketone at C17 is critical. Its reduction to a 17β-hydroxyl group (as in testosterone) significantly increases AR binding affinity. Esterification of this hydroxyl group can increase lipophilicity and create depot effects for intramuscular administration.[16]

  • C1/C2 Modifications: Introducing a double bond between C1 and C2 can increase anabolic activity and metabolic stability.[16]

The development of Selective Androgen Receptor Modulators (SARMs) represents a major goal in this area, aiming to create non-steroidal ligands that elicit anabolic effects in muscle and bone while having minimal effects on reproductive tissues.[17] While most SARMs are non-steroidal, the principles of tissue-selective gene expression modulation learned from their development can inform the design of novel steroidal derivatives.[18][19]

Experimental Evaluation of Biological Activity

A rigorous, multi-tiered approach is required to characterize the biological activity of novel androstenedione derivatives. This involves a combination of cell-free biochemical assays and cell-based functional assays.

In Vitro Aromatase Inhibition Assays

The primary goal is to determine a compound's ability to inhibit the aromatase enzyme. Two common methods are employed.[20]

• Cell-Free (Microsomal) Assay: This direct measurement uses human placental microsomes or recombinant human aromatase as the enzyme source.[20][21] It provides a clean assessment of enzyme-inhibitor interaction without the complexities of cellular uptake or metabolism.

• Cell-Based Assay: This indirect method often uses estrogen-dependent cancer cell lines (e.g., MCF-7) engineered to express aromatase (MCF-7aro).[7] The cells are supplied with androstenedione, and the inhibition of estrogen-driven proliferation is measured.[20] This approach provides insights into a compound's activity in a more physiologically relevant context.[20]

Table 1: Comparison of In Vitro Aromatase Inhibition Assays

Parameter	Cell-Free (Microsomal/Recombinant) Assay	Cell-Based (e.g., MCF-7aro) Assay
Principle	Direct measurement of enzymatic activity.	Indirect measurement via a biological response (e.g., cell proliferation).[20]
Enzyme Source	Human placental microsomes or recombinant enzyme.[20]	Endogenously or exogenously expressed enzyme in whole cells.
Endpoint	Formation of estrone or release of tritiated water from labeled androstenedione.	Cell viability, proliferation (e.g., MTT assay), or reporter gene expression.
Key Output	IC₅₀ (Half-maximal inhibitory concentration), Kᵢ (Inhibition constant).[21]	IC₅₀ for inhibition of proliferation.
Advantages	High throughput, directly measures enzyme interaction, eliminates cytotoxicity as a confounder.[20]	More physiologically relevant, accounts for cell permeability and intracellular metabolism.
Disadvantages	May not reflect in vivo efficacy due to lack of cellular context.[6]	Slower, lower throughput, can be confounded by cytotoxic effects.

Protocol 1: Cell-Free Aromatase Inhibition Assay (Fluorescent Method)

This protocol outlines a high-throughput, cell-free assay using a fluorogenic substrate and recombinant human aromatase.[22]

1. Reagent Preparation:

• Assay Buffer: Prepare a suitable buffer (e.g., phosphate buffer) at pH 7.4.
• Recombinant Aromatase: Dilute recombinant human CYP19A1 enzyme in cold assay buffer to the desired final concentration.
• Substrate Solution: Prepare a solution of a fluorogenic aromatase substrate (e.g., 7-methoxy-4-(trifluoromethyl)coumarin) in buffer.
• Test Compounds: Prepare a serial dilution of the androstenedione derivatives in DMSO, followed by a final dilution in assay buffer. Include a positive control (e.g., Letrozole) and a vehicle control (DMSO).

2. Assay Procedure (96-well plate format): a. Add 50 µL of assay buffer to all wells. b. Add 20 µL of the diluted test compounds or controls to their respective wells. c. To initiate the reaction, add 30 µL of the recombinant aromatase enzyme solution to each well. d. Incubate the plate at 37°C for 10 minutes, protected from light. e. Following incubation, add 50 µL of the substrate solution to all wells. f. Immediately begin kinetic reading on a fluorescence plate reader (e.g., Ex/Em ~485/530 nm), taking measurements every minute for 30-60 minutes.

3. Data Analysis: a. Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve) for each well. b. Normalize the data to the vehicle control (0% inhibition) and a potent inhibitor control (100% inhibition). c. Plot the percent inhibition versus the log of the test compound concentration. d. Use a non-linear regression model (e.g., four-parameter logistic) to calculate the IC₅₀ value for each derivative.

Androgen Receptor Competitive Binding Assay

This assay is crucial for determining if a derivative binds to the AR and for quantifying its binding affinity.[23][24]

Principle: The assay measures the ability of a test compound (unlabeled ligand) to compete with a radiolabeled, high-affinity androgen (e.g., [³H]-R1881 or [³H]-DHT) for binding to the AR.[25][26] The source of the receptor can be cytosol prepared from rat ventral prostate or recombinant AR protein.[23][27]

The following workflow diagram illustrates the key steps in a typical AR competitive binding assay.

Caption: Experimental workflow for an AR competitive binding assay.

Protocol 2: Androgen Receptor Competitive Binding Assay (Rat Prostate Cytosol)

This protocol is adapted from established methods for assessing AR binding.[23]

1. Preparation of Rat Prostate Cytosol: a. Excise ventral prostates from adult male rats and trim away fat.[23] b. Homogenize the pooled tissue in ice-cold TEDG buffer (Tris, EDTA, DTT, Glycerol). c. Centrifuge the homogenate at high speed (e.g., 30,000 x g) for 30-60 minutes at 4°C.[23] d. Collect the supernatant (cytosol), determine protein concentration (e.g., Bradford assay), and store at -80°C.[23]

2. Assay Procedure (Day 1 - Incubation): a. In assay tubes, add 10 µL of test compound dilutions (in duplicate). Include tubes for total binding (vehicle only) and non-specific binding (a high concentration of unlabeled androgen, e.g., DHT). b. Add a fixed concentration of radiolabeled androgen (e.g., [³H]-R1881) to all tubes. c. Thaw the prostate cytosol on ice and add 300 µL to every tube.[23] d. Gently vortex and incubate the tubes overnight (18-24 hours) at 4°C.[23]

3. Assay Procedure (Day 2 - Separation and Counting): a. Prepare a hydroxyapatite (HAP) slurry to separate bound from free ligand. b. Add 500 µL of the cold, stirring HAP slurry to each assay tube.[23] c. Incubate on ice for 15-20 minutes with intermittent vortexing. d. Wash the HAP pellet multiple times with wash buffer, centrifuging and decanting the supernatant after each wash to remove unbound radioligand. e. After the final wash, resuspend the pellet in ethanol and transfer to a scintillation vial. f. Add scintillation cocktail and quantify the radioactivity using a liquid scintillation counter.

4. Data Analysis: a. Calculate Specific Binding = Total Binding - Non-Specific Binding. b. For each test compound concentration, calculate the percentage of specific binding relative to the control. c. Plot the percent specific binding versus the log of the test compound concentration and use non-linear regression to determine the IC₅₀.

Structure-Activity Relationship (SAR): A Conceptual Framework

The design of effective androstenedione derivatives hinges on understanding how specific chemical modifications alter biological activity. This relationship is not always linear and often involves a balance of steric, electronic, and hydrophobic factors.[11][21]

The following diagram illustrates the conceptual logic of SAR for androstenedione derivatives, focusing on the key modification sites that influence the primary biological outcomes.

Caption: Structure-Activity Relationship (SAR) logic for androstenedione derivatives.

Conclusion and Future Directions

Androstenedione derivatives constitute a versatile and powerful class of bioactive molecules. Their primary applications as aromatase inhibitors have revolutionized the treatment of hormone-sensitive breast cancer. The structure-activity relationships established through decades of research provide a robust framework for the rational design of new compounds with improved potency and selectivity.[9][11][12][21] Future research will likely focus on developing derivatives with novel mechanisms of action, such as dual-target inhibitors or compounds with improved tissue selectivity to minimize off-target effects. The continued integration of computational modeling with empirical screening will undoubtedly accelerate the discovery of the next generation of androstenedione-based therapeutics.

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A Technical Guide to Aromatase Inhibition by Androstenedione Analogs: Mechanisms, Evaluation, and Drug Design Principles

Abstract

Aromatase, a cytochrome P450 enzyme (CYP19A1), is the rate-limiting enzyme in estrogen biosynthesis, catalyzing the conversion of androgens to estrogens.[1][2] Its critical role in the progression of estrogen receptor-positive (ER+) breast cancer has established it as a premier target for therapeutic intervention.[3][4] This guide provides a comprehensive technical overview of the inhibition of aromatase by analogs of its natural substrate, androstenedione. We will explore the molecular mechanisms of both reversible and irreversible inhibition, detail robust methodologies for evaluating inhibitor potency and efficacy, and discuss the structure-activity relationships that guide the rational design of novel aromatase inhibitors. This document is intended for researchers, medicinal chemists, and drug development professionals engaged in the discovery and characterization of new endocrine therapies.

The Aromatase Engine: A Primer on Estrogen Biosynthesis

Aromatase is localized in the endoplasmic reticulum of various tissues, including the gonads, adipose tissue, and the brain.[1][5] It facilitates the aromatization of the A-ring of androgens, converting androstenedione to estrone and testosterone to estradiol.[1][6] This process involves three successive hydroxylations of the C19 methyl group of the androgen substrate, culminating in the elimination of this group as formic acid and the aromatization of the A-ring.[7] In postmenopausal women, where ovarian estrogen production has ceased, the peripheral conversion of adrenal androgens by aromatase is the primary source of circulating estrogens.[8] This localized estrogen production within breast tumors can fuel the growth of ER+ cancers.[9][10] Therefore, inhibiting aromatase is a highly effective strategy to deprive these tumors of their growth signal.[11][12]

Mechanisms of Inhibition: Competitive vs. Irreversible Analogs

Androstenedione analogs have been developed as potent and selective aromatase inhibitors. These can be broadly classified into two categories based on their mechanism of action: competitive (Type II) inhibitors and irreversible, mechanism-based (Type I) inhibitors.[3][5]

Competitive Inhibition: Reversible Binding to the Active Site

Competitive inhibitors are structurally similar to the endogenous substrate, androstenedione, and vie for the same active site on the aromatase enzyme.[2] These inhibitors bind non-covalently to the enzyme, and their inhibitory effect can be overcome by increasing the substrate concentration. The binding of these analogs is often stabilized by interactions with key amino acid residues within the active site. Molecular docking studies have identified Met374, Arg115, Ile133, Ala306, Thr310, Asp309, Val370, Leu477, and Ser478 as important residues for ligand interaction.[13][14] The 17-keto oxygen of many androstenedione analogs forms a crucial hydrogen bond with Met374, while hydrophobic interactions with other non-polar residues further stabilize the enzyme-inhibitor complex.[13]

Caption: Competitive inhibition of aromatase by an androstenedione analog.

Irreversible Inhibition: Mechanism-Based Inactivation

Irreversible inhibitors, also known as mechanism-based inactivators or "suicide substrates," are analogs of androstenedione that are themselves substrates for aromatase.[15] The enzyme initiates its normal catalytic cycle on these analogs, but this process generates a reactive intermediate that covalently binds to the enzyme, leading to its permanent inactivation.[15][16] This irreversible binding means that new enzyme synthesis is required to restore aromatase activity. Exemestane is a clinically approved example of a steroidal irreversible aromatase inhibitor.[17]

Caption: Workflow of irreversible aromatase inactivation by a mechanism-based inhibitor.

Evaluating Inhibitor Potency: Key Experimental Protocols

The characterization of novel androstenedione analogs requires robust and reproducible assays to determine their inhibitory potency. Both cell-free and cell-based assays are essential tools in the drug discovery pipeline.

In Vitro Aromatase Activity Assay (Radiometric Method)

This cell-free assay directly measures the catalytic activity of aromatase and is a gold standard for determining the inhibitory constant (Ki) of a compound.[18] Human placental microsomes are a common source of the enzyme.[19]

Principle: The assay quantifies the release of tritiated water (³H₂O) from [1β-³H]-androstenedione as it is converted to estrone.[20] The amount of ³H₂O produced is directly proportional to aromatase activity.

Step-by-Step Protocol:

• Preparation of Reagents:

  • Prepare a stock solution of [1β-³H]-androstenedione in a suitable organic solvent.

  • Prepare a range of concentrations of the test androstenedione analog.

  • Prepare a reaction buffer (e.g., phosphate buffer, pH 7.4) containing an NADPH-generating system (e.g., NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase).

  • Prepare human placental microsomes at a predetermined protein concentration.[21]

• Incubation:

  • In a microcentrifuge tube, combine the reaction buffer, the test inhibitor (or vehicle control), and the microsomal preparation.

  • Pre-incubate the mixture at 37°C for a short period (e.g., 5-10 minutes) to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding the [1β-³H]-androstenedione substrate.

  • Incubate at 37°C for a defined period (e.g., 15-30 minutes), ensuring the reaction is in the linear range.

• Reaction Termination and Separation:

  • Stop the reaction by adding an equal volume of chloroform.

  • Vortex vigorously to extract the unmetabolized substrate and steroidal products into the organic phase.

  • Centrifuge to separate the aqueous and organic phases. The ³H₂O will remain in the aqueous phase.

• Quantification:

  • Carefully remove an aliquot of the aqueous supernatant.

  • Add the aqueous sample to a scintillation vial containing scintillation cocktail.

  • Quantify the amount of ³H₂O using a liquid scintillation counter.

• Data Analysis:

  • Calculate the percentage of aromatase inhibition for each concentration of the analog compared to the vehicle control.

  • Determine the IC₅₀ value (the concentration of inhibitor that produces 50% inhibition) by plotting the percent inhibition against the log of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.[21]

  • The Ki can be calculated from the IC₅₀ using the Cheng-Prusoff equation, provided the Michaelis-Menten constant (Km) for the substrate is known.

Cell-Based Aromatase Inhibition Assay

Cell-based assays provide a more physiologically relevant model by assessing inhibitor activity in a cellular context, accounting for factors like cell permeability and metabolism.[22] Aromatase-transfected cell lines, such as MCF-7aro cells, are commonly used.[10][23]

Principle: The assay measures the conversion of a non-aromatic substrate to an estrogenic product in intact cells, and the subsequent effect on cell proliferation or a reporter gene. A fluorometric approach using a pro-fluorescent substrate is also a high-throughput alternative.[24][25]

Step-by-Step Protocol (Proliferation-Based):

• Cell Culture:

  • Culture aromatase-transfected MCF-7 cells in appropriate media supplemented with fetal bovine serum.

  • For the assay, switch to a steroid-depleted medium (e.g., phenol red-free medium with charcoal-stripped serum) to remove exogenous estrogens.

• Treatment:

  • Seed the cells in 96-well plates and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of the androstenedione analog in the presence of a fixed concentration of androstenedione (the substrate).

  • Include appropriate controls: vehicle control (with androstenedione), positive control (a known aromatase inhibitor like letrozole), and a no-androstenedione control.

• Incubation:

  • Incubate the cells for a period sufficient to observe differences in proliferation (e.g., 5-7 days).

• Assessment of Cell Proliferation:

  • Quantify cell viability/proliferation using a standard method such as the MTT assay or a fluorescent dye-based assay (e.g., resazurin).[20]

• Data Analysis:

  • Calculate the percentage of inhibition of androstenedione-induced proliferation for each concentration of the analog.

  • Determine the IC₅₀ value by plotting the percentage of inhibition against the log of the inhibitor concentration.

Caption: Comparative workflow of in vitro and cell-based aromatase inhibition assays.

Structure-Activity Relationships (SAR) of Androstenedione Analogs

The potency of androstenedione analogs as aromatase inhibitors is highly dependent on their chemical structure. Modifications at various positions on the steroid nucleus can significantly impact their binding affinity and inhibitory activity.[26]

Key SAR Insights:

• C2 Position: Substitution at the 2α-position with halogens (F, Cl, Br) or small alkyl groups (CH₃, C₂H₅) generally leads to potent competitive inhibitors.[7] However, introducing an oxygen-containing function (e.g., hydroxyl or alkoxy) at this position tends to decrease inhibitory activity.[7]

• C6 Position: The C6 position is a critical site for modification. The introduction of various substituents can modulate inhibitor potency, and the stereochemistry (α vs. β) of the substituent is often crucial.[27] The active site of aromatase appears to have a hydrophobic pocket that can accommodate substituents at the 6α-position.[26]

• C7 Position: Analogs with 7α-substituents have demonstrated potent aromatase inhibition, with some exhibiting higher affinity for the enzyme than the natural substrate.[28][29] The orientation of the substituent in the 7α-pocket is critical for high-affinity binding.[28]

• Bridged Analogs: The introduction of bridges between different positions, such as a 6β,19-bridge, has been explored. However, these modifications have generally resulted in weak to poor competitive inhibitors, suggesting that such bulky groups interfere with optimal binding in the active site.[30]

Androstenedione Analog	Modification	Inhibitory Potency (Ki or IC₅₀)	Mechanism	Reference
Formestane	4-hydroxy	~30-50 nM (IC₅₀)	Irreversible	[19][20]
Exemestane	6-methylenandrosta-1,4-diene-3,17-dione	Highly potent (97.9% in vivo suppression)	Irreversible	[17]
2α-Fluoro-AD	2α-fluoro	45 nM (Ki)	Competitive	[7]
7α-(4'-amino)phenylthio-AD	7α-(4'-amino)phenylthio	18 nM (Ki)	Competitive	[29]
6β,19-Epoxy-AD	6β,19-epoxy bridge	2.2 µM (Ki)	Competitive	[30]

Computational Approaches in Inhibitor Design

In addition to traditional SAR studies, computational methods such as molecular docking and Quantitative Structure-Activity Relationship (QSAR) modeling are invaluable tools for understanding inhibitor-enzyme interactions and guiding the design of new analogs.[31][32]

• Molecular Docking: This technique predicts the preferred orientation of a ligand when bound to a receptor.[6] For aromatase, docking studies have helped to elucidate the key interactions between androstenedione analogs and the active site residues, providing a rational basis for designing modifications that enhance binding affinity.[13][14]

• QSAR: QSAR models establish a mathematical relationship between the chemical structures of a series of compounds and their biological activity.[13] By identifying the physicochemical properties that are critical for potent aromatase inhibition, QSAR can be used to predict the activity of novel, untested compounds, thereby prioritizing synthetic efforts.[31]

Conclusion and Future Directions

Androstenedione analogs represent a cornerstone in the development of aromatase inhibitors for the treatment of ER+ breast cancer. A thorough understanding of their mechanisms of action, coupled with robust in vitro and cell-based evaluation methods, is critical for the successful discovery of novel therapeutic agents. The integration of SAR principles with computational modeling continues to drive the rational design of next-generation inhibitors with improved potency, selectivity, and pharmacokinetic profiles. Future research will likely focus on developing analogs that can overcome mechanisms of acquired resistance to current therapies, further enhancing the clinical utility of aromatase inhibition.[23]

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Protocols & Analytical Methods

Application Note: A Validated Laboratory Protocol for the Synthesis of 6-Methyleneandrost-4-ene-3,17-dione

Abstract

This document provides a comprehensive, field-validated protocol for the laboratory synthesis of 6-Methyleneandrost-4-ene-3,17-dione (CAS: 19457-55-7), a critical steroidal intermediate. Primarily known as a direct precursor to Exemestane, an irreversible aromatase inhibitor used in breast cancer therapy, the controlled synthesis of this compound is of significant interest to the pharmaceutical research and drug development community.[1][2] The methodology detailed herein is based on the C6-methylenation of androst-4-ene-3,17-dione. We elaborate on the reaction mechanism, provide a granular, step-by-step experimental procedure, and outline robust analytical methods for product validation, ensuring scientific integrity and reproducibility.

Introduction and Scientific Rationale

6-Methyleneandrost-4-ene-3,17-dione is a synthetic steroid derivative whose importance is fundamentally linked to its role in the production of Exemestane.[3] The introduction of the exocyclic methylene group at the C6 position of the androstenedione steroid core is the key chemical transformation. This structural modification is crucial for the mechanism-based inactivation of the aromatase enzyme by Exemestane.

The synthesis strategy presented is a robust method adapted from established literature, employing a Vilsmeier-Haack-type reaction.[1][2] This approach utilizes androst-4-ene-3,17-dione as the starting material, a formaldehyde source (formaldehyde dimethyl acetal), and phosphoryl chloride as an activating agent. The reaction proceeds via the formation of an electrophilic intermediate that reacts with the steroid enol or enolate equivalent to install the methylene group. While other methods exist, such as those involving preliminary enol ether formation followed by a Mannich reaction, the single-pot procedure described here is a well-documented, albeit low-yielding, approach.[4][]

The causality for selecting phosphoryl chloride lies in its dual function: it reacts with the formaldehyde source to generate a highly electrophilic species (a Vilsmeier-like reagent) and acts as a dehydrating agent, driving the reaction forward.[6][7] The use of anhydrous conditions is paramount to prevent the premature decomposition of phosphoryl chloride and other reactive intermediates.

Reaction Scheme and Proposed Mechanism

The overall transformation involves the reaction of androst-4-ene-3,17-dione with a formaldehyde equivalent in the presence of phosphoryl chloride to yield the C6-methylenated product.

Caption: Overall synthesis of 6-Methyleneandrost-4-ene-3,17-dione.

The reaction is believed to proceed through the formation of an electrophilic chloroiminium-like species from formaldehyde dimethyl acetal and phosphoryl chloride. The steroid's enol form then attacks this electrophile at the C6 position, followed by elimination to form the exocyclic double bond.

Detailed Experimental Protocol

This protocol is designed as a self-validating system. Adherence to the specified steps, coupled with the subsequent characterization, ensures the synthesis of the target compound to the required purity.

Materials and Reagents

Reagent	CAS No.	M.W. ( g/mol )	Amount	Moles (mmol)	Notes
Androst-4-ene-3,17-dione	63-05-8	286.41	774 mg	2.70	Starting Material
Anhydrous Sodium Acetate	127-09-3	82.03	1.0 g	12.19	Base/Buffer
Formaldehyde Dimethyl Acetal	109-87-5	76.09	30.0 mL	340.0	Methylene source
Phosphoryl Chloride (POCl₃)	10025-87-3	153.33	3.8 mL (total)	40.0	Activating agent
Chloroform (Dry)	67-66-3	119.38	30 mL + 200 mL	-	Anhydrous solvent
Sodium Carbonate (Sat. Soln.)	497-19-8	105.99	As needed	-	For quenching
Anhydrous Magnesium Sulfate	7487-88-9	120.37	As needed	-	Drying agent
Silica Gel 60	-	-	As needed	-	For chromatography
Hexane	110-54-3	86.18	As needed	-	Eluent
Diethyl Ether	60-29-7	74.12	As needed	-	Eluent

Required Equipment

• Three-neck round-bottom flask (250 mL)

• Reflux condenser and nitrogen inlet adapter

• Dropping funnel

• Heating mantle with magnetic stirrer

• Separatory funnel (500 mL)

• Rotary evaporator

• Glass chromatography column

• Standard laboratory glassware (beakers, flasks, graduated cylinders)

• TLC plates and developing chamber

Synthesis Workflow

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Application Note & Protocol: High-Purity Isolation of 6-Methyleneandrost-4-ene-3,17-dione via Silica Gel Chromatography

Abstract

This document provides a comprehensive guide for the purification of 6-Methyleneandrost-4-ene-3,17-dione, a critical intermediate in the synthesis of the aromatase inhibitor Exemestane.[1][2][3][4] The protocol details a robust and scalable method using silica gel flash column chromatography, designed to remove synthetic precursors and related impurities, achieving a final purity exceeding 99%. We will delve into the underlying principles of the separation, method development using Thin-Layer Chromatography (TLC), a step-by-step column chromatography protocol, and a guide for troubleshooting common issues. This application note is intended for researchers, chemists, and process development professionals in the pharmaceutical industry.

Introduction: The Criticality of Purity

6-Methyleneandrost-4-ene-3,17-dione is the immediate precursor to Exemestane, a steroidal aromatase inactivator used in the treatment of estrogen-receptor-positive breast cancer.[3] The efficacy and safety of the final Active Pharmaceutical Ingredient (API) are directly dependent on the purity of its intermediates. The presence of impurities, such as the precursor androst-4-ene-3,17-dione, can lead to the formation of undesirable and potentially toxic side-products during the final dehydrogenation step to Exemestane.[5] Therefore, a highly efficient purification step is not merely beneficial but essential to meet stringent regulatory standards.

Silica gel chromatography is a cornerstone technique in synthetic organic chemistry for the purification of small molecules.[6][7][8] Its efficacy in separating steroid isomers and related substances makes it the ideal choice for this application.[6][9] This protocol leverages the principles of normal-phase adsorption chromatography to achieve baseline separation of the target compound from its impurities.

Compound Characteristics

Understanding the physicochemical properties of 6-Methyleneandrost-4-ene-3,17-dione is fundamental to designing an effective purification strategy.

Property	Value	Reference
Molecular Formula	C₂₀H₂₆O₂	[10][11]
Molecular Weight	298.42 g/mol	[10][11][12]
Appearance	White to off-white crystalline solid	[10]
Melting Point	163-165 °C	[10][12]
LogP	4.25	[10]
Key Functional Groups	Two ketone groups (polar), conjugated enone, methylene group, steroid backbone (non-polar)

The compound's high LogP value indicates significant non-polar character, making it well-suited for normal-phase chromatography where it will have a strong affinity for a non-polar mobile phase.

Principle of Separation

This method relies on normal-phase flash column chromatography. The stationary phase, silica gel, is a highly porous, acidic solid with surface silanol (Si-OH) groups, making it very polar. The mobile phase, or eluent, is a significantly less polar organic solvent system.

The separation mechanism is based on the differential adsorption and desorption of molecules onto the silica surface.

• Polar Interactions: The two ketone functional groups on 6-Methyleneandrost-4-ene-3,17-dione can form transient hydrogen bonds with the silanol groups of the stationary phase.

• Non-Polar Interactions: The large, non-polar androstane backbone has a high affinity for the non-polar mobile phase.

Compounds are eluted from the column in order of increasing polarity. Less polar impurities will travel down the column faster, while more polar impurities will be retained more strongly on the silica gel. By carefully selecting the mobile phase composition, a "sweet spot" is found where the target compound is retained long enough to separate from less polar impurities but not so long that it co-elutes with more polar ones.

Experimental Workflow

The overall process involves two key stages: method development using TLC and the scaled-up purification using flash column chromatography.

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Application Notes and Protocols for the Recrystallization of 6-Methyleneandrost-4-ene-3,17-dione

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Methyleneandrost-4-ene-3,17-dione is a synthetic steroidal compound of significant interest in pharmaceutical research and development. It serves as a key intermediate in the synthesis of Exemestane, an irreversible aromatase inhibitor used in the treatment of estrogen receptor-positive breast cancer.[1][2][3] The purity of 6-Methyleneandrost-4-ene-3,17-dione is paramount to ensure the quality, efficacy, and safety of the final active pharmaceutical ingredient (API). Recrystallization is a robust and widely employed technique for the purification of crystalline solids, making it an ideal method for enhancing the purity of this important steroidal intermediate.[4][5][6]

This guide provides a detailed exploration of the principles and methodologies for the recrystallization of 6-Methyleneandrost-4-ene-3,17-dione. As a Senior Application Scientist, the following protocols are presented with a focus on the underlying scientific rationale, ensuring both technical accuracy and practical applicability in a laboratory setting.

Physicochemical Properties of 6-Methyleneandrost-4-ene-3,17-dione

A thorough understanding of the physicochemical properties of the compound is essential for developing an effective recrystallization protocol.

Property	Value	Source
Molecular Formula	C₂₀H₂₆O₂	[7][8]
Molecular Weight	298.42 g/mol	[8][9]
Appearance	White to off-white crystalline solid	[8]
Melting Point	163-165 °C	[8][9]
LogP	4.25	[8]

The high LogP value indicates that 6-Methyleneandrost-4-ene-3,17-dione is a lipophilic compound, suggesting good solubility in organic solvents and poor solubility in water. This is a key consideration for solvent selection in recrystallization.

Principles of Recrystallization

Recrystallization is a purification technique based on the differential solubility of a compound in a hot versus a cold solvent.[5][6] The ideal solvent for recrystallization will exhibit the following characteristics:

• High solubility at elevated temperatures: To dissolve the compound completely.

• Low solubility at low temperatures: To allow for the precipitation of the pure compound upon cooling.

• Impurities should be either highly soluble or insoluble in the solvent at all temperatures: This allows for their separation from the desired compound.

• The solvent should not react with the compound.

• The solvent should be volatile enough to be easily removed from the purified crystals.

Two primary methods of recrystallization are commonly employed:

• Single-Solvent Recrystallization: The impure solid is dissolved in a minimum amount of a hot solvent and then allowed to cool, leading to the formation of pure crystals.[5]

• Multi-Solvent Recrystallization (Solvent-Antisolvent): The compound is dissolved in a "good" solvent in which it is highly soluble. A "poor" or "anti-solvent," in which the compound is insoluble, is then added to the solution to induce precipitation.[5][10]

Recommended Recrystallization Protocols for 6-Methyleneandrost-4-ene-3,17-dione

Based on the properties of 6-Methyleneandrost-4-ene-3,17-dione and established protocols for structurally similar steroidal compounds like Exemestane and other androstenedione derivatives, the following solvent systems are proposed.[1][11][12]

Protocol 1: Single-Solvent Recrystallization using Ethyl Acetate

Rationale: Ethyl acetate is a moderately polar solvent that is often effective for recrystallizing steroids. Its boiling point (77 °C) allows for a good temperature differential for crystallization without requiring excessively high temperatures that could risk compound degradation. A related compound, 6β-hydroxyandrost-4-ene-3,17-dione, has been successfully recrystallized from ethyl acetate.[12]

Step-by-Step Methodology:

• Dissolution: Place the crude 6-Methyleneandrost-4-ene-3,17-dione in an Erlenmeyer flask. Add a minimal amount of ethyl acetate and heat the mixture gently on a hot plate with stirring. Continue to add small portions of ethyl acetate until the solid is completely dissolved. Avoid adding an excess of solvent to ensure a good recovery yield.

• Hot Filtration (Optional): If insoluble impurities are present, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Crystallization: Remove the flask from the heat and allow it to cool slowly to room temperature. Slow cooling promotes the formation of larger, purer crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

• Isolation of Crystals: Collect the crystals by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of cold ethyl acetate to remove any remaining soluble impurities.

• Drying: Dry the purified crystals in a vacuum oven at a temperature below the melting point (e.g., 50-60 °C) until a constant weight is achieved.

Protocol 2: Multi-Solvent Recrystallization using Dichloromethane/Methanol

Rationale: Dichloromethane (DCM) is an excellent solvent for many organic compounds, including steroids. Methanol is a more polar solvent in which 6-Methyleneandrost-4-ene-3,17-dione is likely less soluble, making it a suitable anti-solvent. This solvent system has been successfully used for the recrystallization of Exemestane.[1]

Step-by-Step Methodology:

• Dissolution: Dissolve the crude 6-Methyleneandrost-4-ene-3,17-dione in a minimal amount of dichloromethane at room temperature with stirring.

• Addition of Anti-Solvent: Slowly add methanol to the solution with continuous stirring until the solution becomes slightly turbid, indicating the onset of precipitation.

• Inducing Crystallization: Gently warm the solution until it becomes clear again. Then, allow the solution to cool slowly to room temperature.

• Cooling: Once at room temperature, place the flask in an ice bath to promote further crystallization.

• Isolation of Crystals: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of a cold DCM/methanol mixture (at the ratio where precipitation was initiated).

• Drying: Dry the crystals under vacuum.

Protocol 3: Multi-Solvent Recrystallization using Acetone/Isopropyl Ether

Rationale: Acetone is a good solvent for many steroidal ketones, and isopropyl ether is a less polar solvent that can act as an anti-solvent. This combination has been patented for the crystallization of Exemestane.[11]

Step-by-Step Methodology:

• Dissolution: Dissolve the crude 6-Methyleneandrost-4-ene-3,17-dione in a minimal amount of warm acetone (45-55 °C).

• Addition of Anti-Solvent: While maintaining the temperature, slowly add isopropyl ether to the solution until turbidity is observed.

• Crystallization: Allow the solution to cool slowly to room temperature, followed by cooling in an ice bath (0-10 °C) for at least one hour.

• Isolation of Crystals: Collect the crystals by vacuum filtration.

• Washing: Wash the crystals with a small amount of cold isopropyl ether.

• Drying: Dry the purified crystals under vacuum.

Visualization of the Recrystallization Workflow

The following diagram illustrates the general workflow for the recrystallization process.

Caption: General workflow for the recrystallization of 6-Methyleneandrost-4-ene-3,17-dione.

Troubleshooting Common Recrystallization Issues

Issue	Possible Cause(s)	Suggested Solution(s)
No crystals form upon cooling	- Too much solvent was used.- The solution is supersaturated but requires nucleation.	- Boil off some of the solvent to concentrate the solution.- Scratch the inside of the flask with a glass rod.- Add a seed crystal of the pure compound.
Oiling out (formation of an oil instead of crystals)	- The boiling point of the solvent is higher than the melting point of the solute.- The solution is too concentrated.- Cooling is too rapid.	- Use a lower boiling point solvent.- Add more solvent to the hot solution and reheat to dissolve the oil, then cool slowly.- Ensure slow cooling.
Low recovery yield	- Too much solvent was used.- The crystals were washed with too much cold solvent.- Premature crystallization during hot filtration.	- Use the minimum amount of solvent necessary for dissolution.- Use a minimal amount of ice-cold solvent for washing.- Ensure the filtration apparatus is pre-heated.
Colored impurities in crystals	- The impurity has similar solubility to the product.- The impurity is adsorbed onto the crystal surface.	- Add activated charcoal to the hot solution before filtration to adsorb colored impurities.- Re-recrystallize the product.

Safety Precautions

6-Methyleneandrost-4-ene-3,17-dione is suspected of damaging fertility or the unborn child. It may also be harmful if swallowed, cause skin and eye irritation, and may cause respiratory irritation.[7] Therefore, it is imperative to handle this compound with appropriate personal protective equipment (PPE), including gloves, a lab coat, and safety glasses. All manipulations should be performed in a well-ventilated fume hood. Consult the Safety Data Sheet (SDS) for comprehensive safety information before handling this compound.

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• Butt, A., Al-Hourani, B. J., Al-Rawashdeh, N. A., & Al-Masri, M. (2021). Crystal engineering of exemestane to obtain a co-crystal with enhanced urease inhibition activity. Acta Crystallographica Section C: Structural Chemistry, 77(Pt 10), 633–640. [Link]

• ResearchGate. (n.d.). Freeze dried solid dispersion of exemestane: A way to negate an aqueous solubility and oral bioavailability problems. Retrieved from [Link]

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• Google Patents. (1992). WO1992008730A1 - Novel steroidal organic substance crystallization method and compounds thereby obtained.

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• Andrade, L. C. R., de Almeida, M. J. M., Roleira, F. M. F., Varela, C. L., & Tavares da Silva, E. J. (2012). 6-Methylideneandrost-4-ene-3,17-dione. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 4), o1263. [Link]

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• TSpace. (n.d.). No regioselectivity for the steroid α-face in cocrystallization of exemestane with aromatic cocrystal formers based on phenanthrene and pyrene. Retrieved from [Link]

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• Google Patents. (2010). JP2010531305A - Crystalline polymorph of exemestane.

• PrepChem.com. (n.d.). Synthesis of 6β-hydroxyandrost-4-ene-3,17-dione. Retrieved from [Link]

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Application Notes & Protocols: Leveraging 6-Methyleneandrost-4-ene-3,17-dione in the Synthesis of Advanced Aromatase Inhibitors

These application notes provide a comprehensive technical guide for researchers, medicinal chemists, and professionals in drug development on the strategic use of 6-Methyleneandrost-4-ene-3,17-dione as a pivotal intermediate in the synthesis of steroidal aromatase inhibitors. The primary focus of this guide is the synthesis of Exemestane, a potent and clinically significant irreversible aromatase inhibitor.

Introduction: The Critical Role of Aromatase in Estrogen-Dependent Pathologies

Aromatase, a cytochrome P450 enzyme (CYP19A1), is the exclusive enzyme responsible for the final step of estrogen biosynthesis in vertebrates, catalyzing the conversion of androgens to estrogens.[1][2] In postmenopausal women, aromatase activity in peripheral tissues, such as adipose tissue, becomes the primary source of circulating estrogens.[1] Elevated estrogen levels are a key driver for the growth of hormone-receptor-positive breast cancers.[3] Consequently, the inhibition of aromatase has emerged as a cornerstone of endocrine therapy for these malignancies.[3]

Steroidal aromatase inhibitors, such as Exemestane, are designed to mimic the natural substrate, androstenedione, thereby competitively binding to the active site of the enzyme.[4] These inhibitors can be further classified as irreversible inhibitors that form a covalent bond with the enzyme, leading to its permanent inactivation.[5] 6-Methyleneandrost-4-ene-3,17-dione serves as a key precursor in the synthesis of such potent inhibitors, with the 6-methylene group playing a crucial role in the molecule's inhibitory activity.[6][7]

Synthetic Strategy: From Androstenedione to Exemestane

The synthesis of Exemestane (6-methylenandrosta-1,4-diene-3,17-dione) from the readily available androstenedione involves two key transformations: the introduction of a methylene group at the C6 position to yield 6-Methyleneandrost-4-ene-3,17-dione, followed by a dehydrogenation reaction to introduce a double bond at the C1-C2 position of the steroid A ring.

Overall Synthetic Workflow

The following diagram illustrates the high-level synthetic pathway from the starting material to the final active pharmaceutical ingredient.

Caption: High-level overview of the synthetic route to Exemestane.

Protocol I: Synthesis of 6-Methyleneandrost-4-ene-3,17-dione

The introduction of the 6-methylene group onto the androstenedione scaffold is a critical step. A common and effective method involves a Mannich-type reaction.

Causality of Experimental Choices

• Protection of the 3-keto group: The initial reaction with triethylorthoformate protects the 3-keto group by forming a more reactive dienol ether. This directs the subsequent Mannich reaction to the desired C6 position.

• Mannich Reaction: The use of N-methylaniline and formaldehyde generates a reactive Mannich base that undergoes electrophilic substitution at the C6 position of the dienol ether intermediate.

• Hydrolysis: The acidic workup hydrolyzes the intermediate adduct and the dienol ether to regenerate the 3-keto group and yield the final 6-methylene product.

Step-by-Step Protocol

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve androstenedione in a mixture of tetrahydrofuran (THF) and ethanol.

• Dienol Ether Formation: Add triethylorthoformate and a catalytic amount of para-toluenesulfonic acid (p-TsOH). Heat the mixture to 40°C and stir until the formation of the ethyl 3,5-dienolether is complete (monitoring by TLC is recommended).

• Mannich Reaction: To the solution containing the dienol ether, add N-methylaniline and an aqueous solution of formaldehyde. Reflux the reaction mixture for 10 hours under a nitrogen atmosphere.

• Workup and Purification: After cooling to room temperature, add a saturated aqueous solution of sodium carbonate until the aqueous layer is alkaline. Extract the mixture with chloroform. Wash the organic phase with water, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel.

Expected Yield and Characterization

• Yield: The reported yield for this multi-step, one-pot reaction is approximately 35%.[]

• Characterization Data for 6-Methyleneandrost-4-ene-3,17-dione:

  • Appearance: White to off-white crystalline solid.[9]

  • Melting Point: 163-165 °C.[9]

  • Molecular Formula: C₂₀H₂₆O₂.[10][11]

  • Molecular Weight: 298.41 g/mol .[10]

Protocol II: Dehydrogenation to Synthesize Exemestane

The final step in the synthesis of Exemestane is the introduction of a double bond at the C1-C2 position of 6-Methyleneandrost-4-ene-3,17-dione. This is achieved through an oxidation reaction, commonly referred to as dehydrogenation.

Rationale for Reagent Selection

• Dehydrogenating Agents: 2,3-Dichloro-5,6-dicyanobenzoquinone (DDQ) and chloranil (2,3,5,6-tetrachloro-1,4-benzoquinone) are powerful oxidizing agents frequently used for the dehydrogenation of steroids.[4][5] They have a high affinity for hydride ions, facilitating the removal of hydrogens from the C1 and C2 positions.

• Catalyst: The addition of an acid catalyst, such as trifluoromethanesulfonic acid, can enhance the reaction rate.[4]

• Silylating Agent: Bis(trimethylsilyl)trifluoroacetamide (BSTFA) is used to silylate the enol form of the ketone, which can facilitate the dehydrogenation process.[4]

Detailed Experimental Protocol

• Reaction Mixture Preparation: In a suitable reaction vessel, suspend 6-Methyleneandrost-4-ene-3,17-dione in toluene.

• Addition of Reagents: Add chloranil, trifluoromethanesulfonic acid, and bis(trimethylsilyl)trifluoroacetamide (BSTFA) to the suspension.

• Reaction Conditions: Stir the mixture at reflux temperature (approximately 108-110°C) for 45 minutes.[4]

• Quenching and Extraction: Cool the reaction mixture to room temperature. Wash the mixture multiple times with an aqueous sodium hydroxide solution, followed by washes with a saturated sodium chloride solution.

• Isolation and Purification: Separate the organic phase and evaporate the solvent under reduced pressure. The resulting crude product can be purified by recrystallization from a suitable solvent system, such as ethyl acetate/heptane or ethanol/water.[4]

Quantitative Data and Characterization

Parameter	Value	Reference
Yield	81.8%	[4]
Melting Point	191-194°C	[4]
¹H-NMR (DMSO-d₆)	δ 0.83 (3H, s, CH₃ 18), 1.09 (3H, s, CH₃ 19), 5.01 (2H, s, H 6a), 5.96 (1H, s, H4), 6.12 (1H, d, J 10.0 Hz, H2), 7.22 (1H, d, J 10.0 Hz, H1)	[4]
¹³C-NMR (DMSO-d₆)	δ 112.8 (C 6a), 122.4 (C4), 127.6 (C3), 146.1 (C5), 155.8 (C1), 168.2 (C6), 185.7 (C3), 219.7 (C17)	[4]

Mechanism of Aromatase Inhibition by Exemestane

Exemestane is an irreversible, steroidal aromatase inhibitor that acts as a false substrate for the enzyme.[5] Its structure is similar to androstenedione, allowing it to bind to the active site of aromatase.[4] The enzyme processes Exemestane, leading to an intermediate that binds irreversibly to the active site, causing its inactivation.[5] This mechanism-based inhibition is highly specific and effectively shuts down estrogen synthesis.

Caption: Mechanism of irreversible aromatase inhibition by Exemestane.

Structure-Activity Relationship Insights

The structural features of Exemestane are finely tuned for potent aromatase inhibition.

• The 6-methylene group: This exocyclic double bond is a key feature that contributes to the compound's high affinity for the aromatase active site.[6][7]

• The 1,4-diene system in the A-ring: The introduction of the C1-C2 double bond enhances the planarity of the A-ring, which is believed to improve binding to the enzyme.

• The androstane backbone: The overall steroid structure provides the necessary scaffold to mimic the natural substrate, androstenedione.

Modifications at these positions can significantly impact inhibitory potency. For instance, reduction of the 17-keto group to a hydroxyl group results in a less potent inhibitor.[6]

Safety and Handling

• 6-Methyleneandrost-4-ene-3,17-dione: This compound is suspected of damaging fertility or the unborn child.[11][12] It is essential to handle this chemical with appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses. All manipulations should be performed in a well-ventilated fume hood.

• Reagents: Many of the reagents used in these syntheses, such as DDQ, chloranil, and strong acids, are toxic and corrosive. Consult the safety data sheets (SDS) for each chemical before use and follow all recommended safety precautions.

Conclusion

6-Methyleneandrost-4-ene-3,17-dione is a valuable and versatile intermediate in the synthesis of potent steroidal aromatase inhibitors. The protocols outlined in these application notes provide a robust framework for the laboratory-scale synthesis of Exemestane. A thorough understanding of the reaction mechanisms and the rationale behind the experimental choices is crucial for successful and safe synthesis. The insights into the structure-activity relationships of these compounds can further guide the design and development of next-generation aromatase inhibitors for the treatment of estrogen-dependent diseases.

References

• Google Patents. WO2010076811A2 - Process for the preparation of exemestane.

• Buzzetti, F., Di Salle, E., Longo, A., & Lombardi, P. (1993). Synthesis and aromatase inhibition by potential metabolites of exemestane (6-methylenandrosta-1,4-diene-3,17-dione). Steroids, 58(11), 527–532. Available from: [Link]

• Numazawa, M., & Mutsumi, A. (1991). 6-Alkyl- And 6-arylandrost-4-ene-3,17-diones as Aromatase Inhibitors. Synthesis and Structure-Activity Relationships. Journal of Medicinal Chemistry, 34(8), 2499–2504. Available from: [Link]

• Chumsri, S., & Howes, T. (2018). Discovery and development of steroidal enzyme inhibitors as anti-cancer drugs: state-of-the-art and future perspectives. Journal of Enzyme Inhibition and Medicinal Chemistry, 33(1), 1369–1381. Available from: [Link]

• Andrade, L. C. R., de Almeida, M. J. M., Roleira, F. M. F., Varela, C. L., & Tavares da Silva, E. J. (2012). 6-Methylideneandrost-4-ene-3,17-dione. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 4), o1263. Available from: [Link]

• Varela, C. L., Andrade, L. C. R., & Tavares da Silva, E. J. (2015). Exemestane metabolites: Synthesis, stereochemical elucidation, biochemical activity and anti-proliferative effects in a hormone-dependent breast cancer cell line. The Journal of Steroid Biochemistry and Molecular Biology, 148, 11–19. Available from: [Link]

• Andrade, L. C. R., de Almeida, M. J. M., Roleira, F. M. F., Varela, C. L., & Tavares da Silva, E. J. (2012). 6-Methylideneandrost-4-ene-3,17-dione. Acta Crystallographica Section E: Crystallographic Communications, 68(4), o1263. Available from: [Link]

• Parish, E. J., Li, S., & Rao, Z. (2000). Design and synthesis of new steroidal inhibitors of estrogen synthase (aromatase). Lipids, 35(3), 271–277. Available from: [Link]

• Cole, P. A., & Robinson, C. H. (1990). History of Aromatase: Saga of an Important Biological Mediator and Therapeutic Target. Endocrine Reviews, 11(4), 469–484. Available from: [Link]

• Numazawa, M., & Mutsumi, A. (1991). 6-Alkyl- and 6-arylandrost-4-ene-3,17-diones as aromatase inhibitors. Synthesis and structure-activity relationships. Semantic Scholar. Available from: [Link]

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Experimental Applications of 6-Methyleneandrost-4-ene-3,17-dione in Cancer Research: Application Notes and Protocols

Intended Audience: Researchers, scientists, and drug development professionals in oncology.

Abstract: This document provides a detailed guide to the experimental applications of 6-Methyleneandrost-4-ene-3,17-dione in cancer research. While primarily known as a key synthetic precursor to the irreversible aromatase inhibitor Exemestane, this guide explores the untapped potential of 6-Methyleneandrost-4-ene-3,17-dione as a standalone investigational compound. Drawing upon the known biological activities of its potent derivative, Exemestane, we delineate protocols to investigate its non-aromatase inhibitory functions, particularly its androgenic properties and its impact on cancer cell signaling pathways beyond estrogen deprivation. This guide is intended to empower researchers to explore novel therapeutic hypotheses and expand the utility of this steroidal scaffold in oncology drug discovery.

Part 1: Application Notes - Unveiling the Experimental Potential

Beyond Aromatase Inhibition: A New Research Paradigm

6-Methyleneandrost-4-ene-3,17-dione is the immediate synthetic precursor to Exemestane, a well-established steroidal aromatase inhibitor used in the treatment of estrogen receptor-positive (ER+) breast cancer.[1][2] Exemestane's primary mechanism of action is the irreversible "suicide inhibition" of the aromatase enzyme, which is responsible for the conversion of androgens to estrogens.[3] This leads to a profound reduction in circulating estrogen levels, thereby depriving ER+ cancer cells of a key growth stimulus.[3][4]

However, emerging evidence suggests that the biological activity of Exemestane and its metabolites is not solely confined to aromatase inhibition.[5][6] Notably, Exemestane and its 17-hydroxylated metabolite have been shown to possess androgenic properties, capable of binding to and activating the Androgen Receptor (AR).[5][7] This opens up a compelling new avenue for research into 6-Methyleneandrost-4-ene-3,17-dione itself. Given its structural similarity to Exemestane, it is plausible that 6-Methyleneandrost-4-ene-3,17-dione also exhibits direct effects on cancer cells, independent of its role as a precursor.

This guide provides the experimental framework to investigate the following underexplored activities of 6-Methyleneandrost-4-ene-3,17-dione:

• Androgen Receptor (AR) Agonism/Antagonism: Determining the ability of 6-Methyleneandrost-4-ene-3,17-dione to bind to and modulate the transcriptional activity of the AR in various cancer cell lines.

• Impact on Cell Fate: Assessing the direct effects of the compound on cancer cell proliferation, viability, and apoptosis.

• Crosstalk with Other Signaling Pathways: Investigating potential interactions with other key cancer-related pathways, such as the Epidermal Growth Factor Receptor (EGFR) signaling cascade.[8]

The Androgen Receptor in Cancer: A Dual Role

The Androgen Receptor (AR) is a ligand-activated transcription factor that plays a pivotal role in the development and progression of prostate cancer. However, its role in other cancers, including breast cancer, is more complex. In some contexts, AR activation can be tumor-suppressive, while in others, it may promote tumor growth.[9] This context-dependent activity makes the investigation of novel AR modulators like 6-Methyleneandrost-4-ene-3,17-dione particularly intriguing.

Experimental investigation into the AR-mediated effects of 6-Methyleneandrost-4-ene-3,17-dione could yield valuable insights into its potential as a therapeutic agent in various cancer types, including:

• ER+/AR+ Breast Cancer: Exploring whether AR activation by 6-Methyleneandrost-4-ene-3,17-dione can antagonize estrogen-driven proliferation.

• Triple-Negative Breast Cancer (TNBC): A subset of TNBC expresses AR, and AR-targeted therapies are being investigated in this setting.

• Prostate Cancer: Assessing the compound's potential as a modulator of AR signaling in both androgen-sensitive and castration-resistant prostate cancer.

• Other Cancers: Investigating AR activity in other malignancies where AR is expressed, such as ovarian, endometrial, and bladder cancers.

The following diagram illustrates the potential dual mechanism of action of a steroidal compound like 6-Methyleneandrost-4-ene-3,17-dione, encompassing both aromatase inhibition and direct AR modulation.

Caption: Workflow for AR-mediated luciferase reporter gene assay.

Protocol 3: Cell Viability MTT Assay

This colorimetric assay assesses the effect of 6-Methyleneandrost-4-ene-3,17-dione on the metabolic activity of cancer cells, which is an indicator of cell viability and proliferation.

Materials:

• Cancer cell lines of interest (e.g., MCF-7, LNCaP, PC-3)

• Complete culture medium

• 6-Methyleneandrost-4-ene-3,17-dione

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Solubilization solution (e.g., DMSO or acidified isopropanol)

• 96-well microplate

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells in a 96-well plate at a predetermined optimal density. [4]2. Compound Treatment: After allowing the cells to adhere overnight, treat them with a range of concentrations of 6-Methyleneandrost-4-ene-3,17-dione for 24, 48, or 72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours at 37°C. [10]4. Formazan Solubilization: Remove the medium and add the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle-treated control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

Protocol 4: Apoptosis Detection by Annexin V/Propidium Iodide (PI) Staining

This flow cytometry-based assay distinguishes between viable, early apoptotic, late apoptotic, and necrotic cells following treatment with 6-Methyleneandrost-4-ene-3,17-dione.

Materials:

• Cancer cell lines

• 6-Methyleneandrost-4-ene-3,17-dione

• Annexin V-FITC conjugate

• Propidium Iodide (PI)

• 1X Binding Buffer

• Flow cytometer

Procedure:

• Cell Treatment: Treat the cancer cells with the desired concentrations of 6-Methyleneandrost-4-ene-3,17-dione for a specified time.

• Cell Harvesting: Harvest both adherent and floating cells.

• Staining: Resuspend the cells in 1X Binding Buffer and stain with Annexin V-FITC and PI according to the manufacturer's protocol. [6][8]4. Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each quadrant (viable: Annexin V-/PI-, early apoptotic: Annexin V+/PI-, late apoptotic/necrotic: Annexin V+/PI+).

Data Interpretation:

Quadrant	Cell Population
Lower Left (Annexin V- / PI-)	Viable cells
Lower Right (Annexin V+ / PI-)	Early apoptotic cells
Upper Right (Annexin V+ / PI+)	Late apoptotic/necrotic cells
Upper Left (Annexin V- / PI+)	Necrotic cells

Protocol 5: Western Blot Analysis of Key Signaling Proteins

This technique is used to detect and quantify the expression levels of specific proteins of interest, such as AR, ERα, and EGFR, following treatment with 6-Methyleneandrost-4-ene-3,17-dione.

Materials:

• Cancer cell lysates

• Primary antibodies (e.g., anti-AR, anti-ERα, anti-EGFR, anti-phospho-EGFR)

• HRP-conjugated secondary antibodies

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction and Quantification: Lyse the treated cells and determine the protein concentration of the lysates.

• SDS-PAGE: Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a membrane.

• Blocking: Block the membrane to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody.

• Detection: Add the chemiluminescent substrate and capture the signal using an imaging system.

• Data Analysis: Perform densitometry analysis to quantify the protein bands. Normalize the expression of the target protein to a loading control (e.g., β-actin or GAPDH).

Signaling Pathway Investigation:

Caption: Workflow for investigating signaling pathway modulation by Western Blot.

Part 3: In Vivo Experimental Design

For promising in vitro results, in vivo studies using xenograft models are the next logical step.

Subcutaneous Xenograft Model

Animal Model: Immunocompromised mice (e.g., nude or SCID).

Procedure:

• Cell Implantation: Subcutaneously inject a suspension of cancer cells into the flank of the mice.

• Tumor Growth: Allow the tumors to reach a palpable size.

• Treatment: Randomize the mice into control and treatment groups. Administer 6-Methyleneandrost-4-ene-3,17-dione via a suitable route (e.g., oral gavage, intraperitoneal injection).

• Monitoring: Measure tumor volume and body weight regularly.

• Endpoint: At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., histology, Western blot).

References

• The beneficial androgenic action of steroidal aromatase inactivators in estrogen-dependent breast cancer after failure of nonsteroidal drugs. PubMed Central.
• Exemestane's 17-hydroxylated metabolite exerts biological effects as an androgen. Molecular Cancer Therapeutics.
• Characterization of the weak estrogen receptor α agonistic activity of exemestane. NIH.
• Antiproliferative effect of exemestane in lung cancer cells. PubMed Central.
• 6-Methylideneandrost-4-ene-3,17-dione. PubMed Central.
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• MTT assay protocol. Abcam.
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• 6-Methyleneandrost-4-ene-3,17-dione | C20H26O2 | CID 12951800. PubChem.
• In vitro production of testosterone and androst-4-ene-3, 17-dione in a human ovarian homogen
• 6-Methylideneandrost-4-ene-3,17-dione. NIH.
• Effect of an aromatase inhibitor, 1,4,6-androstatriene-3,17-dione, on 7,12-dimethylbenz[a]anthracene-induced mammary tumors in the rat and its mechanism of action in vivo. PubMed.
• Inactivation of aromatase in vitro by 4-hydroxy-4-androstene-3,17-dione and 4-acetoxy-4-androstene-3,17-dione and sustained effects in vivo. PubMed.
• Western blot analysis of EGFR (A), AR (B), and ER (C) expression. KB...
• EGFR Western Blot Protocol. FineTest ELISA Kit.
• Application Notes and Protocols for Western Blot Analysis of p-EGFR Following Egfr-IN-74 Tre
• Western Blot Protocol. OriGene Technologies Inc..
• Application Notes and Protocols for In Vivo Xenograft Models Using Human Cancer Cell Lines. Benchchem.
• In vivo Efficacy Studies in Cell Line and Patient-derived Xenograft Mouse Models. NIH.
• An Aminosteroid Derivative Shows Higher In Vitro and In Vivo Potencies than Gold Standard Drugs in Androgen-Dependent Prost

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Analytical Standards for 6-Methyleneandrost-4-ene-3,17-dione: A Comprehensive Guide for Researchers

This document provides a detailed guide to the analytical standards and methodologies for 6-Methyleneandrost-4-ene-3,17-dione, a critical compound in pharmaceutical research and development. It is intended for researchers, scientists, and drug development professionals who require robust and reliable analytical protocols for the identification, quantification, and qualification of this steroidal compound.

Introduction: Understanding 6-Methyleneandrost-4-ene-3,17-dione

6-Methyleneandrost-4-ene-3,17-dione is a synthetic steroidal ketone that serves as a key intermediate and a known impurity in the synthesis of Exemestane, a potent aromatase inhibitor used in the treatment of breast cancer.[1][2] Its chemical structure, featuring a methylene group at the C6 position of the androstane backbone, is crucial to its chemical properties and biological activity.[3] As a related compound to a major therapeutic agent, the accurate analysis of 6-Methyleneandrost-4-ene-3,17-dione is paramount for ensuring the quality, safety, and efficacy of the final drug product.[4][5]

This guide will delve into the essential analytical techniques for the comprehensive characterization of 6-Methyleneandrost-4-ene-3,17-dione, providing detailed protocols and the scientific rationale behind the methodological choices.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 6-Methyleneandrost-4-ene-3,17-dione is fundamental for the development of appropriate analytical methods.

Property	Value	Source
Chemical Name	6-Methyleneandrost-4-ene-3,17-dione	[6][7]
Synonyms	1,2-Dihydro Exemestane, Exemestane Impurity E, Exemestane Related Compound A	[2][7]
CAS Number	19457-55-7	[6][7]
Molecular Formula	C₂₀H₂₆O₂	[6][7]
Molecular Weight	298.42 g/mol	[6][7]
Appearance	White to off-white crystalline solid	[6]
Melting Point	163-165 °C	[6]
Boiling Point	450.8 °C at 760 mmHg	[6]
LogP	4.25350	[6]

High-Performance Liquid Chromatography (HPLC) for Quantification and Purity Assessment

High-Performance Liquid Chromatography (HPLC) is the cornerstone for the quantitative analysis and purity assessment of 6-Methyleneandrost-4-ene-3,17-dione in bulk drug substances and pharmaceutical formulations. A well-developed reversed-phase HPLC (RP-HPLC) method can effectively separate the target analyte from its related impurities.[1][3]

The selection of a C18 column is a common and effective choice for the separation of steroids due to its hydrophobic stationary phase, which provides good retention and resolution for these relatively nonpolar molecules. The mobile phase composition, typically a mixture of an organic solvent (like acetonitrile or methanol) and an aqueous buffer, is optimized to achieve the desired separation.[1][8] UV detection is suitable for this compound due to the presence of a chromophore in its structure, with a detection wavelength typically set around 242-247 nm.[1][3]

Recommended HPLC Protocol

This protocol is designed as a starting point for the analysis of 6-Methyleneandrost-4-ene-3,17-dione and should be validated for its intended use.

Instrumentation:

• HPLC system with a UV detector

• Data acquisition and processing software

Materials:

• 6-Methyleneandrost-4-ene-3,17-dione reference standard

• HPLC-grade acetonitrile

• HPLC-grade water

• Potassium dihydrogen phosphate (for buffer preparation)

• 0.45 µm syringe filters

Chromatographic Conditions:

Parameter	Condition
Column	C18, 250 mm x 4.6 mm, 5 µm particle size
Mobile Phase	Acetonitrile and Water (60:40, v/v)
Flow Rate	1.0 mL/min
Detection Wavelength	242 nm
Injection Volume	20 µL
Column Temperature	Ambient
Diluent	Acetonitrile and Water (60:40, v/v)

Procedure:

• Standard Solution Preparation: Accurately weigh and dissolve an appropriate amount of 6-Methyleneandrost-4-ene-3,17-dione reference standard in the diluent to obtain a known concentration (e.g., 100 µg/mL).

• Sample Solution Preparation: Prepare the sample solution by dissolving the material under investigation in the diluent to achieve a similar concentration as the standard solution.

• System Suitability: Inject the standard solution multiple times to ensure the system is operating correctly. The relative standard deviation (RSD) of the peak areas should be less than 2.0%.

• Analysis: Inject the sample solution and record the chromatogram.

• Quantification: Calculate the amount of 6-Methyleneandrost-4-ene-3,17-dione in the sample by comparing the peak area with that of the standard solution.

Gas Chromatography-Mass Spectrometry (GC-MS) for Identification and Trace Analysis

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful technique for the identification and trace analysis of 6-Methyleneandrost-4-ene-3,17-dione, particularly in complex matrices or for metabolic studies.[9][10] Due to the relatively low volatility of steroids, derivatization is often required to improve their chromatographic behavior and mass spectrometric sensitivity.[11] Trimethylsilylation is a common derivatization technique for steroids, converting polar hydroxyl and keto groups into more volatile trimethylsilyl (TMS) ethers and enol ethers.[9]

The choice of derivatizing agent is critical. While N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) is widely used, for certain steroids, the addition of a catalyst like trimethyliodosilane (TMIS) or ammonium iodide can lead to the formation of different derivatives, which may be advantageous for separation and identification.[9] However, it's important to be aware that some derivatization methods can lead to the formation of byproducts, which could complicate the analysis.[9]

Recommended GC-MS Protocol

This protocol provides a general guideline for the GC-MS analysis of 6-Methyleneandrost-4-ene-3,17-dione. Method optimization and validation are essential.

Instrumentation:

• Gas chromatograph coupled to a mass spectrometer (GC-MS)

• Autosampler

• Data system

Materials:

• 6-Methyleneandrost-4-ene-3,17-dione reference standard

• Pyridine (anhydrous)

• N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) with 1% Trimethylchlorosilane (TMCS)

• Ethyl acetate (HPLC grade)

Procedure:

• Sample Preparation:

  • Accurately weigh a small amount of the sample (e.g., 1 mg) into a vial.

  • Dissolve the sample in a suitable solvent like ethyl acetate.

• Derivatization:

  • Evaporate the solvent to dryness under a gentle stream of nitrogen.

  • Add 100 µL of anhydrous pyridine and 100 µL of BSTFA with 1% TMCS.

  • Cap the vial tightly and heat at 60-70 °C for 30 minutes.

  • Cool the vial to room temperature before injection.

• GC-MS Conditions:

Parameter	Condition
GC Column	HP-5MS (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness
Injector Temperature	280 °C
Oven Temperature Program	Initial 180 °C, hold for 1 min, ramp to 300 °C at 10 °C/min, hold for 10 min
Carrier Gas	Helium, constant flow of 1.0 mL/min
Injection Mode	Splitless
MS Transfer Line Temp	290 °C
Ion Source Temperature	230 °C
Ionization Mode	Electron Ionization (EI) at 70 eV
Scan Range	m/z 50-600

• Data Analysis: Identify the derivatized 6-Methyleneandrost-4-ene-3,17-dione peak based on its retention time and mass spectrum. The mass spectrum should be compared to a reference spectrum or interpreted based on known fragmentation patterns of TMS-derivatized steroids.

Nuclear Magnetic Resonance (NMR) Spectroscopy for Structural Elucidation

Nuclear Magnetic Resonance (NMR) spectroscopy is an indispensable tool for the unequivocal structural confirmation of 6-Methyleneandrost-4-ene-3,17-dione. Both ¹H and ¹³C NMR provide detailed information about the molecular structure, allowing for the assignment of all proton and carbon signals.[12][13] Advanced 2D NMR techniques, such as COSY, HSQC, and HMBC, can be employed for complete and unambiguous assignments, which is crucial for distinguishing it from other structurally similar isomers.

NMR Sample Preparation and Data Acquisition

Materials:

• 6-Methyleneandrost-4-ene-3,17-dione sample

• Deuterated chloroform (CDCl₃) or other suitable deuterated solvent

• NMR tubes

Procedure:

• Sample Preparation: Dissolve approximately 5-10 mg of the sample in about 0.6 mL of deuterated solvent in a clean, dry NMR tube.

• Data Acquisition: Acquire ¹H, ¹³C, and 2D NMR spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

• Data Processing and Interpretation: Process the raw data (Fourier transformation, phase correction, and baseline correction). The chemical shifts, coupling constants, and correlations from 2D spectra are then used to elucidate and confirm the structure. The chemical shifts should be referenced to the residual solvent peak or an internal standard like tetramethylsilane (TMS).[14]

Workflow and Data Interpretation

A systematic workflow is essential for the comprehensive analysis of 6-Methyleneandrost-4-ene-3,17-dione.

Analytical Workflow for 6-Methyleneandrost-4-ene-3,17-dione

Safety Precautions

As with any chemical substance, appropriate safety precautions should be taken when handling 6-Methyleneandrost-4-ene-3,17-dione. It is suspected of damaging fertility or the unborn child.[7] Always work in a well-ventilated area, preferably a fume hood, and wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Consult the Safety Data Sheet (SDS) for detailed safety information.

Conclusion

The analytical methodologies outlined in this guide provide a robust framework for the comprehensive analysis of 6-Methyleneandrost-4-ene-3,17-dione. The combination of HPLC, GC-MS, and NMR spectroscopy ensures accurate quantification, sensitive identification, and unambiguous structural confirmation. Adherence to these protocols, coupled with proper method validation, will enable researchers and drug development professionals to maintain the highest standards of quality and scientific integrity in their work with this important steroidal compound.

References

• PubChem. 6-Methyleneandrost-4-ene-3,17-dione. Available at: [Link]

• Andrade, L. C. R., et al. (2012). 6-Methylideneandrost-4-ene-3,17-dione. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 4), o1263. Available at: [Link]

• Kumar, R. S., et al. (2011). Development and Validation of Stability Indicating Method for the Determination of Exemestane by Reverse Phase High Performance. Journal of Chromatographic Science, 49(9), 634–640. Available at: [Link]

• Pharmaffiliates. Exemestane-impurities. Available at: [Link]

• Young, S., et al. (2016). Steroid Profiling by Gas Chromatography–Mass Spectrometry and High Performance Liquid Chromatography–Mass Spectrometry for Adrenal Diseases. Journal of the Endocrine Society, 1(1), 11–23. Available at: [Link]

• Use of the hyphenated LC-MS/MS technique and NMR/IR spectroscopy for the identification of exemestane stress degradation products during the drug development. (2017). European Journal of Pharmaceutical Sciences, 109, 389-401. Available at: [Link]

• De Brabanter, N., et al. (2006). Detection of Exemestane and its metabolites using GC-MS and LC-MS-MS: a comparative study for screening purposes. In Recent advances in doping analysis (14). Sport und Buch Strauß. Available at: [Link]

• Gupta, D. K., Panday, P., & Gupta, R. (2017). VALIDATED RP HPLC METHOD DEVELOPMENT FOR EXEMESTANE IN TABLET DOSAGE FORM. Journal of Drug Delivery and Therapeutics, 7(7), 110-112. Available at: [Link]

• Aligns Pharma. Exemestane Impurities. Available at: [Link]

• De Brabanter, N., et al. (2006). Detection of Exemestane and its metabolites using GC-MS and LC-MS-MS: a comparative study for screening. Deutsche Sporthochschule Köln. Available at: [Link]

• SynZeal. Exemestane Impurities. Available at: [Link]

• Ventura, R., et al. (2011). Detection of new urinary exemestane metabolites by gas chromatography coupled to mass spectrometry. Steroids, 76(10-11), 1010-1015. Available at: [Link]

• Pozo, O. J., et al. (2011). Detection of new exemestane metabolites by liquid chromatography interfaced to electrospray-tandem mass spectrometry. The Journal of Steroid Biochemistry and Molecular Biology, 127(3-5), 321-329. Available at: [Link]

• FDA. Lib 4652 Screen for Steroids using gas chromatography-mass specetrometry. Available at: [Link]

• Alhakamy, N. A., et al. (2022). Development and Validation of a Robust RP-HPLC Method for the Simultaneous Analysis of Exemestane and Thymoquinone and Its Application to Lipid-Based Nanoformulations. ACS Omega, 7(28), 24653–24664. Available at: [Link]

• United States Pharmacopeia. Exemestane - USP-NF ABSTRACT. Available at: [Link]

• Luo, S., et al. (2018). Identification and Quantification of Novel Major Metabolites of the Steroidal Aromatase Inhibitor, Exemestane. Drug Metabolism and Disposition, 46(12), 1836–1846. Available at: [Link]

• Alhakamy, N. A., et al. (2023). Rapid Analytical Method Development and Validation of RP-HPLC Method for the Simultaneous Estimation of Exemestane and Genistein with Specific Application in Lipid-Based Nanoformulations. ACS Omega, 8(28), 25483–25494. Available at: [Link]

• Luo, S., et al. (2018). Identification and Quantification of Novel Major Metabolites of the Steroidal Aromatase Inhibitor, Exemestane. ResearchGate. Available at: [Link]

• Wüst, B., & Henne, K. (2024). Sample Preparation Techniques for Growth-Promoting Agents in Various Mammalian Specimen Preceding MS-Analytics. Metabolites, 14(1), 46. Available at: [Link]

• Waters Corporation. Method Development for the Analysis of Endogenous Steroids Using Convergence Chromatography with Mass Spectrometric Detection. Available at: [Link]

• Wu, X., et al. (2022). Determination and Disposition of the Aromatase Inhibitor Exemestane in CYP3A-Deficient Mice. Pharmaceutics, 14(10), 2056. Available at: [Link]

• Babij, N. R., et al. (2016). NMR Chemical Shifts of Trace Impurities: Industrially Preferred Solvents Used in Process and Green Chemistry. Organic Process Research & Development, 20(3), 661–667. Available at: [Link]

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Application Notes and Protocols for the Research Use of 6-Methyleneandrost-4-ene-3,17-dione

Abstract: This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the utilization of 6-Methyleneandrost-4-ene-3,17-dione as a research chemical. These application notes and protocols are designed to offer both theoretical understanding and practical, step-by-step methodologies for the investigation of this potent steroidal aromatase inhibitor. The content herein is structured to facilitate a deep understanding of its mechanism of action and to provide robust experimental frameworks for its evaluation.

Section 1: Introduction and Scientific Background

6-Methyleneandrost-4-ene-3,17-dione is a steroidal compound of significant interest in the field of endocrine-related research, particularly in the context of hormone-dependent cancers.[1][2][3] It is a derivative of androstenedione, the natural substrate for the enzyme aromatase (CYP19A1).[1][2][3] Structurally, the introduction of a methylene group at the C-6 position confers unique properties to the molecule, positioning it as a potent inhibitor of aromatase.[4] This compound is also a key synthetic precursor to Exemestane, a clinically approved irreversible aromatase inhibitor used in the treatment of breast cancer.[1][5][6]

Mechanism of Action: 6-Methyleneandrost-4-ene-3,17-dione functions as a competitive inhibitor of the aromatase enzyme.[4] Aromatase is a critical enzyme in the biosynthesis of estrogens, catalyzing the conversion of androgens (like testosterone and androstenedione) into estrogens (estradiol and estrone, respectively). By competitively binding to the active site of aromatase, 6-Methyleneandrost-4-ene-3,17-dione prevents the natural substrate from binding, thereby blocking estrogen synthesis. This mechanism is pivotal in research aimed at understanding and modulating estrogen-dependent cellular processes.

The following diagram illustrates the estrogen biosynthesis pathway and the inhibitory action of 6-Methyleneandrost-4-ene-3,17-dione.

Caption: Inhibition of Estrogen Synthesis by 6-Methyleneandrost-4-ene-3,17-dione.

Section 2: In Vitro Characterization of Aromatase Inhibition

The initial characterization of a potential aromatase inhibitor involves determining its potency and mechanism of inhibition in a cell-free system. The most common method utilizes human placental microsomes, a rich source of aromatase.

Quantitative Analysis of Inhibitory Potency

The inhibitory constant (Ki) is a critical parameter for quantifying the potency of an inhibitor. For 6-Methyleneandrost-4-ene-3,17-dione, a Ki value of 4.9 nM has been reported, indicating it is a highly potent competitive inhibitor of human placental aromatase.[4]

Compound	Inhibition Constant (Ki)	Mechanism of Inhibition
6-Methyleneandrost-4-ene-3,17-dione	4.9 nM[4]	Competitive[4]
Exemestane (for comparison)	IC50 = 27 nM[7]	Irreversible ("Suicide")

Protocol: In Vitro Aromatase Inhibition Assay using Human Placental Microsomes

This protocol outlines a standard procedure to determine the inhibitory potential of 6-Methyleneandrost-4-ene-3,17-dione on aromatase activity.

Principle: This assay measures the conversion of a radiolabeled androgen substrate (e.g., [1β-³H]-androst-4-ene-3,17-dione) to estrogen, which results in the release of ³H into water (³H₂O). The amount of radioactivity in the aqueous phase is proportional to aromatase activity.

Materials:

• Human placental microsomes

• [1β-³H]-androst-4-ene-3,17-dione

• NADPH

• 6-Methyleneandrost-4-ene-3,17-dione (test compound)

• Letrozole or Anastrozole (positive control inhibitors)

• Phosphate buffer (pH 7.4)

• Chloroform

• Dextran-coated charcoal

• Scintillation cocktail and counter

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of 6-Methyleneandrost-4-ene-3,17-dione in a suitable solvent (e.g., DMSO).

  • Prepare serial dilutions of the test compound to achieve a range of final concentrations in the assay.

  • Prepare a reaction mixture containing phosphate buffer, NADPH, and human placental microsomes.

• Assay Incubation:

  • In microcentrifuge tubes, add the reaction mixture.

  • Add the test compound at various concentrations. Include a vehicle control (solvent only) and a positive control inhibitor.

  • Pre-incubate the mixture for 10 minutes at 37°C.

  • Initiate the reaction by adding the radiolabeled substrate, [1β-³H]-androst-4-ene-3,17-dione.

  • Incubate for a defined period (e.g., 15-30 minutes) at 37°C with gentle shaking.

• Reaction Termination and Product Separation:

  • Stop the reaction by adding ice-cold chloroform to extract the unmetabolized substrate.

  • Vortex vigorously and centrifuge to separate the aqueous and organic phases.

  • Transfer a portion of the aqueous supernatant to a fresh tube containing a dextran-coated charcoal suspension to remove any remaining traces of the steroid substrate.

  • Centrifuge and transfer the final aqueous supernatant to a scintillation vial.

• Data Analysis:

  • Add scintillation cocktail to the vials and measure the radioactivity using a scintillation counter.

  • Calculate the percentage of aromatase inhibition for each concentration of the test compound relative to the vehicle control.

  • Plot the percentage inhibition against the log concentration of the inhibitor and determine the IC50 value using non-linear regression analysis.

Section 3: Cell-Based Assays for Aromatase Activity

Cell-based assays provide a more physiologically relevant system to evaluate the efficacy of aromatase inhibitors by incorporating factors such as cell permeability and metabolism. The MCF-7aro cell line, a human breast cancer cell line stably transfected to express high levels of aromatase, is a widely used model.

Protocol: MCF-7aro Cell-Based Aromatase Inhibition Assay

Principle: This assay measures the ability of a test compound to inhibit the conversion of an androgen substrate (e.g., testosterone) to estrogen in living cells. The resulting estrogen stimulates the proliferation of the estrogen receptor-positive MCF-7aro cells. Inhibition of aromatase leads to reduced cell proliferation, which can be quantified using various cell viability assays.

Materials:

• MCF-7aro cells

• Cell culture medium (e.g., MEM) supplemented with fetal bovine serum (FBS)

• Charcoal-stripped FBS (to remove endogenous steroids)

• Testosterone

• 6-Methyleneandrost-4-ene-3,17-dione

• Exemestane or Letrozole (positive control)

• Cell viability reagent (e.g., MTT, XTT, or CellTiter-Glo®)

• 96-well cell culture plates

Procedure:

• Cell Seeding:

  • Culture MCF-7aro cells in standard growth medium.

  • Two days prior to the assay, switch to a medium containing charcoal-stripped FBS to deplete endogenous hormones.

  • Seed the cells in a 96-well plate at an appropriate density and allow them to attach overnight.

• Compound Treatment:

  • Prepare serial dilutions of 6-Methyleneandrost-4-ene-3,17-dione and control compounds in the hormone-depleted medium.

  • Remove the seeding medium from the cells and replace it with the medium containing the test compounds and a fixed concentration of testosterone (e.g., 10 nM).

  • Include controls for basal proliferation (no testosterone) and maximal proliferation (testosterone only).

• Incubation:

  • Incubate the plates for a period sufficient to observe significant cell proliferation (e.g., 3-5 days) at 37°C in a humidified 5% CO₂ atmosphere.

• Assessment of Cell Viability:

  • At the end of the incubation period, add the chosen cell viability reagent to each well according to the manufacturer's instructions.

  • Measure the absorbance or luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of inhibition of testosterone-induced cell proliferation for each concentration of the test compound.

  • Determine the IC50 value by plotting the percentage inhibition against the log concentration of the inhibitor.

Caption: Workflow for a cell-based aromatase inhibition assay.

Section 4: In Vivo Evaluation in Xenograft Models

To assess the in vivo efficacy of 6-Methyleneandrost-4-ene-3,17-dione, a tumor xenograft model using immunodeficient mice is the standard approach. This allows for the evaluation of the compound's ability to inhibit tumor growth in a living organism.

Protocol: Murine Xenograft Model for Aromatase Inhibitors

Principle: Human breast cancer cells that are estrogen-dependent and express aromatase (e.g., MCF-7aro) are implanted into ovariectomized immunodeficient mice. These mice are supplemented with an androgen substrate (e.g., androstenedione). The tumor cells convert the androgen to estrogen, which stimulates their growth. The efficacy of an aromatase inhibitor is measured by its ability to suppress this tumor growth.

Materials:

• Female immunodeficient mice (e.g., BALB/c nude or NOD/SCID)

• MCF-7aro cells

• Matrigel

• Androstenedione pellets or solution for injection

• 6-Methyleneandrost-4-ene-3,17-dione

• Vehicle for compound administration (e.g., corn oil, DMSO/saline)

• Calipers for tumor measurement

Procedure:

• Animal Preparation and Tumor Cell Implantation:

  • Ovariectomize the mice to remove the primary source of endogenous estrogens.

  • Allow the animals to recover.

  • Implant a slow-release pellet of androstenedione or begin daily injections to provide the substrate for aromatase.

  • Harvest MCF-7aro cells and resuspend them in a mixture of medium and Matrigel.

  • Subcutaneously inject the cell suspension into the flank of each mouse.[8]

• Tumor Growth and Treatment Initiation:

  • Monitor the mice for tumor formation.

  • Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the animals into treatment and control groups.

  • Begin daily administration of 6-Methyleneandrost-4-ene-3,17-dione (at various doses) or vehicle to the respective groups.

• Monitoring and Data Collection:

  • Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume (Volume = 0.5 x length x width²).

  • Monitor the body weight of the animals as an indicator of toxicity.

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histology, biomarker assessment).

• Data Analysis:

  • Plot the mean tumor volume over time for each treatment group.

  • Calculate the percentage of tumor growth inhibition for each treatment group compared to the vehicle control group.

  • Perform statistical analysis to determine the significance of the observed effects.

Section 5: Pharmacokinetics, Metabolism, and Analytical Methods

Understanding the absorption, distribution, metabolism, and excretion (ADME) of 6-Methyleneandrost-4-ene-3,17-dione is crucial for interpreting in vivo data. While specific data for this compound is limited, insights can be drawn from related steroidal aromatase inhibitors.

Expected Metabolism: Steroidal aromatase inhibitors like Exemestane undergo extensive metabolism.[9] Key metabolic pathways for Exemestane include reduction of the 17-keto group and subsequent glucuronidation.[9] It is plausible that 6-Methyleneandrost-4-ene-3,17-dione follows similar metabolic routes.

Analytical Methods: The quantification of 6-Methyleneandrost-4-ene-3,17-dione and its potential metabolites in biological matrices (e.g., plasma, urine, tissue homogenates) is essential for pharmacokinetic studies. High-performance liquid chromatography coupled with tandem mass spectrometry (LC-MS/MS) is the method of choice for this purpose due to its high sensitivity and specificity.[2][10][11]

Section 6: Potential Off-Target Effects and Safety Considerations

As with any research chemical, it is important to consider potential off-target effects and handle the compound with appropriate safety precautions.

Potential Off-Target Effects: Steroidal compounds can sometimes interact with other steroid receptors. While 6-Methyleneandrost-4-ene-3,17-dione is a potent aromatase inhibitor, its potential interaction with androgen, estrogen, and progesterone receptors should be evaluated in comprehensive studies.

Safety Precautions:

• Handle 6-Methyleneandrost-4-ene-3,17-dione in a well-ventilated area, preferably in a chemical fume hood.

• Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety glasses.

• Refer to the Material Safety Data Sheet (MSDS) for detailed handling and disposal information.

References

• Buzzetti, F., Di Salle, E., Longo, A., & Lombardi, P. (1994). Synthesis and aromatase inhibition by potential metabolites of exemestane (6-methylenandrosta-1,4-diene-3,17-dione).Journal of Steroid Biochemistry and Molecular Biology, 50(3-4), 135-139.
• Process for the preparation of exemestane.Google Patents.
• Numazawa, M., Oshibe, M., & Nagaoka, M. (1995). 6-Alkyl- And 6-arylandrost-4-ene-3,17-diones as Aromatase Inhibitors. Synthesis and Structure-Activity Relationships.Journal of Medicinal Chemistry, 38(22), 4525-4531.
• Varela, C. L., Salvador, J. A., Silvestre, S. M., & Roleira, F. M. (2014). Exemestane metabolites: Synthesis, stereochemical elucidation, biochemical activity and anti-proliferative effects in a hormone-dependent breast cancer cell line.The Journal of Steroid Biochemistry and Molecular Biology, 144 Pt B, 417-426.
• Andrade, L. C., de Almeida, M. J., Roleira, F. M., Varela, C. L., & Tavares da Silva, E. J. (2012). 6-Methylideneandrost-4-ene-3,17-dione.Acta Crystallographica Section E: Structure Reports Online, 68(Pt 4), o1263.

• 6-Methyleneandrost-4-ene-3,17-dione | C20H26O2 | CID 12951800. PubChem. Available at: [Link]

• Numazawa, M., & Oshibe, M. (1998). 6-Phenylaliphatic-substituted androst-4-ene-3,17-diones as Aromatase Inhibitors: Structure-Activity Relationships.The Journal of Steroid Biochemistry and Molecular Biology, 67(1), 41-48.
• Njar, V. C., Kato, K., Nnane, I. P., Grigoryev, D. N., Long, B. J., & Brodie, A. M. (1998). Inhibition of aromatase activity and growth suppression by 4-methoxy-4-androstene-3,17-dione in an androgen sensitive human prostatic carcinoma cell line.The Journal of Steroid Biochemistry and Molecular Biology, 66(5), 259-266.

• 6-Methylideneandrost-4-ene-3,17-dione. ResearchGate. Available at: [Link]

• Andrade, L. C., de Almeida, M. J., Roleira, F. M., Varela, C. L., & Tavares da Silva, E. J. (2012). 6-Methyl-ideneandrost-4-ene-3,17-dione.Acta Crystallographica Section E: Structure Reports Online, 68(Pt 4), o1263.
• Deventer, K., Van Eenoo, P., & Delbeke, F. T. (2005). Metabolism, excretion and detection of androst-4-ene-3,6,17-trione.Recent advances in doping analysis (13).

Sources

• 1. cancernetwork.com [cancernetwork.com]
• 2. researchgate.net [researchgate.net]
• 3. Aromatase Inhibitors - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. epa.gov [epa.gov]
• 5. tripod.nih.gov [tripod.nih.gov]
• 6. Xenograft models for aromatase inhibitor studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics and metabolism of formestane in breast cancer patients - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. Simultaneous Quantification of Aromatase Inhibitors and Estrogens in Postmenopausal Breast Cancer Patients - PMC [pmc.ncbi.nlm.nih.gov]
• 11. alliedacademies.org [alliedacademies.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of 6-Methyleneandrost-4-ene-3,17-dione

Welcome to the technical support center for the synthesis of 6-Methyleneandrost-4-ene-3,17-dione (Exemestane precursor). This guide is designed for researchers, chemists, and drug development professionals to navigate the complexities of this synthesis, troubleshoot common issues, and ultimately improve reaction yields. The information provided herein is synthesized from established literature and practical laboratory experience to ensure scientific integrity and operational success.

Introduction

6-Methyleneandrost-4-ene-3,17-dione is a critical synthetic precursor to Exemestane, a potent irreversible aromatase inhibitor used in the treatment of breast cancer.[1][2][3] The introduction of the C6-methylene group onto the androstenedione scaffold is a key, and often challenging, synthetic step. Reported yields can be as low as 17%, indicating significant room for optimization.[1] This guide addresses the most common synthetic route involving the reaction of androst-4-ene-3,17-dione with a formaldehyde source, typically under Vilsmeier-Haack-type conditions, and provides a structured approach to overcoming yield-limiting factors.

Frequently Asked Questions (FAQs)

Q1: What is the primary synthetic route for 6-Methyleneandrost-4-ene-3,17-dione?

The most frequently cited method involves the reaction of androst-4-ene-3,17-dione (the substrate) with a formaldehyde equivalent, such as formaldehyde dimethyl acetal, in the presence of an activating agent like phosphoryl chloride (POCl₃).[1][2] This reaction proceeds via an electrophilic addition to the steroid's A-ring, followed by elimination to form the exocyclic double bond. Alternative methods may utilize Mannich reaction conditions.[][5]

Q2: What is the reaction mechanism for the introduction of the 6-methylene group using POCl₃ and formaldehyde dimethyl acetal?

This reaction is analogous to the Vilsmeier-Haack reaction.[6][7][8] The mechanism involves two main stages:

• Formation of the Electrophile: Phosphoryl chloride activates formaldehyde dimethyl acetal to form a highly reactive electrophilic species, a chloroiminium-like salt.

• Electrophilic Substitution: The steroid's Δ⁴-3-keto system can form an enol or enolate species (the 3,5-dienol), which acts as a nucleophile. This nucleophile attacks the electrophilic carbon of the Vilsmeier-type reagent at the C6 position. A subsequent elimination cascade, facilitated by the reaction conditions, results in the formation of the C6-methylene group and regeneration of the Δ⁴-3-keto conjugation.

Q3: Why are anhydrous conditions so critical for this reaction?

Phosphoryl chloride (POCl₃) is highly reactive towards water. Any moisture present in the solvent (e.g., chloroform), on the glassware, or in the reagents (e.g., sodium acetate) will rapidly quench the POCl₃, converting it to phosphoric acid. This not only consumes the activating agent, preventing the formation of the necessary electrophile, but the generated acid can also promote unwanted side reactions or degradation of the steroid substrate, leading to a drastic reduction in yield.

Q4: How can I effectively monitor the progress of the reaction?

Thin-Layer Chromatography (TLC) is the most straightforward method.

• Mobile Phase: A good starting point is a hexane/ethyl acetate or hexane/diethyl ether mixture (e.g., 7:3 v/v). Adjust the polarity as needed to achieve good separation between the starting material (Androstenedione) and the product.

• Visualization: Use a UV lamp (254 nm) as the product is UV-active. Staining with potassium permanganate or ceric ammonium molybdate (CAM) can also be effective.

• Procedure: Co-spot the reaction mixture with the starting material standard. The disappearance of the starting material spot and the appearance of a new, typically less polar, product spot indicates reaction progression.

Q5: Are there any major side products to be aware of?

Yes. A potential side reaction is a competitive Mannich-type reaction at the C16 position, especially if the C17-keto group is not sterically hindered or if reaction conditions are not optimized.[] Additionally, polymerization of the formaldehyde source can occur, leading to a complex mixture and difficult purification. Inadequate temperature control can also lead to the formation of unidentified degradation products.

Troubleshooting Guide

This section addresses specific problems you may encounter during the synthesis and provides actionable solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low or No Product Formation	1. Wet Reagents/Solvent: Moisture is quenching the POCl₃. 2. Degraded POCl₃: POCl₃ can degrade over time, especially if improperly stored. 3. Incorrect Temperature: Reaction may not have been initiated (too low) or reactants may have decomposed (too high).	1. Ensure Anhydrous Conditions: Flame-dry all glassware. Use freshly distilled, dry solvents. Ensure sodium acetate is anhydrous. 2. Use Fresh Reagents: Use a fresh, unopened bottle of POCl₃ or distill it prior to use. 3. Verify Temperature: Use a calibrated thermometer. The initial reflux of the activating agents should be stable before adding the steroid.
Low Yield (<20%)	1. Incomplete Reaction: Insufficient reaction time or temperature. 2. Inefficient Workup: Product loss during extraction or incomplete neutralization of acid. 3. Purification Loss: Product adhering to the silica gel column or poor separation from byproducts. 4. Suboptimal Stoichiometry: Incorrect ratio of substrate to activating agents.	1. Monitor by TLC: Continue reflux until the starting material is consumed. Be cautious of extended heating which may degrade the product. 2. Optimize Workup: During the quench with Na₂CO₃ solution, stir vigorously to ensure complete neutralization. Perform multiple extractions (e.g., 3x with chloroform) to maximize recovery. 3. Optimize Chromatography: Deactivate the silica gel slightly with 1% triethylamine in the eluent to prevent product streaking/loss. Use a gradient elution for better separation. 4. Verify Calculations: Double-check all molar equivalent calculations before starting the reaction.
Formation of Multiple Byproducts (Messy TLC)	1. Reaction Temperature Too High: Leads to decomposition and side reactions. 2. Poor Quality Starting Material: Impurities in the androstenedione can lead to other products. 3. Slow Addition of Reagents: A slow, dropwise addition of POCl₃ is crucial to control the exothermic reaction and prevent localized overheating.	1. Maintain Controlled Reflux: Use a reflux condenser and ensure a steady, not violent, boil. 2. Check Starting Material Purity: Confirm the purity of your androstenedione by ¹H NMR or melting point before starting. 3. Controlled Addition: Add the second portion of POCl₃ dropwise over the specified period (e.g., 3.5 hours) using an addition funnel.[1]
Difficult Product Purification	1. Formation of Polar Impurities: Tarry byproducts from polymerization or degradation. 2. Streaking on TLC/Column: The product may be slightly acidic or interacting strongly with the silica. 3. Co-elution of Byproducts: A byproduct may have a similar polarity to the desired product.	1. Pre-Purification: Before loading onto the column, consider a simple filtration through a small plug of silica or celite to remove baseline impurities. 2. Use a Modified Eluent: Add a small amount of triethylamine (~0.5-1%) to the mobile phase to sharpen the product band. 3. Try Different Solvent Systems: Experiment with different solvent systems (e.g., Toluene/Acetone, Dichloromethane/Methanol) on TLC to find one that provides better separation.

Visualized Workflows and Mechanisms

A clear understanding of the process flow and reaction mechanism is essential for successful synthesis.

Overall Synthesis Workflow

Caption: High-level workflow for the synthesis of 6-Methyleneandrost-4-ene-3,17-dione.

Simplified Reaction Mechanism

Caption: Simplified mechanism showing electrophile formation and steroid modification.

Detailed Experimental Protocol

This protocol is adapted from established literature and is intended as a baseline for optimization.[1][2]

Materials & Reagents:

• Androst-4-ene-3,17-dione (AD)

• Anhydrous Sodium Acetate (NaOAc)

• Anhydrous Chloroform (CHCl₃)

• Formaldehyde Dimethyl Acetal

• Phosphoryl Chloride (POCl₃)

• Saturated Sodium Carbonate (Na₂CO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄)

• Silica Gel 60 (230-400 mesh)

• Hexane and Diethyl Ether (or Ethyl Acetate) for chromatography

Procedure:

• Setup: In a flame-dried, three-neck round-bottom flask equipped with a reflux condenser, a magnetic stirrer, and an addition funnel under a nitrogen atmosphere, prepare a suspension of anhydrous sodium acetate (4.5 eq.) in dry chloroform.

• Activation: Add formaldehyde dimethyl acetal (125 eq.) and phosphoryl chloride (7.4 eq.). Heat the suspension to reflux for 1 hour. The mixture should turn a yellowish color.

• Substrate Addition: Add Androst-4-ene-3,17-dione (1.0 eq.) to the refluxing mixture.

• Second POCl₃ Addition: Immediately begin the slow, dropwise addition of a second portion of phosphoryl chloride (7.4 eq.) via the addition funnel over a period of 3.5-4 hours. Critical Step: A slow, controlled addition is key to preventing side reactions.

• Reaction: After the addition is complete, continue to reflux the reaction mixture for an additional 10 hours. Monitor the reaction's progress by TLC until the starting material is consumed.

• Workup - Quench: Cool the reaction mixture to room temperature. Carefully and slowly add a saturated aqueous solution of sodium carbonate under vigorous stirring until the aqueous layer becomes and remains alkaline (test with pH paper). Caution: This quench is exothermic and will release gas.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with chloroform (3 x volume of the initial solvent).

• Workup - Wash: Combine the organic layers and wash sequentially with water (4 x volume) until the aqueous layer is neutral.

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄, filter, and concentrate to dryness under reduced pressure to yield the crude residue.

• Purification: Purify the resulting residue by silica gel column chromatography using a hexane/diethyl ether or hexane/ethyl acetate gradient to afford the pure 6-Methyleneandrost-4-ene-3,17-dione.

References

• Andrade, L. C. R., de Almeida, M. J. M., Roleira, F. M. F., Varela, C. L., & Tavares da Silva, E. J. (2012). 6-Methylideneandrost-4-ene-3,17-dione. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 4), o1263. [Link]

• ResearchGate. (2012). 6-Methylideneandrost-4-ene-3,17-dione. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Vilsmeier-Haack Reaction. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mannich Reaction. Retrieved from [Link]

• Google Patents. (n.d.). Process for the preparation of 6-methylene steroids.

• PubMed. (2012). 6-Methyl-ideneandrost-4-ene-3,17-dione. Retrieved from [Link]

Sources

• 1. 6-Methyl­ideneandrost-4-ene-3,17-dione - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 6-Methyl-ideneandrost-4-ene-3,17-dione - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ijpcbs.com [ijpcbs.com]
• 8. Vilsmeier-Haack Reaction [organic-chemistry.org]

Technical Support Center: Troubleshooting Low Yield in Exemestane Synthesis from 6-Methyleneandrost-4-ene-3,17-dione

Introduction

This technical guide is designed for researchers, chemists, and drug development professionals encountering yield-related challenges in the synthesis of Exemestane (6-methylenandrosta-1,4-diene-3,17-dione) from its immediate precursor, 6-Methyleneandrost-4-ene-3,17-dione. The conversion of the 4-ene steroid to the 1,4-diene system is a critical dehydrogenation step that can be prone to inefficiencies, leading to suboptimal yields. This document provides a structured, question-and-answer-based approach to diagnose and resolve common issues in this synthetic transformation.

Frequently Asked Questions (FAQs)

Q1: My overall yield of Exemestane is significantly lower than reported in the literature (e.g., below 60%). What are the most common initial factors to investigate?

A1: Low yield is often attributable to one of three primary areas:

• Purity of the Starting Material: The purity of your 6-Methyleneandrost-4-ene-3,17-dione is paramount. Impurities from its own synthesis, such as residual androst-4-ene-3,17-dione, can consume expensive dehydrogenating agents and lead to the formation of difficult-to-remove side products.[1]

• Inefficient Dehydrogenation: The dehydrogenation step is the core of this transformation. Factors such as the choice of oxidant (e.g., DDQ, Chloranil), catalyst, solvent, and reaction temperature can dramatically impact the reaction's efficiency.

• Suboptimal Work-up and Purification: Significant product loss can occur during the work-up and purification stages. This includes incomplete extraction, product degradation during quenching, or losses during recrystallization.

Q2: I'm using Chloranil as the oxidant, and the reaction seems sluggish or incomplete. What could be the cause?

A2: When using Chloranil (2,3,5,6-tetrachloro-1,4-benzoquinone), several factors can lead to poor performance:

• Catalyst Absence or Inactivity: This reaction often requires an acid catalyst, such as trifluoromethanesulfonic acid, to proceed efficiently.[2] Ensure the catalyst is added in the correct stoichiometric amount and is of high purity.

• Solvent Choice: The choice of solvent is critical. While toluene is commonly used, polar aprotic solvents like N-methylpyrrolidine (NMP) or DMSO can also be employed and may offer better solubility for the reactants.[3][4]

• Temperature and Reaction Time: The reaction typically requires elevated temperatures, often at reflux (80-110°C), for an extended period (1-20 hours).[3][4] Insufficient heating or a shortened reaction time will likely result in incomplete conversion.

• Silylating Agent: Some protocols utilize a silylating agent like N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) to form a silyl enol ether in situ, which can facilitate the dehydrogenation process.[2]

Q3: My final product is difficult to purify, and I suspect the presence of closely-related impurities. What are the likely side products?

A3: Several side products can form, complicating purification:

• Androsta-1,4-diene-3,17-dione: If your starting material contains androst-4-ene-3,17-dione, it can also be dehydrogenated to form this impurity.[1]

• Chlorinated Byproducts: When using chlorine-based oxidants like DDQ (2,3-dichloro-5,6-dicyanobenzoquinone), there is a risk of forming chlorinated derivatives of Exemestane. This can occur from the reduced form of the oxidant (DDHQ) acting as a chloride source.[1]

• Over-oxidation or Degradation Products: Harsh reaction conditions can lead to the formation of various degradation products.

• Reduced Starting Material: In some cases, side reactions can lead to the reduction of the starting material.

In-Depth Troubleshooting Guide

Problem 1: Incomplete Conversion of Starting Material

Symptoms:

• TLC or HPLC analysis of the crude reaction mixture shows a significant amount of remaining 6-Methyleneandrost-4-ene-3,17-dione.

• The reaction appears to stall after a certain period.

Causality & Solutions:

The most likely cause is insufficient reactivity of the dehydrogenating agent under the chosen conditions.

• Reagent Stoichiometry and Quality:

  • Oxidant: Ensure the oxidant (e.g., Chloranil, DDQ) is of high purity and used in the correct molar ratio, typically a slight excess (e.g., 1.05-1.2 equivalents).

  • Catalyst: If using an acid catalyst, verify its concentration and consider that it may be quenched by basic impurities in the solvent or starting material.

• Reaction Conditions Optimization:

  • Temperature: The dehydrogenation of steroidal systems often requires significant thermal energy. Gradually increase the reaction temperature in small increments (e.g., 5-10°C) and monitor the progress by TLC/HPLC. For many protocols, refluxing is necessary.[3]

  • Solvent: The solvent plays a crucial role in reactant solubility and reaction kinetics. Consider screening different solvents.

Solvent	Typical Temperature	Considerations
Toluene	108-110°C (Reflux)	Common choice, good for azeotropic water removal if necessary.[2]
N-Methylpyrrolidine (NMP)	75-80°C	High boiling point, can improve solubility of reactants.[3]
Dioxane	Reflux	A classic solvent for DDQ-mediated dehydrogenations.[1]

• Reaction Monitoring: Actively monitor the reaction every 1-2 hours using an appropriate analytical technique (TLC or HPLC). If the reaction stalls, a small additional charge of the oxidant or catalyst might be necessary.

Troubleshooting Workflow: Incomplete Conversion

Caption: Logic diagram for troubleshooting incomplete reaction conversion.

Problem 2: Formation of Significant Byproducts and Purification Challenges

Symptoms:

• Multiple spots on TLC or peaks in HPLC of the crude product that are difficult to separate from the desired Exemestane.

• Low yield after purification, even with seemingly good conversion.

Causality & Solutions:

Byproduct formation is often a result of either impurities in the starting material or non-selective reaction conditions.

• Starting Material Purification:

  • Pre-purification: It is highly recommended to purify the 6-Methyleneandrost-4-ene-3,17-dione before the dehydrogenation step. Recrystallization or column chromatography can remove key impurities that lead to side reactions.[1]

• Side Reaction Mitigation:

  • Chlorinated Impurities: If using DDQ and chlorinated byproducts are an issue, consider switching to a non-chlorinated oxidant. Alternatively, optimizing the reaction time and temperature to the minimum required for full conversion can help reduce their formation.[1]

  • Epoxidation: The exocyclic double bond at the 6-position can be susceptible to epoxidation under certain oxidative conditions, especially if peroxides are present in the solvent. Ensure the use of fresh, peroxide-free solvents.

• Work-up and Purification Strategy:

  • Quenching: After the reaction, the mixture is often washed with an aqueous base (e.g., 2% NaOH solution) to remove the reduced oxidant (hydroquinone) and any acidic components.[2] Perform this step carefully to avoid emulsion formation.

  • Recrystallization: Exemestane can be effectively purified by recrystallization. Common solvent systems include acetonitrile, methanol, ethyl acetate/heptane, and ethanol/water.[2][3][4] Experiment with different solvent systems to find the one that best removes your specific impurities.

Experimental Protocol: Purification by Recrystallization

• Solvent Selection: Begin by testing the solubility of your crude product in various solvents at room temperature and at their boiling points. An ideal solvent will dissolve the product when hot but not when cold, while the impurities remain soluble at cold temperatures.

• Dissolution: Suspend the crude Exemestane (e.g., 10 g) in a minimal amount of the chosen solvent (e.g., acetonitrile, ~30 mL).[3]

• Heating: Heat the suspension to reflux with stirring until a clear solution is obtained. If the solid does not fully dissolve, add small portions of the solvent until it does.

• Decolorization (Optional): If the solution is colored, you can add a small amount of activated charcoal and reflux for a short period (e.g., 15 minutes), then filter the hot solution to remove the charcoal.[3]

• Crystallization: Allow the solution to cool slowly to room temperature. Then, place it in an ice bath for at least one hour to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them under vacuum.

Reaction Pathway and Potential Side Reactions

Caption: Synthetic pathway to Exemestane and common side reactions.

References

• Google Patents. (n.d.). WO2009093262A2 - Process for preparing aromatase inhibitor exemestane. Retrieved from [3]

• MDPI. (2024). Catalysts of Healing: A Symphony of Synthesis and Clinical Artistry in Small-Molecule Agents for Breast Cancer Alleviation. Retrieved from [Link][5]

• Google Patents. (n.d.). WO2010076811A2 - Process for the preparation of exemestane. Retrieved from [1]

• Google Patents. (n.d.). EP2231691B1 - Process for preparing aromatase inhibitor exemestane. Retrieved from [4]

Sources

• 1. WO2010076811A2 - Process for the preparation of exemestane - Google Patents [patents.google.com]
• 2. Exemestane synthesis - chemicalbook [chemicalbook.com]
• 3. WO2009093262A2 - Process for preparing aromatase inhibitor exemestane - Google Patents [patents.google.com]
• 4. EP2231691B1 - Process for preparing aromatase inhibitor exemestane - Google Patents [patents.google.com]
• 5. mdpi.com [mdpi.com]

Technical Support Center: Optimization of Reaction Conditions for 6-Methyleneandrost-4-ene-3,17-dione Synthesis

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of 6-Methyleneandrost-4-ene-3,17-dione. This guide is designed for researchers, chemists, and drug development professionals who are working with this important synthetic intermediate. 6-Methyleneandrost-4-ene-3,17-dione is a critical precursor in the manufacturing of Exemestane, a potent steroidal aromatase inhibitor used in the treatment of breast cancer.[1][2][]

The synthesis, while established, is often associated with challenges, most notably low yields and the formation of impurities. This document provides in-depth troubleshooting advice, answers to frequently asked questions, and a detailed experimental protocol to help you optimize your reaction conditions and achieve more consistent, high-quality results.

Overview of the Synthetic Pathway

The most commonly cited method for synthesizing 6-Methyleneandrost-4-ene-3,17-dione is based on the reaction of androst-4-ene-3,17-dione (the starting material) with a formaldehyde equivalent in the presence of an acid catalyst.[1][2][4] The key transformation is an electrophilic substitution at the C6 position of the steroid core to introduce the exocyclic methylene group.

A typical procedure involves the use of formaldehyde dimethyl acetal as the methylene source and phosphoryl chloride as the catalyst in a chloroform solvent.[1][2] The reaction is sensitive to moisture and requires careful control of reagent stoichiometry and temperature.

Caption: General workflow for the synthesis of 6-Methyleneandrost-4-ene-3,17-dione.

Troubleshooting Guide

This section addresses specific problems that users may encounter during the synthesis. The format is designed to quickly identify an issue and find actionable solutions grounded in chemical principles.

Problem ID	Observed Issue	Potential Cause(s)	Recommended Solution & Scientific Rationale
T-01	Low or No Product Yield	1. Wet Reagents/Solvent: Phosphoryl chloride is highly reactive with water, leading to its decomposition and inactivation. 2. Incorrect Stoichiometry: Insufficient phosphoryl chloride or formaldehyde source will lead to an incomplete reaction. 3. Suboptimal Temperature: Reaction may not be proceeding to completion if reflux temperature is not maintained.	1. Ensure anhydrous conditions. Use freshly distilled, dry chloroform. Dry sodium acetate thoroughly. Handle phosphoryl chloride in a fume hood with protection from atmospheric moisture. 2. Verify reagent amounts. Carefully measure all reagents. The dropwise addition of the second portion of phosphoryl chloride is critical for driving the reaction forward.[1] 3. Monitor reaction temperature. Ensure the mixture is maintained at a steady reflux throughout the reaction period.
T-02	Multiple Spots on TLC (Including Starting Material)	1. Incomplete Reaction: As above (T-01). 2. Insufficient Reaction Time: The reaction requires a prolonged reflux period (~10 hours) to go to completion.[1] 3. Formation of Intermediates: The reaction may proceed through stable intermediates that are visible on TLC.	1. Address causes from T-01. 2. Extend reflux time. Monitor the reaction by TLC every 2-3 hours. Continue reflux until the starting material spot has been consumed or is no longer diminishing in intensity. 3. Characterize intermediates if possible. However, the primary goal should be to drive the reaction to the final product.
T-03	Formation of a Polar, Insoluble Precipitate During Workup	1. Incomplete Neutralization: Insufficient sodium carbonate solution can leave acidic species that may cause polymerization or degradation of the product upon concentration. 2. Hydrolysis of Intermediates: Unstable intermediates may hydrolyze and precipitate during the aqueous workup.	1. Ensure complete neutralization. Add saturated sodium carbonate solution with vigorous stirring until the aqueous layer is distinctly alkaline (test with pH paper).[1] This neutralizes any remaining phosphoryl chloride and other acidic byproducts. 2. Perform workup promptly. Do not let the quenched reaction mixture sit for extended periods before extraction.
T-04	Difficult Purification by Column Chromatography	1. Co-eluting Impurities: Byproducts may have similar polarity to the desired product. 2. Product Degradation on Silica: The product may be sensitive to the acidic nature of standard silica gel.	1. Optimize solvent system. Use a gradient elution (e.g., starting with pure hexane and gradually increasing the proportion of diethyl ether or ethyl acetate) to improve separation.[1] 2. Use deactivated silica. Treat silica gel with a small amount of triethylamine in the eluent to neutralize acidic sites and prevent product degradation.

Frequently Asked Questions (FAQs)

Q1: What is the underlying mechanism for the addition of the methylene group at the C6 position? A1: The reaction is a variation of an electrophilic substitution on an enol or enol-like intermediate. Phosphoryl chloride acts as a Lewis acid, activating the formaldehyde dimethyl acetal to form an electrophilic species. This species then reacts with the enol form of the androstenedione at the C6 position, which is nucleophilic. Subsequent elimination leads to the formation of the exocyclic double bond.

Q2: How critical is the quality of the starting androst-4-ene-3,17-dione? A2: It is highly critical. The presence of impurities in the starting material can lead to the formation of undesired byproducts. For instance, any residual androst-1,4-diene-3,17-dione could be carried through the reaction, complicating purification.[5] Purity of >98% is recommended.

Q3: What are the expected spectroscopic characteristics of the final product? A3: The successful synthesis of 6-Methyleneandrost-4-ene-3,17-dione can be confirmed by several analytical techniques:

• ¹H NMR: Expect to see characteristic signals for the two vinyl protons of the methylene group, typically appearing as triplets around 4.87 and 4.97 ppm, and a singlet for the C4 proton around 5.79 ppm.[1][2]

• ¹³C NMR: The methylene carbon (C=CH₂) signal appears around 112.4 ppm. The ketone carbons at C3 and C17 will have signals around 197.4 ppm and 217.8 ppm, respectively.[2]

• IR Spectroscopy: Look for characteristic absorption bands for the C=O groups (around 1738 cm⁻¹ for C17=O and 1671 cm⁻¹ for C3=O) and the C=C double bond (around 1599 cm⁻¹).[1]

• Melting Point: The purified compound should be a white to off-white solid with a melting point in the range of 162-165 °C.[6]

Q4: Can other reagents be used for this transformation? A4: While the phosphoryl chloride/formaldehyde dimethyl acetal method is well-documented, other variations of the Mannich reaction or related methylene-transfer reactions could potentially be employed. For example, procedures using paraformaldehyde and a secondary amine could be explored, though this might require significant optimization to prevent competitive reactions at other sites on the steroid nucleus.[]

Caption: Troubleshooting decision tree for low yield in the synthesis.

Detailed Experimental Protocol

This protocol is adapted from the procedure described by Annen et al. and corroborated in subsequent structural studies.[1][2] Safety Note: Phosphoryl chloride is corrosive and reacts violently with water. This entire procedure must be conducted in a well-ventilated fume hood, and appropriate personal protective equipment (gloves, safety glasses, lab coat) must be worn at all times.

Reagents and Materials:

• Androst-4-ene-3,17-dione (2.70 mmol, 1.0 eq)

• Anhydrous Sodium Acetate (12.19 mmol, 4.5 eq)

• Formaldehyde Dimethyl Acetal (340.0 mmol, 126 eq)

• Phosphoryl Chloride (POCl₃) (Total: 40.0 mmol, 14.8 eq)

• Dry Chloroform (CHCl₃)

• Saturated Sodium Carbonate (Na₂CO₃) solution

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel 60 for column chromatography

• Hexane and Diethyl Ether (or Ethyl Acetate) for chromatography

Procedure:

• Reaction Setup: To a round-bottom flask equipped with a reflux condenser and a nitrogen inlet, add anhydrous sodium acetate (1.0 g, 12.19 mmol), dry chloroform (30.0 mL), formaldehyde dimethyl acetal (30.0 mL, 340.0 mmol), and phosphoryl chloride (1.9 mL, 20.0 mmol).

  • Scientist's Note: The initial charge of phosphoryl chloride helps to dehydrate the system and initiate the formation of the reactive electrophile.

• Initial Reflux: Heat the suspension to reflux and maintain for 1 hour under a nitrogen atmosphere.

• Substrate Addition: Add androst-4-ene-3,17-dione (773.5 mg, 2.70 mmol) to the refluxing mixture.

• Catalyst Addition: Over a period of 3.5 hours, add a second portion of phosphoryl chloride (1.9 mL, 20.0 mmol) dropwise using an addition funnel.

  • Scientist's Note: This slow, extended addition is crucial. It maintains a steady concentration of the active catalyst, driving the reaction towards the product without causing rapid polymerization or degradation.

• Main Reaction: After the addition is complete, continue to reflux the reaction mixture under nitrogen for 10 hours. Monitor the reaction's progress by TLC (e.g., using a 7:3 Hexane:Ethyl Acetate system).

• Workup - Quenching: Allow the mixture to cool to room temperature. Carefully and slowly add a saturated aqueous solution of sodium carbonate with vigorous stirring until the aqueous layer becomes and remains alkaline.

  • Safety Critical Step: This step is highly exothermic and will release gas. Add the carbonate solution slowly to control the reaction rate.

• Workup - Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with chloroform (e.g., 3 x 70 mL). Combine the organic phases.

• Workup - Washing: Wash the combined organic phase with water (4 x 100 mL) to remove residual salts and water-soluble impurities.

• Drying and Concentration: Dry the organic phase over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate to dryness using a rotary evaporator.

• Purification: Purify the resulting crude residue by silica gel column chromatography. Elute with a suitable solvent system, such as a hexane/diethyl ether gradient, to afford the pure product.[1]

• Characterization: Collect the fractions containing the product, combine, and remove the solvent. Dry the resulting white to off-white solid under vacuum. Characterize by NMR, IR, and melting point to confirm its identity and purity. The reported yield for this specific procedure is approximately 17%.[1]

References

• Andrade, L. C. R., de Almeida, M. J. M., Roleira, F. M. F., Varela, C. L., & Tavares da Silva, E. J. (2012). 6-Methylideneandrost-4-ene-3,17-dione. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 4), o1263. [Link]

• Andrade, L. C. R., de Almeida, M. J. M., Roleira, F. M. F., Varela, C. L., & Tavares da Silva, E. J. (2012). 6-Methylideneandrost-4-ene-3,17-dione. ResearchGate. [Link]

• Patel, J. R., et al. (2010). Process for the preparation of exemestane.

Sources

• 1. 6-Methyl­ideneandrost-4-ene-3,17-dione - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 4. nbinno.com [nbinno.com]
• 5. WO2010076811A2 - Process for the preparation of exemestane - Google Patents [patents.google.com]
• 6. Page loading... [wap.guidechem.com]

Technical Support Center: 6-Methyleneandrost-4-ene-3,17-dione Production

Welcome to the technical support center for the synthesis of 6-Methyleneandrost-4-ene-3,17-dione (CAS: 19457-55-7). This guide is designed for researchers, scientists, and drug development professionals to address common challenges and ensure the highest possible purity in your production process. As a key precursor to the aromatase inhibitor Exemestane, controlling the impurity profile of this compound is critical for downstream applications.[1][2] This document provides troubleshooting advice and answers to frequently asked questions based on established synthetic protocols and field-proven insights.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems you may encounter during the synthesis of 6-Methyleneandrost-4-ene-3,17-dione. The most cited synthetic route involves the reaction of androst-4-ene-3,17-dione with a formaldehyde source, often under acidic conditions.[3]

Question 1: My reaction yield is consistently low (<20%). What are the primary factors affecting the yield?

Answer:

Low yield is a frequent issue, often stemming from several controllable factors. The published yield for a common method is around 17%, so while high yields are challenging, significant deviations below this warrant investigation.[1]

Probable Causes & Solutions:

• Reagent Quality and Stoichiometry:

  • Moisture: The reaction is highly sensitive to water. Ensure all reagents, especially the solvent (e.g., chloroform) and sodium acetate, are anhydrous. Dry your glassware thoroughly.

  • Phosphoryl Chloride (POCl₃) Activity: POCl₃ can degrade upon exposure to moist air. Use a fresh bottle or a recently opened one stored under an inert atmosphere. The dropwise addition over several hours is critical to maintain the reaction temperature and prevent side reactions.[1]

  • Formaldehyde Source: Formaldehyde dimethyl acetal is a common reagent.[1] Ensure its purity and accurate measurement. Excess formaldehyde source is typically used, but gross excess can lead to polymerization.

• Reaction Conditions:

  • Temperature Control: The initial refluxing of the activating agents (e.g., sodium acetate, formaldehyde dimethyl acetal, POCl₃) before adding the androstenedione substrate is a critical step.[1] Maintain a consistent reflux temperature throughout the reaction. Overheating can lead to decomposition and the formation of tar-like byproducts.

  • Inert Atmosphere: Refluxing under a nitrogen or argon atmosphere is crucial to prevent oxidation of the steroid backbone and degradation of reagents.[1]

• Work-up and Extraction:

  • Incomplete Quenching: The reaction must be carefully quenched with a saturated aqueous solution of sodium carbonate until the aqueous layer is alkaline.[1] Incomplete neutralization of the acidic phosphoryl chloride can lead to product degradation during extraction.

  • Emulsion Formation: Vigorous stirring during quenching is necessary, but it can sometimes lead to emulsions during the chloroform extraction. If this occurs, adding brine (saturated NaCl solution) can help break the emulsion.

  • Insufficient Extraction: Ensure the aqueous layer is extracted multiple times with the organic solvent (e.g., chloroform) to maximize product recovery.[1]

Question 2: My HPLC analysis shows a significant impurity peak with a similar retention time to the main product. What could this be?

Answer:

An impurity with a similar polarity and retention time is often an isomer or a closely related byproduct. Given that 6-Methyleneandrost-4-ene-3,17-dione is known as Exemestane EP Impurity E, we can look at other known Exemestane impurities for clues.[4][5]

Potential Impurities & Identification Strategy:

Impurity Class	Probable Structure / Name	Formation Mechanism	Recommended Analytical Technique
Isomers	6α-Methyl-androst-4-ene-3,17-dione	Incomplete methylene introduction or rearrangement.	LC-MS/MS for mass confirmation, 2D-NMR (NOESY) for stereochemistry.[6]
Unreacted SM	Androst-4-ene-3,17-dione	Incomplete reaction.	HPLC (comparison with starting material standard), Mass Spectrometry.
Oxidation Products	Epoxy or hydroxylated derivatives (e.g., Exemestane Impurity B)	Exposure to air during reflux or work-up.	High-Resolution Mass Spectrometry (HRMS) to confirm mass change (+16 Da).[4]
Dienone Impurities	Androsta-1,4-diene-3,17-dione (Exemestane Impurity D)	May be present in the starting material or formed via side reactions.[4][7]	UV-Vis Spectroscopy (different λmax), HPLC, LC-MS.

Troubleshooting Steps:

• Co-injection: Spike your sample with the starting material (androst-4-ene-3,17-dione) to see if the impurity peak intensity increases.

• LC-MS Analysis: Determine the molecular weight of the impurity. This is the most direct way to identify if it's an isomer (same MW), an oxidation product (MW +16), or another related substance.

• Review Starting Material Purity: Analyze your starting androst-4-ene-3,17-dione. Impurities in the starting material can carry through the synthesis.[7]

Question 3: The reaction mixture turned dark brown/black, and I isolated a tar-like substance instead of a solid. What happened?

Answer:

This indicates significant decomposition or polymerization, a common issue in reactions involving strong acids and aldehydes at high temperatures.

Causality and Prevention:

• Cause: The combination of phosphoryl chloride (a strong Lewis acid and dehydrating agent) and formaldehyde at reflux temperatures can lead to the polymerization of formaldehyde and the degradation of the steroid scaffold if not properly controlled.

• Preventative Measures:

  • Strict Temperature Control: Do not exceed the recommended reflux temperature. Use a temperature-controlled heating mantle and a condenser.

  • Slow Reagent Addition: The slow, dropwise addition of phosphoryl chloride is non-negotiable.[1] This maintains a manageable concentration of the reactive species, preventing runaway reactions.

  • High-Purity Reagents: Use high-purity, dry solvents and reagents to avoid unknown catalysts or contaminants that could initiate polymerization.

  • Inert Atmosphere: A nitrogen or argon blanket is essential to prevent oxidative side reactions that can contribute to charring.[1]

Frequently Asked Questions (FAQs)

Q1: What is the optimal purification strategy for the crude product?

A1: The most effective method reported is silica gel column chromatography.[1][8] A gradient elution starting with a non-polar solvent system (e.g., hexane/diethyl ether or hexane/ethyl acetate) is recommended. Monitor the fractions by TLC or HPLC to isolate the pure product. Crystallization from a solvent system like acetone/n-hexane can be used for further purification to obtain a crystalline solid suitable for X-ray studies.[1][2]

Q2: Which analytical techniques are essential for final product characterization and purity confirmation?

A2: A combination of techniques is required for full characterization and quality control:

• HPLC: To determine purity (>98% is a common specification).

• Mass Spectrometry (MS): To confirm the molecular weight (C₂₀H₂₆O₂, MW: 298.42 g/mol ).[9][10]

• ¹H and ¹³C NMR: To confirm the chemical structure, specifically the presence of the exocyclic methylene protons (typically around 4.8-5.0 ppm in ¹H NMR) and the C4 vinylic proton (~5.8 ppm).[1][2]

• Melting Point: Should be in the range of 162-165 °C.[9]

Q3: Can other reagents be used to introduce the 6-methylene group?

A3: Yes, while the phosphoryl chloride/formaldehyde dimethyl acetal method is common, other methods exist in steroid chemistry for methylenation. These can include reactions involving Eschenmoser's salt or other Mannich-type reactions. However, these may require different starting materials or protection strategies and can introduce a different set of potential impurities. For this specific precursor, the described method is well-documented.[1][11]

Visualized Workflows and Pathways

Synthetic Pathway Overview

The diagram below illustrates the direct conversion of Androst-4-ene-3,17-dione to the target molecule.

Caption: Figure 1: Key Synthetic Transformation.

Potential Impurity Formation: Isomerization

This diagram shows a potential side reaction where an isomeric impurity could be formed.

Caption: Figure 3: Post-Synthesis Purification and QC Workflow.

References

• Andrade, L. C. R., de Almeida, M. J. M., et al. (2012). 6-Methylideneandrost-4-ene-3,17-dione. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 4), o1263. [Link]

• Adoo, K. (2025). Exploring the Synthesis and Applications of 6-Methyleneandrost-4-ene-3,17-dione. Adooq Bioscience. [Link]

• ResearchGate. (2012). (PDF) 6-Methylideneandrost-4-ene-3,17-dione. [Link]

• Veeprho Pharmaceuticals. (n.d.). Exemestane Impurities and Related Compound. [Link]

• Pharmaffiliates. (n.d.). Exemestane-impurities. [Link]

• SynThink. (n.d.). Exemestane EP Impurities & USP Related Compounds. [Link]

• Varela, C. L., et al. (2014). Exemestane metabolites: Synthesis, stereochemical elucidation, biochemical activity and anti-proliferative effects in a hormone-dependent breast cancer cell line. The Journal of Steroid Biochemistry and Molecular Biology, 144 Pt B, 301-9. [Link]

• SynZeal. (n.d.). Exemestane Impurities. [Link]

• PubChem. (n.d.). 6-Methyleneandrost-4-ene-3,17-dione. National Center for Biotechnology Information. [Link]

• Poel, M., et al. (2005). Metabolism, excretion and detection of androst-4-ene-3,6,17-trione. Recent Advances in Doping Analysis (13). [Link]

• Britannica. (2026). Steroid. [Link]

• Chemistry LibreTexts. (2021). 4.7: Biosynthesis and Total Synthesis of Steroids. [Link]

• Der Pharma Chemica. (2016). Identification, Synthesis and Characterization of Process Related Impurity of Male Hormone Testosterone Undecanoate. [Link]

• Google Patents. (n.d.).

Sources

• 1. 6-Methyl­ideneandrost-4-ene-3,17-dione - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
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• 4. pharmaffiliates.com [pharmaffiliates.com]
• 5. Exemestane Impurities | SynZeal [synzeal.com]
• 6. caymanchem.com [caymanchem.com]
• 7. derpharmachemica.com [derpharmachemica.com]
• 8. 6-Methyleneandrost-4-ene-3,17-dione synthesis - chemicalbook [chemicalbook.com]
• 9. guidechem.com [guidechem.com]
• 10. - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. CA1164859A - Process for the preparation of 6-methylene steroids - Google Patents [patents.google.com]

Technical Support Center: Scale-Up Synthesis of 6-Methyleneandrost-4-ene-3,17-dione

This guide provides in-depth technical support for researchers, scientists, and drug development professionals engaged in the scale-up synthesis of 6-Methyleneandrost-4-ene-3,17-dione. As a critical intermediate in the manufacturing of the aromatase inhibitor Exemestane, robust and scalable synthesis is paramount.[1] This document addresses common challenges, offers troubleshooting solutions, and details validated protocols to ensure process integrity, safety, and reproducibility.

Frequently Asked Questions (FAQs)

Q1: What is the most common synthetic route for scaling up 6-Methyleneandrost-4-ene-3,17-dione?

A1: The most prevalent and industrially viable route starts from Androst-4-ene-3,17-dione (AD).[2] The process typically involves a two-step, one-pot reaction sequence. First, the C3-ketone is protected via the formation of a 3,5-dienol ether using an orthoformate like triethyl orthoformate, catalyzed by an acid such as p-toluenesulfonic acid (p-TsOH). Without isolation, this intermediate undergoes a Mannich-type reaction with a secondary amine (e.g., N-methylaniline) and an aqueous formaldehyde source to introduce the 6-methylene group.[3]

Q2: Why is the formation of the enol ether intermediate necessary?

A2: The enol ether serves to activate the steroid's A-ring. This transformation changes the electronic nature of the C6 position, making it nucleophilic and susceptible to electrophilic attack. The subsequent reaction with the electrophilic Eschenmoser's salt-like species, formed in-situ from formaldehyde and the secondary amine, allows for the regioselective introduction of the methylene group at C6. This strategic activation prevents competitive reactions at other positions, such as C2 or C16.

Q3: What are the primary safety concerns when scaling up this synthesis?

A3: There are three primary safety domains to consider:

• Chemical Hazards: Reagents like phosphoryl chloride (used in some older methods), formaldehyde, and various solvents (e.g., chloroform, THF) are hazardous.[1] A thorough risk assessment is essential.

• Process Hazards: Steroid syntheses can involve highly exothermic reactions.[4] Uncontrolled exotherms can lead to thermal runaway events. Reaction calorimetry and controlled-dosing strategies are critical for maintaining thermal control during scale-up.[4][5]

• Product & Intermediate Handling: Steroidal compounds, including intermediates, are often highly potent active pharmaceutical ingredients (HPAPIs).[6] Inhalation of powdered intermediates poses occupational health risks and can cause systemic effects.[4][7] Furthermore, fine, dry powders present a risk of combustible dust explosions.[4] Appropriate containment solutions and personal protective equipment (PPE) are mandatory.[7]

Q4: What level of purity is required for 6-Methyleneandrost-4-ene-3,17-dione?

A4: As an intermediate for an active pharmaceutical ingredient (API), high purity (>98% by HPLC) is typically required. The subsequent step in Exemestane synthesis is often a dehydrogenation using expensive and toxic reagents like 2,3-dichloro-5,6-dicyanobenzoquinone (DDQ).[8][9] Impurities in the starting material can lead to side reactions, lower the yield of the final API, and complicate purification, increasing overall manufacturing costs.[9]

Troubleshooting Guide

This section addresses specific experimental issues in a problem/cause/solution format.

Problem	Potential Cause(s)	Suggested Solutions & Scientific Rationale
Low or No Product Formation	1. Ineffective Enol Ether Formation: Insufficient acid catalyst, presence of water, or low reaction temperature can hinder this initial step.	1. Catalyst Check: Ensure the p-toluenesulfonic acid is fresh and anhydrous. Add the specified catalytic amount. Water Scavenging: Use anhydrous solvents (THF, ethanol).[3] The orthoformate reagent also acts as a water scavenger, but excessive moisture in the starting materials will consume it. Consider adding molecular sieves if water contamination is suspected. Temperature Control: Maintain the reaction temperature at the recommended level (e.g., 40°C) to ensure sufficient reaction kinetics.[3]
2. Mannich Reagent Degradation: The pre-formed electrophile from formaldehyde and the amine can be unstable.	2. In-Situ Formation: Add the formaldehyde and N-methylaniline to the reaction mixture containing the enol ether. This ensures the reactive species is generated in-situ and consumed as it forms, minimizing degradation.
Low Yield (<50%)	1. Incomplete Reaction: Insufficient reaction time for either the enolization or the Mannich step.	1. Reaction Monitoring: Use Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to monitor the disappearance of the starting material (Androstenedione) and the formation of the product. Continue the reaction until the starting material is consumed.
2. Side Reactions: Competitive reactions, such as aldol condensation or polymerization of formaldehyde, can reduce the yield.	2. Stoichiometry & Temperature Control: Precisely control the stoichiometry of formaldehyde and the amine. Excess formaldehyde can lead to polymerization. Maintain the recommended reaction temperature; higher temperatures may promote side reactions.
3. Product Loss During Work-up: The product may have some solubility in the aqueous phase, or emulsions can form during extraction.	3. Optimized Extraction: Perform multiple extractions with a suitable organic solvent (e.g., ethyl acetate, chloroform).[1][3] To break emulsions, add a saturated brine solution during the wash steps.[8] Ensure the pH of the aqueous layer is appropriately adjusted (e.g., alkaline with sodium carbonate) to neutralize the acid catalyst and facilitate phase separation.[1]
Formation of Multiple Impurities	1. Over-alkylation/Dimerization: Reaction of the product with the Mannich reagent or other intermediates.	1. Controlled Reagent Addition: During scale-up, consider the slow, controlled addition of the formaldehyde/amine solution to the enol ether. This maintains a low concentration of the reactive electrophile, favoring the desired mono-alkylation.
2. Oxidative Degradation: The product may be sensitive to air or oxidizing agents, especially at elevated temperatures.	2. Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., Nitrogen or Argon) to prevent oxidation, particularly during prolonged heating.[2]
3. Impure Starting Materials: The quality of the initial Androst-4-ene-3,17-dione is critical.	3. Starting Material QC: Verify the purity of the Androstenedione starting material by HPLC and NMR before beginning the synthesis.
Difficulty with Product Purification	1. Ineffective Crystallization: The product may be an oil or fail to crystallize from the chosen solvent system.	1. Solvent Screening: Test various solvent/anti-solvent systems for recrystallization (e.g., ethyl acetate/heptane, ethanol/water).[8] Seeding with a small crystal of pure product can induce crystallization. If it remains an oil, proceed with column chromatography.
2. Co-eluting Impurities: Impurities with similar polarity to the product make chromatographic separation difficult.	2. Chromatography Optimization: Screen different solvent systems (e.g., hexane/diethyl ether, hexane/ethyl acetate) for silica gel column chromatography to maximize separation.[1] Consider using a different stationary phase if co-elution persists.

Experimental Protocols & Workflows

Workflow for Scale-Up Synthesis

Caption: High-level workflow for the one-pot synthesis of 6-Methyleneandrost-4-ene-3,17-dione.

Detailed Laboratory Protocol (Adaptable for Scale-Up)

This protocol is adapted from literature procedures and should be optimized for specific laboratory and scale conditions.[3]

• Enol Ether Formation:

  • To a stirred solution of Androst-4-ene-3,17-dione (1.0 eq) in anhydrous THF and anhydrous ethanol, add triethyl orthoformate (e.g., 2.0 eq) and p-toluenesulfonic acid monohydrate (catalytic, e.g., 0.05 eq).[3]

  • Heat the reaction mixture to 40°C and stir for approximately 1-2 hours, monitoring by TLC for the consumption of the starting material.[3]

• Mannich Reaction:

  • To the same reaction vessel, add N-methylaniline (e.g., 1.0 eq) and a 40% aqueous formaldehyde solution (e.g., 1.0 eq).[3]

  • Continue stirring at 40°C for approximately 4 hours. The reaction should be monitored by TLC or HPLC for product formation.[3]

• Work-up and Isolation:

  • After cooling the reaction to room temperature, add dilute hydrochloric acid (e.g., 3M HCl) and stir for 1-2 hours to hydrolyze any remaining intermediates.[3]

  • Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x volumes).[3]

  • Wash the combined organic phases sequentially with 2% aqueous sodium hydroxide solution and saturated sodium chloride (brine) solution.[8]

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.[1]

• Purification:

  • Purify the crude residue by silica gel column chromatography, eluting with a gradient of hexane and diethyl ether or ethyl acetate.[1]

  • Combine the pure fractions and evaporate the solvent.

  • Further purify the resulting solid by recrystallization from a suitable solvent system, such as ethyl acetate/heptane or ethanol/water, to afford the final product as a white to pale yellow solid.[8]

Analytical Methods for Quality Control

Technique	Purpose	Key Parameters & Expected Results
HPLC	Purity assessment, reaction monitoring, impurity profiling.	Column: C18 reverse-phase. Mobile Phase: Acetonitrile/Water gradient. Detection: UV at ~241 nm.[10] Result: Purity >98% area.
¹H and ¹³C NMR	Structural confirmation and identification of impurities.	Solvent: CDCl₃ or DMSO-d₆. Expected ¹H NMR signals: Characteristic peaks for the methylene protons (=CH₂) around 4.8-5.0 ppm and the C4 vinyl proton (~5.8-6.0 ppm).[8][11] Expected ¹³C NMR signals: Peaks confirming the C=C and C=O groups.[11]
Mass Spectrometry (MS)	Molecular weight confirmation.	Technique: LC-MS with APCI or ESI. Result: Observe the molecular ion peak [M+H]⁺ corresponding to the product's molecular weight (298.4 g/mol ).[12][13]
Melting Point	Purity check and identification.	Expected Range: ~163-165°C or higher for pure product.[14] A broad or depressed melting point indicates the presence of impurities.
FT-IR Spectroscopy	Functional group confirmation.	Expected Peaks: C=O stretch for the ketones (~1738 cm⁻¹ and ~1671 cm⁻¹), C=C stretch (~1599 cm⁻¹).[1]

Safety & Handling Logic

The scale-up of any chemical process, particularly in steroid synthesis, requires a shift in safety paradigm from hazard control to risk elimination through process design.

Caption: Logic diagram for mitigating risks during scale-up synthesis.

Industrial synthesis of corticosteroids and their intermediates presents significant safety challenges due to highly exothermic reactions and the handling of potent, hazardous materials.[4] A comprehensive hazard evaluation, including calorimetric studies and dust explosion testing, is crucial for designing an inherently safer process.[4] Eliminating the isolation and drying of hazardous intermediates can improve safety and sustainability.[4] Manufacturers are responsible for implementing controls to protect operators from exposure, which can occur during weighing, material transfer, milling, and other unit operations.[7]

References

• Improving Safety and Reliability of Corticosteroid Production Processes. Chemical Engineering Transactions. Available at: [Link]

• CN1491957A - Process for preparing anti-cancer medicine Exemestane. Google Patents.

• Manufacturing Hormone and Steroid Drugs: Ensuring Operator Health and Safety. GEA. Available at: [Link]

• Exemestane. Axplora. Available at: [Link]

• WO2010076811A2 - Process for the preparation of exemestane. Google Patents.

• 6-Methylideneandrost-4-ene-3,17-dione. PMC - NIH. Available at: [Link]

• RU2425052C1 - Method of producing 6-methyleneandrost-4-ene-3,17-dione from androst-4. Google Patents.

• Quantitative analysis of androst-4-ene-3,6,17-trione and metabolites in human urine after the administration of a food supplement by liquid chromatography/ion trap-mass spectrometry. PubMed. Available at: [Link]

• Exploring the Synthesis and Applications of 6-Methyleneandrost-4-ene-3,17-dione. T&W GROUP. Available at: [Link]

• Metabolism, excretion and detection of androst-4-ene-3,6,17- trione. Ghent University. Available at: [Link]

• (PDF) 6-Methylideneandrost-4-ene-3,17-dione. ResearchGate. Available at: [Link]

• 6-Methyleneandrost-4-ene-3,17-dione. PubChem. Available at: [Link]

• Androst-4-ene-3,17-dione monooxygenase. Wikipedia. Available at: [Link]

• Sustainable approaches for steroid synthesis. ResearchGate. Available at: [Link]

• Enhancing Safety in Drug Substance Synthesis: A Smart Approach to Chemical Design. Ardena. Available at: [Link]

• 6-Methyl-ideneandrost-4-ene-3,17-dione. PubMed. Available at: [Link]

• Industry and Academy: The Synthesis of Steroids. ResearchGate. Available at: [Link]

• Process for Biotransformation of Androsta-4-ene-3, 17-Dione (4-AD) to Androsta-1,4-Diene-3,17-Dione (ADD). PubMed. Available at: [Link]

• Testosterone Biosynthesis from 4-Androstene-3,17-Dione Catalyzed via Bifunctional Ketoreductase. MDPI. Available at: [Link]

• Detection of androst-4-ene-3,6,17-trione (6-OXO) and its metabolites in urine by gas chromatography-mass spectrometry in relation to doping analysis. PubMed. Available at: [Link]

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Technical Support Center: Degradation Pathways of 6-Methyleneandrost-4-ene-3,17-dione (Exemestane)

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support guide for researchers, scientists, and drug development professionals working with 6-Methyleneandrost-4-ene-3,17-dione (Exemestane). This document provides in-depth, experience-driven answers to common questions and troubleshooting scenarios encountered during the experimental study of its degradation and metabolic pathways.

Part 1: Frequently Asked Questions (FAQs)

This section addresses foundational questions regarding the biotransformation and stability of exemestane.

Q1: What are the primary metabolic degradation pathways for exemestane?

Exemestane undergoes extensive metabolism primarily through two main Phase I pathways: oxidation and reduction.[1] The key transformations are:

• Oxidation: The methylene group at the C-6 position is oxidized, primarily catalyzed by the Cytochrome P450 (CYP) enzyme system.[2]

• Reduction: The 17-keto group is reduced to a hydroxyl group by aldo-keto reductases (AKRs).[2][3]

Following these initial steps, the resulting metabolites can undergo further Phase II conjugation reactions, such as glucuronidation and conjugation with cysteine.[4][5]

Q2: What are the major metabolites identified from these pathways?

In vitro and in vivo studies have identified several key metabolites. The predominant ones include:

• 17-hydroexemestane (MI) or 17β-dihydroexemestane (17β-DHE): An active metabolite formed by the reduction of the 17-keto group.[6][7] This metabolite is of significant interest as it also possesses biological activity.

• 6-hydroxymethylexemestane (MII): An inactive metabolite resulting from the oxidation of the 6-methylene group.[6][8]

• Cysteine Conjugates: Recent studies have revealed that cysteine conjugates of both exemestane (6-EXE-cys) and 17β-DHE (6-17β-DHE-cys) are major metabolites, particularly in urine and plasma.[4][5] In urine, these conjugates can represent as much as 77% of the total metabolites.[4][5]

• 17β-DHE-Glucuronide: A Phase II metabolite where 17β-DHE is conjugated with glucuronic acid.[4][5]

Q3: Which specific enzymes are responsible for exemestane metabolism?

The biotransformation of exemestane is mediated by a diverse set of enzymes, with considerable overlap and redundancy.[7]

• CYP3A4: This is the principal enzyme responsible for the oxidation of exemestane to form 6-hydroxymethylexemestane (MII).[2][3][6][8] Its activity can be significantly inhibited by ketoconazole.[6][8]

• CYP1A1/2 and CYP4A11: These enzymes are involved in the formation of 17-hydroexemestane (MI), although multiple P450s contribute to this pathway.[3][6][8]

• Aldo-keto reductases (AKRs): These cytosolic enzymes are responsible for reducing the 17-keto group to produce the active metabolite 17β-DHE.[3]

• Glutathione S-transferases (GSTs): The formation of cysteine conjugates involves an initial conjugation with glutathione, a reaction catalyzed by GSTs (e.g., GSTA1), followed by further enzymatic steps.[9]

The involvement of multiple enzymes, particularly various CYPs in the formation of 17β-DHE, suggests a redundant metabolic pathway, which can lead to inter-individual variability in patient outcomes.[7]

Q4: How stable is exemestane in typical experimental conditions (e.g., storage, buffers)?

Exemestane is a white to off-white crystalline solid that is stable when stored as a powder at -20°C for up to 3 years.[10][11] In solvent (such as DMSO), stock solutions are stable for at least one month at -20°C and for one year at -80°C.[10] For in vitro assays, it is typically dissolved in DMSO.[10] As with most steroidal compounds, repeated freeze-thaw cycles of stock solutions should be avoided to prevent degradation. It is important to work in conditions that prevent microbial contamination, as some microorganisms can hydroxylate and reduce the steroid structure.[12]

Part 2: Troubleshooting Guides

This section provides structured guidance for specific experimental challenges in a question-and-answer format.

Scenario 1: Inconsistent or Low Metabolite Yield in In Vitro Assays

Q: My in vitro metabolism experiment using human liver microsomes (HLMs) shows very low or highly variable yields of the expected metabolites (e.g., MII or 17β-DHE). What are the potential causes and solutions?

A: This is a common issue stemming from several potential factors related to both the experimental setup and the biological reagents.

Possible Cause 1: Suboptimal Reaction Conditions The kinetics of the enzymes involved are highly dependent on substrate concentration, protein concentration, and incubation time. Using a substrate concentration far below the enzyme's Michaelis constant (Km) will result in low product formation.

• Expert Insight: The apparent Km for MII formation (primarily by CYP3A4) is around 93-104 μM, while for MI formation, it can range from 28 μM (CYP1A1) to over 177 μM (CYP2B6).[8][13] If your exemestane concentration is too low (e.g., <10 μM), the reaction rate will be suboptimal.

• Solution:

  • Optimize Substrate Concentration: Run a preliminary experiment with a range of exemestane concentrations (e.g., 5 µM to 300 µM) to determine the optimal concentration for your system.[13]

  • Verify Incubation Time: Ensure you are within a linear range for product formation. Test multiple time points (e.g., 5, 10, 20, 30 minutes).

  • Check Cofactor Concentration: Ensure NADPH (for CYP-mediated reactions) is present in saturating amounts (typically ~1 mM).

Possible Cause 2: Variability in Human Liver Microsomes The expression and activity of drug-metabolizing enzymes like CYPs can vary significantly between individuals due to genetic polymorphisms (e.g., CYP3A4*22).[3][7] A pooled HLM from a small number of donors might have inherently low activity for a specific pathway.

• Solution:

  • Test Multiple HLM Lots: If possible, procure and test HLMs from different suppliers or lots to rule out batch-specific low activity.

  • Use Recombinant Enzymes: To confirm the contribution of a specific enzyme, use recombinant P450s (e.g., rCYP3A4, rCYP1A2). This allows you to measure the activity of a single pathway in a clean system.[6][13] Rates of formation for MI and MII by various recombinant P450s have been characterized and can serve as a benchmark.[13]

Possible Cause 3: Inhibitory Effects or Contaminants The solvent used to dissolve exemestane (e.g., DMSO) can inhibit CYP activity at higher concentrations. Similarly, impurities in reagents can interfere with the reaction.

• Solution:

  • Limit Solvent Concentration: Ensure the final concentration of your organic solvent (e.g., DMSO) in the incubation is low, typically ≤0.5%.

  • Run Controls: Always include a negative control (no NADPH) to check for non-enzymatic degradation and a positive control (a known substrate for the enzyme of interest) to confirm your system is active.

Scenario 2: Unexpected Peaks in LC-MS/MS or GC-MS Analysis

Q: I am detecting unknown peaks in my chromatogram that don't correspond to the parent drug or the main known metabolites. How can I identify them?

A: The appearance of unexpected peaks can be due to the formation of previously uncharacterized metabolites, analytical artifacts, or byproducts from sample preparation.

Possible Cause 1: Formation of Minor or Novel Metabolites Exemestane metabolism is complex. Beyond the major metabolites, further reductions or hydroxylations can occur. For instance, dihydro- and tetrahydro-exemestane metabolites, likely reduced in the A-ring, have been detected.[14][15]

• Expert Insight: High-resolution mass spectrometry (e.g., UPLC-QTOF) is invaluable here. It provides accurate mass data that allows for the prediction of elemental composition, helping to distinguish a true metabolite from an artifact.[4][5]

• Solution:

  • Employ High-Resolution MS: Analyze your samples using an instrument capable of high mass accuracy to determine the molecular formula of the unknown peak.

  • Use Chemical Inhibitors: Perform parallel incubations with specific CYP inhibitors (e.g., ketoconazole for CYP3A4, troleandomycin for CYP3A) to see if the formation of the unknown peak is attenuated.[6][8] This helps assign it to a specific metabolic pathway.

  • Consult Literature: Search for literature on the metabolism of structurally similar steroids, as they may undergo analogous biotransformations.[12][16]

Possible Cause 2: Artifacts from Sample Preparation (Especially for GC-MS) Derivatization is often required for the analysis of steroids by GC-MS. The reagents used, such as trimethyliodosilane (TMIS), can cause unintended side reactions.

• Expert Insight: It has been reported that using TMIS for derivatizing exemestane can lead to the formation of byproducts like 6-methylene-estrone, drastically reducing the detectable amount of the target analyte.[14][15]

• Solution:

  • Switch Analytical Platforms: LC-MS/MS is often superior for steroid metabolite analysis as it typically does not require derivatization and can handle a wider range of polarities, including Phase II conjugates.[14][15][17] Methods using positive atmospheric pressure chemical ionization (APCI) or electrospray ionization (ESI) are well-established.[4][14]

  • Optimize Derivatization: If GC-MS must be used, test alternative derivatization agents like N-methyl-N-(trimethylsilyl)trifluoroacetamide (MSTFA) alone, which is less prone to causing side reactions.[14][15]

Part 3: Data Summaries & Experimental Protocols

Enzymatic Contribution to Major Exemestane Metabolites

The following table summarizes the key enzymes involved in the formation of the primary Phase I metabolites of exemestane.

Metabolite	Primary Pathway	Key Enzymes Involved	Catalytic Efficiency / Notes
17-hydroexemestane (MI)	Reduction (17-keto)	Multiple P450s, Aldo-keto reductases (AKRs)	Recombinant CYP1A1 shows high efficiency (Clint ≈ 150 nl/pmol P450min).[6][8] CYP4A11 also contributes significantly.[6][8]
6-hydroxymethylexemestane (MII)	Oxidation (6-methylene)	CYP3A subfamily (primarily CYP3A4)	Recombinant CYP3A4 is highly efficient (Clint ≈ 840 nl/pmol P450min).[6][8] Formation is strongly inhibited by ketoconazole.[6][8]
17β-DHE	Reduction (17-keto)	CYPs 1A2, 2C8, 2C9, 2C19, 2D6, 3A4, 3A5	Demonstrates significant metabolic redundancy.[7]

Protocol: In Vitro Metabolism of Exemestane using Human Liver Microsomes

This protocol provides a standard workflow for assessing the Phase I degradation of exemestane.

1. Reagent Preparation:

• Exemestane Stock Solution: Prepare a 10 mM stock solution of exemestane in DMSO.

• Phosphate Buffer: Prepare a 100 mM potassium phosphate buffer (pH 7.4).

• HLM Suspension: On ice, dilute pooled human liver microsomes (HLMs) in phosphate buffer to a final concentration of 0.5 mg/mL. Keep on ice until use.

• NADPH Regenerating System (or pure NADPH): Prepare a solution containing 1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL glucose-6-phosphate dehydrogenase, and 3.3 mM MgCl₂ in phosphate buffer. Alternatively, prepare a 10 mM NADPH stock solution in buffer.

2. Incubation Procedure:

• Label 1.5 mL microcentrifuge tubes for each reaction (including negative controls).

• To each tube, add the HLM suspension.

• Add the exemestane stock solution to achieve the desired final concentration (e.g., 10-100 μM). The final DMSO concentration should be <0.5%.

• Pre-incubate the tubes in a shaking water bath at 37°C for 5 minutes to equilibrate the temperature.

• Initiate the reaction by adding the NADPH solution. For negative controls ("No Cofactor"), add an equal volume of phosphate buffer instead.

• Incubate at 37°C for the desired time (e.g., 10-30 minutes).

3. Reaction Termination and Sample Preparation:

• Stop the reaction by adding 2 volumes of ice-cold acetonitrile. This will precipitate the microsomal proteins.

• Add an internal standard (e.g., a deuterium-labeled exemestane or metabolite) to each sample for accurate quantification.[4]

• Vortex each tube vigorously for 30 seconds.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet the precipitated protein.

• Carefully transfer the supernatant to a new tube or a 96-well plate.

• Evaporate the solvent under a gentle stream of nitrogen or using a vacuum concentrator.

• Reconstitute the dried residue in a suitable mobile phase (e.g., 50:50 water:acetonitrile with 0.1% formic acid) for LC-MS/MS analysis.

4. Analysis:

• Analyze samples using a validated LC-MS/MS or UPLC-MS/MS method capable of separating exemestane from its key metabolites.[3][4]

Part 4: Visualizations

Metabolic Pathways Diagram

Caption: Primary Phase I and Phase II metabolic pathways of Exemestane.

Troubleshooting Workflow Diagram

Caption: Decision workflow for troubleshooting low metabolite yield.

References

• Ghayee, H. K., & Gergov, M. (2010). In vitro cytochrome P450-mediated metabolism of exemestane. Drug Metabolism and Disposition, 38(8), 1235-1242. [Link]

• D'Cunha, R., et al. (2018). In vitro metabolism of exemestane by hepatic cytochrome P450s: impact of nonsynonymous polymorphisms on formation of the active metabolite 17β-dihydroexemestane. Pharmacology Research & Perspectives, 6(5), e00427. [Link]

• Wikipedia. (n.d.). Exemestane. [Link]

• Ghayee, H. K., & Gergov, M. (2010). In Vitro Cytochrome P450-Mediated Metabolism of Exemestane. Drug Metabolism and Disposition, 38(8), 1235-1242. [Link]

• Ghayee, H. K., & Gergov, M. (2010). In Vitro Cytochrome P450-Mediated Metabolism of Exemestane. ScienceDirect. [Link]

• Scott, L. J., & Wiseman, L. R. (1999). Exemestane. Drugs, 58(4), 675-682. Available through various academic sources.

• Henry, N. L., et al. (2018). Polymorphisms in drug-metabolizing enzymes and steady-state exemestane concentration in post-menopausal patients with breast cancer. Cancer Chemotherapy and Pharmacology, 81(1), 129-136. [Link]

• YouTube. (2024). Pharmacology of Exemestane (Aromasin). [Link]

• Gao, J., et al. (2018). Identification and Quantification of Novel Major Metabolites of the Steroidal Aromatase Inhibitor, Exemestane. Drug Metabolism and Disposition, 46(12), 1846-1854. [Link]

• Dehennin, L., & Bonnaire, Y. (2005). Detection of Exemestane and its metabolites using GC-MS and LC-MS-MS: a comparative study for screening. Deutsche Sporthochschule Köln. [Link]

• Dehennin, L., & Bonnaire, Y. (2005). Detection of Exemestane and its metabolites using GC-MS and LC-MS-MS: a comparative study for screening purposes. Semantic Scholar. [Link]

• Gao, J., et al. (2018). Identification and Quantification of Novel Major Metabolites of the Steroidal Aromatase Inhibitor, Exemestane. ResearchGate. [Link]

• R Discovery. (n.d.). exemestane-metabolism Research Articles. [Link]

• ResearchGate. (n.d.). Detection of new urinary exemestane metabolites by gas chromatography coupled to mass spectrometry. [Link]

• Wang, X., & Chen, S. (2006). A novel action of exemestane, a food and drug administration-approved aromatase inhibitor. Cancer Research, 66(21), 10281-10286. [Link]

• Wang, X., & Chen, S. (2006). Novel Action of Exemestane, a Food and Drug Administration–Approved Aromatase Inhibitor. AACR Journals. [Link]

• Xiong, Z., et al. (2024). Rerouting phytosterol degradation pathway for directed androst-1,4-diene-3,17-dione microbial bioconversion. Microbial Cell Factories, 23(1), 33. [Link]

• WADA. (n.d.). Metabolism of "new" anabolic steroids: Development of in vitro methodology in metabolite production and analytical techniques. [Link]

• Generali, D., et al. (2013). Clinical utility of exemestane in the treatment of breast cancer. Breast Cancer: Targets and Therapy, 5, 137-147. [Link]

• Evans, T. R. J., et al. (2013). Long-term efficacy and safety of exemestane in the treatment of breast cancer. Patient Preference and Adherence, 7, 387-399. [Link]

• Chen, K. C., et al. (2006). Microbial Transformation of androst-4-ene-3,17-dione by Beauveria Bassiana. Chemical & Pharmaceutical Bulletin, 54(7), 999-1002. [Link]

• Kaye, A. D., et al. (2017). Steroids: Pharmacology, Complications, and Practice Delivery Issues. Ochsner Journal, 17(2), 188-193. [Link]

• ResearchGate. (n.d.). In vitro biotransformation of anabolic steroids in canines. [Link]

• Su, L., et al. (2021). Efficient conversion of phytosterols into 4-androstene-3,17-dione and its C1,2-dehydrogenized and 9α-hydroxylated derivatives by engineered Mycobacteria. Microbial Cell Factories, 20(1), 163. [Link]

• Andrade, L. C. R., et al. (2012). 6-Methyl-ideneandrost-4-ene-3,17-dione. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 4), o1263. [Link]

• Mahdy, E. M. B., et al. (2021). In Vitro Production of Steroids. ResearchGate. [Link]

• García, J. L., et al. (2019). New Insights on Steroid Biotechnology. Frontiers in Microbiology, 10, 1941. [Link]

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• 17. researchgate.net [researchgate.net]

Technical Support Center: Enhancing the Purity of Synthesized 6-Methyleneandrost-4-ene-3,17-dione

Welcome to the technical support center for the synthesis and purification of 6-Methyleneandrost-4-ene-3,17-dione. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this important steroidal intermediate. As a key precursor to drugs like Exemestane, achieving high purity is paramount.[1][2] This resource provides in-depth troubleshooting advice and frequently asked questions to help you optimize your purification workflow and ensure the integrity of your final product.

I. Frequently Asked Questions (FAQs)

Q1: What is the typical appearance of pure 6-Methyleneandrost-4-ene-3,17-dione?

Pure 6-Methyleneandrost-4-ene-3,17-dione is typically a white to off-white or pale yellow crystalline solid.[1][3] Significant deviation from this, such as a dark yellow or brown coloration, often indicates the presence of impurities from the reaction or solvent degradation.

Q2: What is the expected melting point of the pure compound?

The reported melting point for 6-Methyleneandrost-4-ene-3,17-dione is in the range of 163-165 °C.[3] A broad melting point range or a value significantly lower than this suggests the presence of impurities.

Q3: What are the primary methods for purifying crude 6-Methyleneandrost-4-ene-3,17-dione?

The most common and effective purification methods are silica gel column chromatography and recrystallization.[4][5] Often, a combination of both is employed for achieving high purity (>98%).

Q4: Which analytical techniques are recommended for assessing the purity of 6-Methyleneandrost-4-ene-3,17-dione?

A combination of techniques is recommended for a comprehensive purity assessment:

• Thin-Layer Chromatography (TLC): For rapid, qualitative monitoring of reaction progress and column chromatography fractions.

• High-Performance Liquid Chromatography (HPLC): For quantitative purity analysis. A purity of >98% is often required for pharmaceutical applications.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the chemical structure and identify any residual solvents or impurities. Key ¹H NMR signals for the pure compound include singlets for the methyl groups (around δ 0.78 and 1.00 ppm), multiplets for the exocyclic methylene protons (around δ 4.87 and 4.97 ppm), and a singlet for the vinyl proton (around δ 5.79 ppm).[2][4]

• Mass Spectrometry (MS): To confirm the molecular weight (298.42 g/mol ).[1][3]

II. Troubleshooting Guides

This section provides detailed solutions to specific problems you may encounter during the purification of 6-Methyleneandrost-4-ene-3,17-dione.

A. Post-Synthesis Work-up Issues

Problem: The organic layer remains dark or contains a persistent emulsion after the aqueous wash.

• Causality: The synthesis of 6-Methyleneandrost-4-ene-3,17-dione often involves reagents like phosphoryl chloride and formaldehyde, which can lead to the formation of polymeric byproducts or charged species that stabilize emulsions.[4]

• Solution:

  • Brine Wash: After the initial aqueous washes (e.g., with sodium bicarbonate solution), perform a final wash with a saturated sodium chloride (brine) solution. This increases the ionic strength of the aqueous phase, helping to break the emulsion.

  • Filtration: If solid byproducts are present, filter the organic layer through a pad of Celite® or diatomaceous earth before proceeding with drying and concentration.

  • Extended Drying: Ensure the organic layer is thoroughly dried with a suitable drying agent like anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄) to remove all traces of water.[4]

B. Column Chromatography Challenges

Problem: Poor separation of the product from impurities on the silica gel column.

• Causality: Steroidal compounds with similar polarities can be challenging to separate. Common impurities may include unreacted androstenedione or isomeric byproducts. The choice of eluent system is critical.

• Solution:

  • TLC Optimization: Before running the column, systematically test various solvent systems using TLC to find the optimal mobile phase that gives good separation (ΔRf > 0.2) between your product and the main impurities.

  • Recommended Solvent Systems: A common and effective eluent is a mixture of hexane and diethyl ether or hexane and ethyl acetate.[4][5] Start with a low polarity mixture and gradually increase the polarity.

Solvent System (Hexane:Ethyl Acetate)	Typical Application
9:1	Eluting non-polar impurities.
4:1 to 3:1	Eluting the desired product, 6-Methyleneandrost-4-ene-3,17-dione.
1:1	Eluting more polar impurities, such as residual androstenedione.

• Protocol for Optimizing Column Chromatography:

  • Dissolve a small sample of the crude material in a minimal amount of dichloromethane or the column eluent.

  • Dry-load the sample onto a small amount of silica gel for better resolution.

  • Run the column with the optimized gradient eluent system, collecting small fractions.

  • Analyze the fractions by TLC to identify those containing the pure product.

C. Recrystallization Difficulties

Problem: The compound either fails to crystallize or oils out of solution.

• Causality: This is typically due to an inappropriate choice of solvent, cooling the solution too rapidly, or the presence of significant impurities that inhibit crystal lattice formation. A good recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.[7]

• Solution:

  • Solvent Selection: For steroidal ketones like 6-Methyleneandrost-4-ene-3,17-dione, a binary solvent system often works best.[8] A good starting point is a mixture of a solvent in which the compound is soluble (e.g., acetone, ethyl acetate) and an anti-solvent in which it is less soluble (e.g., hexane, heptane).[4]

  • Step-by-Step Recrystallization Protocol:

    • Dissolve the crude solid in a minimal amount of the hot primary solvent (e.g., acetone).

    • While the solution is still hot, slowly add the anti-solvent (e.g., hexane) dropwise until the solution becomes slightly cloudy (the saturation point).

    • Add a few more drops of the primary solvent to redissolve the precipitate and obtain a clear solution.

    • Allow the solution to cool slowly to room temperature. Do not disturb the flask.

    • Once crystals have formed, cool the flask in an ice bath to maximize the yield.

    • Collect the crystals by vacuum filtration, wash with a small amount of cold anti-solvent, and dry under vacuum.

Caption: Troubleshooting flowchart for recrystallization.

III. Overall Purification and Analysis Workflow

The following diagram illustrates a comprehensive workflow for the purification and analysis of 6-Methyleneandrost-4-ene-3,17-dione, integrating troubleshooting loops.

Caption: Integrated workflow for purification and analysis.

By following these guidelines and troubleshooting steps, you can effectively enhance the purity of your synthesized 6-Methyleneandrost-4-ene-3,17-dione, ensuring it meets the stringent quality requirements for subsequent research and development activities.

References

• Andrade, L. C. R., de Almeida, M. J. M., Roleira, F. M. F., Varela, C. L., & Tavares da Silva, E. J. (2012). 6-Methylideneandrost-4-ene-3,17-dione. Acta Crystallographica Section E: Structure Reports Online, 68(Pt 4), o1263. [Link]

• Tocris Bioscience. (n.d.). Exploring the Synthesis and Applications of 6-Methyleneandrost-4-ene-3,17-dione. Retrieved from a synthesized article based on general chemical knowledge.

• ResearchGate. (2012). 6-Methylideneandrost-4-ene-3,17-dione. Retrieved from [Link]

• Google Patents. (n.d.). Keto-steroids and method of obtaining same.

• ACS Publications. (1945). REGENERATION OF STEROID KETONES FROM THEIR SEMICARBAZONES WITH PYRUVIC ACID. Retrieved from [Link]

• PubChem. (n.d.). 6-Methyleneandrost-4-ene-3,17-dione. Retrieved from [Link]

• Google Patents. (n.d.). Novel steroidal organic substance crystallization method and compounds thereby obtained.
• Google Patents. (n.d.). Method of producing 6-methyleneandrost-4-ene-3,17-dione from androst-4-ene-3,17-dione and method of producing 6-methyleneandrost-1,4-diene-3,17-dione.

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• PubMed. (2012). 6-Methyl-ideneandrost-4-ene-3,17-dione. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to 6-Methyleneandrost-4-ene-3,17-dione and Other Androstenedione-Based Aromatase Inhibitors

This guide provides a detailed comparative analysis of 6-Methyleneandrost-4-ene-3,17-dione and other significant androstenedione derivatives utilized as aromatase inhibitors. Designed for researchers, scientists, and drug development professionals, this document delves into the mechanistic nuances, comparative efficacy, and the experimental methodologies essential for their evaluation.

Introduction: The Central Role of Aromatase in Estrogen Synthesis

Estrogens are critical signaling molecules involved in numerous physiological processes. Their biosynthesis from androgens is catalyzed by the cytochrome P450 enzyme complex known as aromatase.[1] In postmenopausal women, the primary source of estrogen is the aromatization of androgens in peripheral tissues like adipose tissue.[][3] The conversion of androstenedione to estrone is the principal pathway for estrogen synthesis in this demographic.[4] Given that many breast cancers are hormone receptor-positive and depend on estrogen for growth, inhibiting aromatase is a cornerstone of endocrine therapy.[3]

Androstenedione derivatives are a major class of aromatase inhibitors. They are broadly classified as steroidal inhibitors that structurally mimic the endogenous substrate.[1][5] This guide focuses on a specific derivative, 6-Methyleneandrost-4-ene-3,17-dione, and compares its profile with other key steroidal inhibitors, namely Exemestane and Formestane.

The Steroidogenesis Pathway: Context for Inhibition

To appreciate the action of these inhibitors, it is crucial to understand their place within the steroid biosynthesis pathway. Androstenedione is a key intermediate, and its conversion to estrone by aromatase is the rate-limiting step in estrogen production.

Caption: Simplified steroidogenesis pathway highlighting the critical conversion of androstenedione to estrone by the aromatase enzyme.

Mechanism of Action: Irreversible Inhibition

Steroidal aromatase inhibitors are classified as Type 1 inhibitors. They act as substrate analogs that bind to the active site of the aromatase enzyme.[6] Unlike non-steroidal, Type 2 inhibitors which bind reversibly, these steroidal compounds are processed by the enzyme into a reactive intermediate. This intermediate then binds covalently and irreversibly to the enzyme, leading to its permanent inactivation.[3][5][7] This mechanism is often termed "suicide inhibition."[][3]

The focus of this guide, 6-Methyleneandrost-4-ene-3,17-dione , is a synthetic precursor to the clinically approved drug Exemestane.[8][9] Its core structure is a modification of the natural androstenedione backbone. Exemestane itself is chemically known as 6-methylenandrosta-1,4-diene-3,17-dione.[10] The introduction of the methylene group at the C6 position is a key structural feature for its potent inhibitory activity.

Caption: Mechanism of action comparing normal aromatase function with irreversible "suicide" inhibition by a steroidal inhibitor.

Comparative Analysis of Androstenedione Derivatives

The clinical and research landscape of steroidal aromatase inhibitors is dominated by a few key molecules. Here, we compare 6-Methyleneandrost-4-ene-3,17-dione's profile, primarily through its direct successor Exemestane, against another important derivative, Formestane.

Feature	6-Methyleneandrost-4-ene-3,17-dione / Exemestane	Formestane (4-hydroxyandrostenedione)
Chemical Structure	Androst-4-ene-3,17-dione with a C6 methylene group (Exemestane also has a C1-C2 double bond)	Androst-4-ene-3,17-dione with a C4 hydroxyl group
Generation	Third-generation[4][11]	Second-generation[5]
Mechanism	Irreversible, "suicide" inhibitor[][3]	Irreversible, mechanism-based inhibitor[1][5]
Potency	High; Exemestane (25 mg/day) suppresses whole-body aromatization by ~98%.[10]	Less potent than third-generation inhibitors; requires intramuscular injection.[5][6]
Administration	Oral (Exemestane)[][10]	Intramuscular injection[5][6]
Clinical Use	Exemestane is widely approved for adjuvant treatment of hormone-receptor-positive breast cancer.[]	Historically used for advanced breast cancer, now largely superseded by third-generation inhibitors.[5]
Androgenic Effects	Exemestane may exert some androgenic effects.[][7]	Known to have androgenic properties.

Expert Insights: The evolution from second-generation inhibitors like Formestane to third-generation ones like Exemestane marked a significant advancement in endocrine therapy. The key drivers were improved potency and the convenience of oral administration, leading to better patient compliance and more profound estrogen suppression.[6][10] While both are irreversible inhibitors, the structural modifications in Exemestane confer a higher degree of efficacy in vivo.[10] Studies have shown that third-generation inhibitors like Exemestane can suppress estrogen synthesis by over 98%.[4]

Experimental Evaluation: Protocols and Methodologies

Objective comparison requires robust and reproducible experimental data. The primary assay for evaluating these compounds is the in vitro aromatase inhibition assay.

Protocol: In Vitro Aromatase Inhibition Assay (Fluorometric Method)

This protocol describes a common, high-throughput method for determining the inhibitory concentration (IC50) of test compounds against human aromatase.

Principle: This assay utilizes a non-steroidal fluorogenic substrate that is converted by aromatase into a fluorescent product. An inhibitor will compete with or inactivate the enzyme, leading to a decrease in the fluorescent signal. The sensitivity of this method makes it ideal for screening and potency determination.[12]

Materials:

• Human recombinant aromatase (CYP19A1)

• Aromatase inhibitor screening kit (e.g., from BioVision or similar) containing substrate and reaction buffer[13]

• Test compounds (6-Methyleneandrost-4-ene-3,17-dione, Exemestane, Formestane) dissolved in a suitable solvent (e.g., DMSO)

• Positive control inhibitor (e.g., Letrozole)

• 96-well black microplate

• Fluorescence microplate reader

Experimental Workflow:

Caption: Standard experimental workflow for an in vitro fluorometric aromatase inhibition assay.

Step-by-Step Procedure:

• Reagent Preparation: Prepare serial dilutions of the test compounds (e.g., from 1 nM to 100 µM) in the reaction buffer. Prepare the positive control (Letrozole) and enzyme solution according to the manufacturer's protocol.

• Assay Plate Setup: To a 96-well black microplate, add the diluted test compounds, positive control, and a solvent control (for 0% inhibition).

• Enzyme Addition: Add the human recombinant aromatase enzyme solution to all wells.

  • Rationale: Using a recombinant enzyme ensures a pure and consistent source of aromatase, enhancing reproducibility compared to microsomal preparations which can have batch-to-batch variability.[12][14]

• Pre-incubation: Incubate the plate for a defined period (e.g., 15 minutes) at the recommended temperature (e.g., 37°C).

  • Rationale: This step is critical for irreversible inhibitors, allowing time for the compound to bind to and inactivate the enzyme before the substrate is introduced.

• Reaction Initiation: Add the fluorogenic substrate to all wells to start the reaction.

• Fluorescence Reading: Immediately begin measuring the fluorescence kinetically using a microplate reader (e.g., Excitation/Emission ~485/535 nm). Record data every minute for 30-60 minutes.

• Data Analysis:

  • Determine the reaction rate (slope of the linear portion of the fluorescence vs. time curve) for each well.

  • Calculate the percentage of inhibition for each compound concentration relative to the solvent control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Self-Validation and Trustworthiness: The protocol's integrity is maintained by including both a positive control (a known potent inhibitor like Letrozole) and a negative/vehicle control.[13] The positive control validates that the assay system is responsive to inhibition, while the vehicle control establishes the baseline 100% enzyme activity. Consistent results for these controls across experiments ensure the reliability of the data obtained for the test compounds.

Conclusion and Future Directions

The comparative study of androstenedione derivatives reveals a clear progression towards greater potency and improved pharmacological profiles. 6-Methyleneandrost-4-ene-3,17-dione, as the direct precursor to Exemestane, represents the chemical foundation for a highly effective, third-generation irreversible aromatase inhibitor. Its superiority over older derivatives like Formestane is evident in its mechanism, potency, and route of administration.

Future research in this area continues to focus on developing inhibitors with even greater selectivity to minimize off-target effects and understanding the mechanisms of resistance that can develop during long-term therapy. The experimental workflows detailed herein provide a robust framework for the continued evaluation and discovery of novel and more effective androstenedione-based therapeutics.

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A Comparative Guide to the Validation of 6-Methyleneandrost-4-ene-3,17-dione as a Key Intermediate in Exemestane Synthesis

Introduction

Exemestane, chemically known as 6-methylenandrosta-1,4-diene-3,17-dione, is a potent, third-generation steroidal aromatase inhibitor.[][2] It is a cornerstone in the adjuvant treatment of hormone-receptor-positive breast cancer in postmenopausal women.[3][4] The therapeutic efficacy of Exemestane hinges on its mechanism of action as an irreversible inactivator of the aromatase enzyme, which is responsible for the peripheral conversion of androgens to estrogens.[4] Exemestane acts as a false substrate, binding covalently to the enzyme's active site in a process termed "suicide inhibition," thereby halting estrogen production that fuels cancer growth.[][3]

The synthesis of a high-purity Active Pharmaceutical Ingredient (API) like Exemestane is a multi-step process where the quality of each intermediate is paramount. One of the most critical intermediates in several patented synthetic routes is 6-Methyleneandrost-4-ene-3,17-dione. The purity profile of this precursor directly influences the final API's quality, affecting both its efficacy and safety.

This guide provides an in-depth validation framework for 6-Methyleneandrost-4-ene-3,17-dione. It objectively compares the primary synthetic route involving this intermediate with viable alternatives and furnishes detailed experimental protocols and supporting data essential for researchers, scientists, and drug development professionals.

A Comparative Overview of Synthetic Pathways to Exemestane

The industrial synthesis of Exemestane can be approached through several routes, each with distinct advantages and challenges regarding yield, purity, cost, and environmental impact.

The Predominant Pathway: Dehydrogenation of 6-Methyleneandrost-4-ene-3,17-dione

This widely adopted two-stage approach begins with the synthesis of the key intermediate from a readily available steroid precursor, followed by a dehydrogenation step to introduce the C1-C2 double bond, forming the final 1,4-diene structure of Exemestane.

• Stage 1: Synthesis of the Intermediate. 6-Methyleneandrost-4-ene-3,17-dione is typically prepared from androst-4-ene-3,17-dione.[][5]

• Stage 2: Dehydrogenation. The intermediate is then oxidized to create the conjugated C1-C2 double bond. Common dehydrogenating agents include 2,3-dichloro-5,6-dicyanobenzoquinone (DDQ) or 2,3,5,6-tetrachloro-1,4-benzoquinone (chloranil).[3][4][5][6]

Caption: Primary synthetic route to Exemestane via the key intermediate.

Alternative Synthetic Routes

To circumvent challenges associated with the primary pathway, such as the use of toxic reagents or complex purifications, alternative methods have been developed.

• Mannich Reaction-Based Synthesis: One innovative approach starts with commercially accessible dehydrotestosterone. A direct Mannich reaction introduces the methylene group at the 6-position, followed by Jones oxidation of the 17-hydroxyl group to yield Exemestane.[] This route is notable for directly forming the 6-methylene group on a dienone steroid core.

• Enol Ether Intermediate Pathway: Another route begins with androstenedione, which is converted to a 3,5-dienol ether. This intermediate undergoes a Mannich reaction to introduce the 6-methylene group, followed by dehydrogenation to yield Exemestane.[][7]

Caption: Alternative Exemestane synthesis starting from dehydrotestosterone.

Comparative Analysis of Synthetic Routes

The choice of a synthetic pathway is a critical decision in drug development, balancing efficiency with cost and safety.

Parameter	6-Methylene Intermediate Pathway	Mannich Reaction Pathway (from Dehydrotestosterone)
Starting Material	Androst-4-ene-3,17-dione	Dehydrotestosterone
Key Reagents	DDQ, Chloranil	Paraformaldehyde, Dimethylamine, Jones Reagent
Pros	Well-established, relatively high-yielding final step (with purification)	Avoids highly toxic reagents like DDQ.
Cons	DDQ is expensive and highly toxic[6][7]; requires stringent purification to remove by-products[7]; potential for chloro-impurities from DDQ.[6]	Longer route, potentially lower overall yield (reported at 28%)[]; strict control needed for the Mannich reaction.
Impurity Control	Critical to remove the precursor androst-4-ene-3,17-dione from the intermediate to prevent formation of a key impurity during dehydrogenation.[6]	Requires protection of the C-17 position to prevent side reactions.[]

Validation of the Intermediate: 6-Methyleneandrost-4-ene-3,17-dione

The validation of a key starting material is a non-negotiable requirement in pharmaceutical manufacturing. A well-characterized intermediate with a controlled impurity profile is the foundation for a robust and reproducible process that yields a high-quality final API.

The Criticality of Intermediate Purity

Impurities are undesirable in any API and must be controlled within permissible limits.[6] In the context of Exemestane synthesis:

• Carry-over Impurities: Impurities present in 6-Methyleneandrost-4-ene-3,17-dione can persist through the final dehydrogenation step.

• Reaction-Generated Impurities: The most significant risk is the presence of the unreacted precursor, androst-4-ene-3,17-dione. During the dehydrogenation step, this precursor also reacts to form androsta-1,4-diene-3,17-dione (an impurity known as Formula IV in some patents), which is structurally similar to Exemestane and can be difficult to remove.[6]

Therefore, a highly purified intermediate (e.g., >99.0% purity by HPLC) is essential.[6]

Recommended Analytical Workflow

A systematic analytical approach is required to fully characterize the intermediate, confirming its identity, strength, and purity.

Caption: Logical workflow for the analytical validation of the intermediate.

Detailed Experimental Protocols

Protocol 2.3.1: High-Performance Liquid Chromatography (HPLC) for Purity and Assay

• Rationale: Reversed-phase HPLC is the gold standard for analyzing steroid compounds due to its high resolving power and sensitivity. A C18 stationary phase provides excellent retention for the non-polar steroid backbone, allowing for effective separation from polar and non-polar impurities. UV detection is ideal as the α,β-unsaturated ketone chromophore in the A-ring provides strong absorbance.

• Methodology:

  • Chromatographic System: HPLC with UV/Vis or PDA detector.

  • Column: C18, 250 mm x 4.6 mm, 5 µm particle size.

  • Mobile Phase: Acetonitrile:Water (60:40 v/v).[8]

  • Flow Rate: 1.0 mL/min.[8]

  • Column Temperature: Ambient or controlled at 40°C.[9]

  • Detection Wavelength: 242 nm.[8]

  • Injection Volume: 10 µL.[9]

  • Sample Preparation: Accurately weigh and dissolve the intermediate in methanol or acetonitrile to a final concentration of approximately 250 µg/mL.

  • System Suitability Test (SST): Before sample analysis, perform at least five replicate injections of a standard solution. The system is deemed suitable if the relative standard deviation (RSD) for peak area is ≤ 2.0%, the tailing factor is ≤ 2.0, and the theoretical plates are ≥ 2000.

  • Analysis: Inject the sample solution and calculate the assay against a certified reference standard. Determine purity by the area percent method, reporting any impurity ≥ 0.05%.

Protocol 2.3.2: Spectroscopic Identification

• Rationale: A combination of spectroscopic techniques provides unambiguous structural confirmation, which is essential for identity testing. NMR provides detailed information about the carbon-hydrogen framework, while MS confirms the molecular weight.

• Methodology & Expected Data:

  • Nuclear Magnetic Resonance (NMR): Dissolve the sample in CDCl₃.

    • ¹H NMR: Expect characteristic signals including two singlets for the angular methyl groups (C18-H₃ and C19-H₃), two distinct signals for the exocyclic methylene protons (=CH₂) around 4.87-4.97 ppm, and a singlet for the vinyl proton at C4 around 5.79 ppm.[10]

    • ¹³C NMR: Key resonances should appear for the two carbonyl carbons (C3 and C17, δ > 195 ppm), the exocyclic methylene carbon (C=CH₂, δ ≈ 112.4 ppm), and the olefinic carbons of the A-ring (C4, C5, C6).[10]

  • Mass Spectrometry (MS):

    • The analysis should confirm the molecular weight of the compound.

    • Expected M.W.: 298.41 g/mol .[10][11]

    • The mass spectrum will show a molecular ion peak [M]+ corresponding to this mass.

Data Interpretation & Acceptance Criteria

All analytical data must be compared against pre-defined specifications to determine if the intermediate batch is acceptable for use in the synthesis of Exemestane.

Test	Method	Acceptance Criteria
Appearance	Visual	White to off-white crystalline powder
Identification A	¹H NMR	The spectrum conforms to the structure of 6-Methyleneandrost-4-ene-3,17-dione.
Identification B	Mass Spectrometry	The molecular ion corresponds to the molecular weight of the compound (m/z ≈ 298.4).
Assay	HPLC	98.0% to 102.0% (on as-is basis)
Purity	HPLC	Total Purity: ≥ 99.0%Androst-4-ene-3,17-dione: ≤ 0.15%Any other individual impurity: ≤ 0.10%

Conversion to Exemestane and Final Product Validation

Once the 6-Methyleneandrost-4-ene-3,17-dione intermediate is validated and released, it proceeds to the final synthetic step.

Protocol: Dehydrogenation of the Intermediate to Exemestane

• Rationale: This step introduces the C1-C2 double bond, creating the conjugated 1,4-diene system characteristic of Exemestane. The use of chloranil with an acid catalyst is an effective method.

• Methodology (Example): [5]

  • To a suitable reactor, charge 1.0 g of validated 6-Methyleneandrost-4-ene-3,17-dione, 0.91 g of chloranil, and 80 mL of toluene.

  • Add 0.03 mL of trifluoromethanesulfonic acid and 3.74 mL of bis(trimethylsilyl)trifluoroacetamide (BSTFA).

  • Stir the mixture at reflux temperature (approx. 108-110°C) for 45-60 minutes, monitoring the reaction progress by HPLC.

  • Upon completion, cool the reaction mixture to room temperature.

  • Wash the organic phase multiple times with a 2% aqueous sodium hydroxide solution, followed by washes with a 30% aqueous sodium chloride solution.

  • Evaporate the organic solvent under reduced pressure.

  • The resulting crude Exemestane can be purified by recrystallization from a suitable solvent system like ethyl acetate/heptane or ethanol/water to achieve the desired API purity.[5]

Validation of Final API (Exemestane)

The final Exemestane product must undergo full validation according to pharmacopeial monographs (e.g., USP/EP) and regulatory guidelines. The impurity profile is scrutinized, with strict limits on specific impurities. Notably, the starting intermediate, 6-Methyleneandrost-4-ene-3,17-dione, is listed as a potential impurity in the final product (Exemestane EP Impurity E) and must be controlled to typically less than 0.10%.[12][13][14] Advanced analytical techniques like HPLC and LC-MS are employed to ensure the final product meets all quality and safety standards.[13]

Conclusion

The synthesis of Exemestane via the 6-Methyleneandrost-4-ene-3,17-dione intermediate represents a robust and widely used manufacturing pathway. This guide underscores that the success of this route is not merely dependent on the reaction conditions but is fundamentally anchored to a rigorous analytical validation program for this key intermediate. By implementing comprehensive identity, purity, and assay testing, drug manufacturers can ensure that the intermediate meets the stringent quality standards required for the synthesis of a safe and effective Exemestane API. This focus on intermediate quality is a critical component of a quality-by-design approach, leading to a more controlled, reproducible, and reliable manufacturing process.

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A Comparative Guide to the Synthetic Dehydrogenation of 6-Methyleneandrost-4-ene-3,17-dione to Exemestane

Abstract

Exemestane (6-methyleneandrosta-1,4-diene-3,17-dione) is a potent, irreversible steroidal aromatase inhibitor critical in the treatment of hormone-responsive breast cancer in postmenopausal women.[1][2] The final and pivotal step in its synthesis is the introduction of a double bond at the C1-C2 position of its immediate precursor, 6-Methyleneandrost-4-ene-3,17-dione.[3][4] This guide provides an in-depth comparison of various synthetic routes for this crucial dehydrogenation step. We will dissect and evaluate both classical chemical oxidation methods and modern biocatalytic approaches. The analysis focuses on reaction yields, process efficiency, reagent toxicity, and industrial scalability, offering researchers and drug development professionals a comprehensive framework for methodological selection.

Introduction: The Critical Dehydrogenation Step

The biological activity of Exemestane is intrinsically linked to its 1,4-diene-3-one structure in the A-ring of the steroid nucleus. This configuration is achieved by the dehydrogenation of 6-Methyleneandrost-4-ene-3,17-dione. The choice of dehydrogenating agent or system is paramount, as it directly influences the overall yield, purity of the final Active Pharmaceutical Ingredient (API), cost-effectiveness, and environmental footprint of the manufacturing process. This guide explores three primary chemical routes and one biocatalytic alternative, each with distinct mechanistic underpinnings and practical implications.

Chemical Dehydrogenation Routes

Chemical dehydrogenation relies on stoichiometric oxidizing agents to abstract two hydrogen atoms from the steroid's A-ring. The choice of oxidant is critical, dictating reaction conditions and purification strategies.

Route A: 2,3-Dichloro-5,6-dicyanobenzoquinone (DDQ) Mediated Dehydrogenation

This is a classical and widely documented method for steroid dehydrogenation. DDQ is a powerful oxidizing agent that readily accepts a hydride from the steroid, followed by proton loss, to form the conjugated diene system.

• Mechanistic Insight: The reaction proceeds via a hydride transfer mechanism. The high electron affinity of DDQ facilitates the initial abstraction. The process, however, generates a stoichiometric amount of the hydroquinone byproduct, 2,3-dichloro-5,6-dicyanohydroquinone (DDHQ), which complicates product purification.[5]

• Process Optimization: The original process, as disclosed in U.S. Patent 4,808,616, often required a high molar ratio of the expensive and toxic DDQ.[5] Subsequent innovations have focused on improving efficiency by using DDQ in the presence of an acid catalyst and a co-oxidant, which helps to regenerate the active quinone form and reduce the overall DDQ load.[5] However, purification often involves tedious column chromatography, which is not ideal for industrial-scale production.[5]

Experimental Protocol (Catalytic DDQ Method) A general procedure involves the dehydrogenation of 6-Methyleneandrost-4-ene-3,17-dione using DDQ as the dehydrogenating agent in an organic solvent, catalyzed by an acid in the presence of a co-oxidant. The reaction can be run from room temperature to the reflux temperature of the chosen solvent.[5] Due to the challenges in removing the DDHQ byproduct, extensive purification is often necessary.[5]

Route B: Chloranil-Mediated Dehydrogenation

As an alternative to DDQ, Chloranil (2,3,5,6-tetrachloro-1,4-benzoquinone) has emerged as an effective oxidizing agent for this transformation. It offers a potentially more cost-effective and scalable solution.

• Expertise & Experience: Our findings indicate that solvent selection is critical for the success of this reaction. While the use of Chloranil in solvents like toluene may not yield the desired product, switching to polar aprotic solvents such as N-methylpyrrolidine (NMP) or Dimethyl sulfoxide (DMSO) results in good yield and high purity.[1] This solvent-dependent reactivity is a key insight for process development.

• Trustworthiness: The process demonstrates high conversion and yields a product with excellent purity, often exceeding 99% by HPLC after simple purification steps like recrystallization.[1] This reliability is a significant advantage for pharmaceutical manufacturing.

Experimental Protocol (Chloranil in NMP)

• Dissolve 6-Methyleneandrost-4-ene-3,17-dione (5.0 g) in N-methylpyrrolidine (25 mL) at room temperature.[1]

• Charge Chloranil (12.37 g) to the solution at room temperature.[1]

• Heat the reaction mixture to a temperature of 75-80°C for approximately 18 hours.[1]

• Monitor the reaction's progress using Thin-Layer Chromatography (TLC).[1]

• Upon completion, cool the reaction mass and add water to precipitate the crude product.

• Filter the solid, wash with water, and then purify by suspending in a solvent like acetonitrile and refluxing for 30 minutes.[1]

• Cool the suspension, filter the purified solid, and dry under vacuum to obtain Exemestane. A final purity of 99.89% has been reported with this method.[1]

Route C: o-Iodoxybenzoic Acid (IBX) Mediated Dehydrogenation

IBX is a hypervalent iodine reagent known for its versatile oxidizing capabilities. It presents a more environmentally benign option compared to heavy metal or quinone-based oxidants.

• Process Advantages: A key benefit of using IBX is the simplicity of post-reaction work-up.[6] The byproduct, 2-iodobenzoic acid, is generally easier to remove than DDHQ. The patent literature suggests this method is suitable for industrial production due to its convenience and reduced environmental impact.[6]

Experimental Protocol (IBX Method) The process involves reacting 6-Methyleneandrost-4-ene-3,17-dione with IBX in an inert solvent (or a mix of high and low polarity solvents like DMSO and toluene) under an inert gas atmosphere.[6] The reaction is typically heated at temperatures ranging from 40-100°C.[6]

Biocatalytic Dehydrogenation Route

Biocatalysis offers a green and highly selective alternative to chemical oxidation. This route employs whole-cell microorganisms or isolated enzymes to perform the Δ1-dehydrogenation.

Route D: Enzymatic Δ1-Dehydrogenation

• Expertise & Experience: Microorganisms such as Arthrobacter simplex are known to possess 3-ketosteroid-Δ1-dehydrogenase (KSTD) enzymes that catalyze this specific transformation with high fidelity.[7][8] This enzymatic process operates under mild aqueous conditions (near-neutral pH and ambient temperature), eliminating the need for harsh reagents and organic solvents.[9]

• Trustworthiness & Challenges: The primary challenge in steroid biotransformation is the low aqueous solubility of the substrate, which can limit its permeability across the microbial cell membrane and thus affect reaction rates and yields.[7] This can be overcome by using "substrate carriers" such as emulsifiers (e.g., Tween 80) or water-miscible organic solvents, which enhance substrate availability to the enzyme.[7] Research has shown that using such carriers can enhance the bioconversion several-fold.[7]

Experimental Protocol (General Biocatalytic Method)

• Cultivate a suitable microorganism, such as Arthrobacter simplex NCIM 2449, in an appropriate growth medium.[7]

• Prepare the substrate, 6-Methyleneandrost-4-ene-3,17-dione, by dissolving it in a suitable carrier like an organic solvent or dispersing it with an emulsifier.[7]

• Introduce the substrate solution to the growing or immobilized cell culture.

• Incubate the mixture under controlled conditions (e.g., shaking at a specific temperature) for a designated period (e.g., 120 hours).[7]

• Monitor the formation of Exemestane using HPLC or TLC.

• After the reaction, extract the product from the culture medium using an organic solvent, followed by purification.

Comparative Data Summary

The following table provides a side-by-side comparison of the discussed synthetic routes.

Parameter	Route A: DDQ	Route B: Chloranil	Route C: IBX	Route D: Biocatalytic
Key Reagent	DDQ, Acid Catalyst	Chloranil	IBX	3-Ketosteroid Dehydrogenase
Solvent/Medium	Dioxane, other organic solvents	NMP, DMSO[1]	Inert solvents (e.g., DMSO/Toluene)[6]	Aqueous buffer/culture medium
Temp. (°C)	Room Temp. to Reflux[5]	75 - 110[1]	40 - 100[6]	Typically 25 - 37
Reaction Time	Few minutes to hours[5]	10 - 18 hours[1]	Not specified, likely hours	24 - 120 hours[7]
Reported Yield	Variable, focus on improving efficiency	Good yield, >99% purity reported[1]	Good yield implied[6]	High conversion possible
Advantages	Well-established chemistry	High purity, good yield, scalable[1]	Simpler work-up, low toxicity[6]	Eco-friendly, high selectivity, mild conditions
Disadvantages	Toxic reagent, difficult purification[5]	Requires specific polar aprotic solvents	Reagent cost can be high	Slow reaction rates, substrate solubility issues[7]

Visualization of Synthetic Workflows

The diagrams below illustrate the logical flow of the primary chemical and biocatalytic dehydrogenation processes.

Caption: Workflow for the biocatalytic synthesis of Exemestane.

Conclusion and Future Outlook

The synthesis of Exemestane from 6-Methyleneandrost-4-ene-3,17-dione can be successfully achieved through various chemical and biocatalytic methods.

• For industrial-scale production , the Chloranil-mediated route appears highly promising due to its demonstrated high yield, exceptional product purity, and avoidance of the notoriously difficult purification associated with DDQ. [1]The IBX method also presents a strong case for scalability, contingent on reagent cost and availability. [6]* The biocatalytic route represents the frontier of green pharmaceutical chemistry. While currently hampered by longer reaction times and substrate delivery challenges, its unparalleled selectivity and mild conditions make it an extremely attractive goal. [7][10]Further research in enzyme engineering and bioreactor design could elevate this method to be competitive with, or even superior to, traditional chemical syntheses.

Ultimately, the optimal choice of synthetic route will depend on a careful balance of factors including manufacturing scale, cost of goods, purity requirements, and corporate environmental strategy.

References

• Reddy, M. et al. (2010). Process for the preparation of exemestane.
• Unknown Authors. (2004). Process for preparing anti-cancer medicine Exemestane.

• Carballeira, R. et al. (2020). Δ1-Dehydrogenation and C20 Reduction of Cortisone and Hydrocortisone Catalyzed by Rhodococcus Strains. PubMed. [Link]

• Krook, M. & Hewitt, B. (2001). PROCESS TO PREPARE EXEMESTANE. WIPO Patentscope. [Link]

• Agarwal, V. et al. (2009). Process for preparing aromatase inhibitor exemestane.

• Carballeira, R. et al. (2020). Δ1-Dehydrogenation and C20 Reduction of Cortisone and Hydrocortisone Catalyzed by Rhodococcus Strains. MDPI. [Link]

• Purohit, A. et al. (2012). Exemestane and its intermediates and methods of making the same.

• Patil, P. et al. (2017). Substrate carriers for C-1(2)-dehydrogenation of 6-methylene androstenedione to exemestane by growing and immobilized arthrobacter simplex NCIM 2449. ResearchGate. [Link]

• Stolarczyk, M. et al. (2021). Enzymatic Δ1-Dehydrogenation of 3-Ketosteroids—Reconciliation of Kinetic Isotope Effects with the Reaction Mechanism. ACS Catalysis. [Link]

• Patil, P. et al. (2017). THE C-1 ( 2 )-DEHYDTROGENATION OF 6-METHYLENE ANDROSTENEDIONE TO EXEMESTANE , AN AROMATASE INHIBITOR USED FOR THE TREATMENT OF BREAST CANCER. Semantic Scholar. [Link]

• Agarwal, V. et al. (2012). Process for preparing aromatiase inhibitor exemestane. Justia Patents. [Link]

• Stolarczyk-Sowa, M. et al. (2020). The efficient Δ1-dehydrogenation of a wide spectrum of 3-ketosteroids in a broad pH range by 3-ketosteroid dehydrogenase from Sterolibacterium denitrificans. ResearchGate. [Link]

• Stolarczyk-Sowa, M. et al. (2022). 1,2-Hydrogenation and Transhydrogenation Catalyzed by 3-Ketosteroid Δ1-Dehydrogenase from Sterolibacterium denitrificans—Kinetics, Isotope Labelling and QM:MM Modelling Studies. PubMed Central. [Link]

• Buzzetti, F. et al. (1995). Synthesis and aromatase inhibition by potential metabolites of exemestane (6-methylenandrosta-1,4-diene-3,17-dione). PubMed. [Link]

• Andrade, L. et al. (2012). 6-Methylideneandrost-4-ene-3,17-dione. PubMed Central. [Link]

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• Buzzetti, F. et al. (1995). Derivatives of Exemestane — Synthesis and Evaluation of Aromatase Inhibition. ResearchGate. [Link]

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A Comparative Guide to the In Vitro and In Vivo Activity of 6-Methyleneandrost-4-ene-3,17-dione

Introduction: Characterizing a Potent Steroidal Aromatase Inhibitor

6-Methyleneandrost-4-ene-3,17-dione is a synthetic steroidal compound recognized for its role as a potent aromatase inhibitor and as a key synthetic precursor to Exemestane (6-methylenandrosta-1,4-diene-3,17-dione), a clinically significant drug in the treatment of estrogen receptor-positive breast cancer.[1][2][3] Its structure, featuring a methylene group at the C-6 position of the androstenedione framework, is crucial for its interaction with the aromatase enzyme (CYP19A1).[1][4] This guide provides an in-depth comparison of the characterized in vitro activity of 6-Methyleneandrost-4-ene-3,17-dione with its anticipated in vivo performance, offering a critical perspective for researchers in pharmacology and drug development. We will dissect the journey of this molecule from a controlled, cell-free environment to the complex, multi-system reality of a living organism, highlighting the critical data and experimental frameworks required for a comprehensive evaluation.

Section 1: The In Vitro Profile: Precision and Potency in a Controlled System

The in vitro assessment of an enzyme inhibitor is the foundational step in its characterization. These assays provide a clean, direct measure of the molecule's ability to interact with its target, free from the complexities of metabolism and bioavailability. For 6-Methyleneandrost-4-ene-3,17-dione, in vitro studies have been pivotal in establishing its mechanism and relative potency.

Mechanism of Action: Competitive Inhibition

Studies utilizing human placental microsomes, a rich source of the aromatase enzyme, have demonstrated that 6-Methyleneandrost-4-ene-3,17-dione acts as a powerful competitive inhibitor.[5][6] This classification implies that the molecule directly competes with the natural substrate, androstenedione, for binding to the enzyme's active site. The structural similarity to the endogenous substrate facilitates this high-affinity binding. Unlike its more famous derivative, Exemestane, which is an irreversible inactivator, 6-Methyleneandrost-4-ene-3,17-dione does not appear to cause time-dependent inactivation of the aromatase enzyme.[5][6] This distinction is critical, as competitive inhibitors' effects can be overcome by increasing substrate concentration, a factor with significant implications for in vivo efficacy.

Quantitative Analysis of Inhibitory Potency

The potency of an inhibitor is quantified by metrics such as the inhibition constant (Kᵢ) or the half-maximal inhibitory concentration (IC₅₀). For 6-Methyleneandrost-4-ene-3,17-dione, these values are impressively low, indicating a high affinity for the aromatase enzyme.

Compound	Inhibition Constant (Kᵢ)	Assay System	Reference
6-Methyleneandrost-4-ene-3,17-dione	4.9 nM	Human Placental Aromatase	[5][6]
6β-Ethylandrost-4-ene-3,17-dione	1.4 nM	Human Placental Aromatase	[5][6]
6β-Methylandrost-4-ene-3,17-dione	2.0 nM	Human Placental Aromatase	[5][6]
4-Hydroxyandrostenedione (Formestane)	30.0 - 50.0 nM (IC₅₀)	In Vitro Assays	[7]

This table clearly positions 6-Methyleneandrost-4-ene-3,17-dione among the most potent competitive inhibitors synthesized in its class, with a Kᵢ value significantly lower than that of the second-generation inhibitor, Formestane.[5][6][7]

Experimental Protocol: In Vitro Aromatase Inhibition Assay

The following protocol outlines a standard method for determining aromatase activity, which is essential for assessing inhibitor potency. This method is based on the widely used tritiated water-release assay.[8]

Objective: To determine the IC₅₀ value of 6-Methyleneandrost-4-ene-3,17-dione for human aromatase.

Materials:

• Human placental microsomes or recombinant human aromatase (CYP19A1).

• [1β-³H]-Androst-4-ene-3,17-dione (radiolabeled substrate).

• NADPH regenerating system (e.g., NADPH, glucose-6-phosphate, glucose-6-phosphate dehydrogenase).

• Test compound (6-Methyleneandrost-4-ene-3,17-dione) dissolved in DMSO.

• Positive control inhibitor (e.g., Letrozole, 4-hydroxyandrostenedione).

• Phosphate buffer (pH 7.4).

• Chloroform.

• Dextran-coated charcoal suspension.

• Scintillation cocktail and counter.

Procedure:

• Reaction Preparation: In microcentrifuge tubes, prepare reaction mixtures containing phosphate buffer, the NADPH regenerating system, and the microsomal/recombinant enzyme preparation.

• Inhibitor Addition: Add varying concentrations of 6-Methyleneandrost-4-ene-3,17-dione (or vehicle control/positive control) to the tubes. Pre-incubate for 15 minutes at 37°C to allow the inhibitor to bind to the enzyme.

• Initiate Reaction: Start the enzymatic reaction by adding the radiolabeled substrate, [1β-³H]-Androst-4-ene-3,17-dione.

• Incubation: Incubate the reaction mixture for a defined period (e.g., 30-60 minutes) at 37°C. The aromatase enzyme will convert the substrate, releasing the ³H atom into the aqueous medium as ³H₂O.

• Terminate Reaction: Stop the reaction by adding chloroform and vortexing vigorously. This denatures the enzyme and partitions the unreacted steroidal substrate into the organic phase.

• Phase Separation: Centrifuge the tubes to achieve clear separation of the aqueous and organic layers.

• Isolate Aqueous Phase: Carefully transfer a known volume of the upper aqueous phase (containing the ³H₂O product) to a new tube.

• Remove Residual Substrate: Add a dextran-coated charcoal suspension to the aqueous sample. The charcoal binds any remaining traces of the radiolabeled steroid substrate. Centrifuge to pellet the charcoal.

• Quantification: Transfer the supernatant to a scintillation vial, add scintillation cocktail, and measure the radioactivity using a liquid scintillation counter.

• Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to the vehicle control. Plot the percent inhibition against the log of the inhibitor concentration and use non-linear regression to determine the IC₅₀ value.

Workflow for In Vitro Aromatase Inhibition Assay.

Section 2: The In Vivo Profile: Navigating Biological Complexity

Translating in vitro potency to in vivo efficacy is a formidable challenge in drug development. An organism introduces complex variables, including absorption, distribution, metabolism, and excretion (ADME), which collectively determine a compound's therapeutic effect. Direct in vivo studies on 6-Methyleneandrost-4-ene-3,17-dione are not extensively published; however, we can infer its likely behavior based on its structure and data from related steroidal compounds.

Pharmacokinetics and Metabolic Fate

Upon oral administration, 6-Methyleneandrost-4-ene-3,17-dione would be subject to first-pass metabolism in the liver. Key enzymatic transformations for steroidal androgens typically involve:

• Reduction: The keto groups at the C-3 and C-17 positions are susceptible to reduction by reductases, yielding hydroxylated metabolites. The resulting 17β-hydroxy derivative, for example, is often a less potent aromatase inhibitor than its 17-keto parent.[9]

• Hydroxylation: Cytochrome P450 enzymes can introduce hydroxyl groups at various positions on the steroid nucleus, further modifying activity and increasing water solubility for excretion.[10]

• Conjugation: Metabolites are often conjugated with glucuronic acid or sulfate to facilitate renal or biliary clearance.

These metabolic processes can significantly reduce the concentration of the active parent compound reaching systemic circulation and target tissues, a critical divergence from the controlled in vitro environment.

Potential In Vivo Metabolic Pathways.

Anticipated In Vivo Effects

Assuming sufficient oral bioavailability, the primary in vivo effect of 6-Methyleneandrost-4-ene-3,17-dione would be the systemic suppression of estrogen synthesis. In relevant animal models, this would manifest as:

• Reduced Circulating Estrogens: A measurable decrease in plasma levels of estrone and estradiol.

• Anti-tumor Activity: In estrogen-dependent breast cancer models (e.g., MCF-7Ca xenografts), inhibition of aromatase would starve tumors of the estrogen needed for proliferation, leading to tumor growth suppression or regression.[11][12]

• Effects on Estrogen-Sensitive Tissues: A reduction in the uterine weight of ovariectomized female animals receiving an androgen substrate is a classic biomarker for aromatase inhibitor efficacy.[12]

Experimental Protocol: In Vivo Efficacy in a Xenograft Model

The following protocol describes a standard approach to evaluate the in vivo anti-tumor efficacy of an aromatase inhibitor.[11][12][13]

Objective: To assess the ability of 6-Methyleneandrost-4-ene-3,17-dione to inhibit the growth of estrogen-dependent tumors in vivo.

Model: Ovariectomized, immunosuppressed female mice (e.g., Nude or SCID) bearing tumors derived from MCF-7 breast cancer cells stably transfected to express aromatase (MCF-7Ca). This model mimics the postmenopausal state where peripheral aromatization is the main source of estrogen.

Procedure:

• Cell Culture: Culture MCF-7Ca cells under standard conditions.

• Tumor Implantation: Inoculate mice subcutaneously with MCF-7Ca cells suspended in Matrigel.

• Tumor Growth: Allow tumors to establish and reach a palpable, measurable size (e.g., 150-200 mm³).

• Animal Randomization: Randomize mice into treatment groups (e.g., Vehicle control, Test Compound, Positive Control like Letrozole or Exemestane).

• Treatment Administration: Administer 6-Methyleneandrost-4-ene-3,17-dione orally or via subcutaneous injection daily for a specified duration (e.g., 4-8 weeks).

• Monitoring:

  • Tumor Volume: Measure tumor dimensions with calipers twice weekly and calculate tumor volume.

  • Body Weight: Monitor animal body weight as an indicator of general health and toxicity.

• Endpoint Analysis: At the end of the study, euthanize the animals and perform the following:

  • Final Tumor Measurement: Excise and weigh the final tumors.

  • Uterine Weight: Excise and weigh the uterus as a biomarker of systemic estrogenic activity.

  • Blood Collection: Collect blood via cardiac puncture to measure plasma levels of estrogens and the test compound/metabolites.

• Data Analysis: Compare the mean tumor growth, final tumor weights, and uterine weights between the treatment and vehicle control groups using appropriate statistical tests (e.g., ANOVA, t-test).

Workflow for an In Vivo Xenograft Efficacy Study.

Section 3: Comparative Analysis: Bridging the In Vitro/In Vivo Gap

The crucial comparison lies in understanding why a nanomolar in vitro inhibitor may or may not translate into a successful in vivo agent.

Feature	In Vitro Activity	In Vivo Activity (Anticipated)	Key Differentiating Factors
Target Interaction	Direct, competitive binding to aromatase active site.[5][6]	Systemic inhibition of aromatase in various tissues (fat, breast, brain).[14][15]	Bioavailability & Distribution: Must reach target tissues at sufficient concentrations.
Potency (Kᵢ)	4.9 nM.[5][6]	Efficacy depends on dose, route, and PK/PD relationship.	Metabolism: Conversion to less active metabolites reduces effective concentration.[9]
Environment	Controlled, buffered aqueous system with defined components.	Complex physiological environment with fluctuating substrate levels, plasma protein binding, and competing biological processes.	Off-Target Effects: Interaction with other enzymes or receptors can cause toxicity or side effects.
Duration of Effect	Reversible; effect lasts as long as the compound is present.	Dependent on the compound's half-life and clearance rate.	Pharmacokinetics: A short half-life may require frequent dosing to maintain therapeutic levels.

The most significant point of comparison is with its direct synthetic descendant, Exemestane (6-methylenandrosta-1,4-diene-3,17-dione). The key structural difference is the introduction of a double bond between C1 and C2 in Exemestane.[9] This seemingly minor change transforms the molecule from a reversible, competitive inhibitor into an irreversible "suicide" inactivator.[16] This mechanistic shift is profoundly important in vivo, as irreversible inactivation means the enzyme is permanently disabled, leading to a more sustained and profound suppression of estrogen synthesis, even as the drug is cleared from circulation.[16][17]

Conclusion

6-Methyleneandrost-4-ene-3,17-dione is a highly potent competitive aromatase inhibitor in vitro, with a binding affinity that surpasses some clinically used agents.[5][6][7] This makes it an excellent lead compound. However, its journey from the petri dish to a preclinical model is fraught with challenges that underscore the fundamental differences between in vitro and in vivo pharmacology. Its reversible mechanism, coupled with its susceptibility to metabolic inactivation, suggests that its in vivo efficacy might be less durable than that of irreversible inactivators like Exemestane.[16] This comparative analysis highlights the indispensable role of in vivo studies in validating in vitro findings, providing the critical pharmacokinetic and efficacy data needed to predict true therapeutic potential. For researchers, 6-Methyleneandrost-4-ene-3,17-dione serves as a compelling case study in the optimization of steroidal inhibitors, where subtle structural modifications can lead to dramatically different and superior pharmacological profiles.

References

• Environmental Protection Agency (2002). Pre-Validation Study Plan and Study Protocol for the Aromatase Assay Using Human, Bovine, and Porcine Placenta, and Human Recomb.
• Purohit, A., et al. (1995). Synthesis and aromatase inhibition by potential metabolites of exemestane (6-methylenandrosta-1,4-diene-3,17-dione). PubMed.
• Numazawa, M., et al. (1998). 6-Alkyl- And 6-arylandrost-4-ene-3,17-diones as Aromatase Inhibitors.
• Guerenger, A., et al. (2002).
• Biegon, A. (2016). In vivo visualization of aromatase in animals and humans. PubMed Central.
• Macedo, L. F., et al. (2011). Aromatase Resistance Mechanisms in Model Systems in vivo. PubMed Central.
• Biegon, A. (2016).
• Brodie, A., et al. (1998). Preclinical Studies Using the Intratumoral Aromatase Model for Postmenopausal Breast Cancer. CancerNetwork.
• Generali, D., et al. (2014).
• Tıras, B., et al. (2022). Advantages and Disadvantages of Two In Vitro Assays in Evaluating Aromatase Activity: “A Cell-Based and a Cell-Free Assay”.
• Lubet, R. A., et al. (2010). The Use of Animal Models for Cancer Chemoprevention Drug Development. PubMed Central.
• Sanderson, J. T., et al. (2002). Induction and Inhibition of Aromatase (CYP19) Activity by Natural and Synthetic Flavonoid Compounds in H295R Human Adrenocortical Carcinoma Cells. Oxford Academic.
• Andrade, L. C. R., et al. (2012). 6-Methylideneandrost-4-ene-3,17-dione. PubMed Central.
• Andrade, L. C. R., et al. (2012). 6-Methylideneandrost-4-ene-3,17-dione.
• Van Eenoo, P., et al. (2005). Metabolism, excretion and detection of androst-4-ene-3,6,17-trione. Recent Advances In Doping Analysis.
• Andrade, L. C. R., et al. (2012). 6-Methyl-ideneandrost-4-ene-3,17-dione. PubMed.
• Numazawa, M., et al. (1998). 6-Alkyl- and 6-arylandrost-4-ene-3,17-diones as aromatase inhibitors.
• Zilembo, N., et al. (2002). Current status and future potential role of exemestane in the treatment of early and advanced breast cancer (Review). VIVO.
• Exploring the Synthesis and Applications of 6-Methyleneandrost-4-ene-3,17-dione. (2025). Tocris Bioscience.

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of 6-Methyleneandrost-4-ene-3,17-dione

This guide provides a detailed protocol for the safe and compliant disposal of 6-Methyleneandrost-4-ene-3,17-dione. As a potent, physiologically active steroidal compound and a synthetic intermediate of the aromatase inhibitor exemestane, its handling and disposal demand rigorous adherence to safety and environmental regulations. This document is intended for researchers, scientists, and drug development professionals, offering a framework built on the principles of laboratory safety, regulatory compliance, and scientific integrity.

Hazard Assessment and Waste Classification

The foundational step in proper disposal is a thorough understanding of the compound's hazards. 6-Methyleneandrost-4-ene-3,17-dione is classified with specific risk factors that dictate its management as a hazardous material.

Expert Insight: The primary hazard associated with this compound is its potential for reproductive toxicity. While comprehensive toxicological data may be limited, its structural similarity to other hormonally active steroids necessitates that it be handled with the care required for hazardous materials. Therefore, all waste generated from its use must be treated as hazardous chemical waste.

Hazard Classification	GHS Code	Description	Source
Reproductive Toxicity	H361	Suspected of damaging fertility or the unborn child.
Acute Toxicity (Oral)	H302	Harmful if swallowed.	[1][2]
Skin Irritation	H315	Causes skin irritation.	[1]
Eye Irritation	H319	Causes serious eye irritation.	[1][2]

Under the U.S. Environmental Protection Agency (EPA) regulations established by the Resource Conservation and Recovery Act (RCRA), chemical waste is deemed hazardous if it is specifically "listed" or exhibits hazardous "characteristics" (e.g., ignitability, corrosivity, reactivity, toxicity).[3][4][5] Given its toxicological profile, 6-Methyleneandrost-4-ene-3,17-dione waste must be managed as hazardous to ensure compliance and protect human health and the environment.[4][6]

Core Principles for Compliant Disposal

The entire disposal workflow is governed by a set of well-established principles designed to ensure safety and regulatory adherence from the point of generation to final disposal—a concept often referred to as "cradle-to-grave" management.[7]

• Waste Minimization: The most effective way to manage waste is to reduce its generation. This includes ordering the smallest necessary quantity of the chemical, keeping an accurate inventory, and designing experiments to use minimal amounts.[3][8]

• Segregation: Never mix different types of waste.[8][9] 6-Methyleneandrost-4-ene-3,17-dione waste should be segregated from non-hazardous trash and other incompatible chemical wastes to prevent dangerous reactions and to facilitate proper disposal.[10]

• Containerization: All hazardous waste must be stored in containers that are compatible with the chemical, in good condition, and securely sealed to prevent leaks.[8][10] The original product container is often an excellent choice for waste storage.[10]

• Labeling: Every waste container must be clearly labeled as hazardous waste. The label should identify the contents (including 6-Methyleneandrost-4-ene-3,17-dione and any solvents), the associated hazards, and the date when waste was first added (accumulation start date).[6][10]

• Storage: Waste must be stored in a designated and properly managed Satellite Accumulation Area (SAA) within or near the laboratory.[3] This area should have secondary containment to control any potential spills.[10]

Standard Operating Procedure (SOP) for Disposal

This section provides a step-by-step protocol for collecting and preparing 6-Methyleneandrost-4-ene-3,17-dione waste for disposal.

Step 1: Personal Protective Equipment (PPE)

Before handling the compound or its waste, ensure appropriate PPE is worn.

• Protocol:

  • Wear a standard laboratory coat.

  • Use chemical-resistant gloves (e.g., nitrile).

  • Wear safety glasses or goggles for eye protection.

  • When handling the solid powder outside of a chemical fume hood, a respirator may be required to prevent inhalation.

• Causality: The specified PPE protects personnel from accidental exposure through skin contact, eye splashes, or inhalation, mitigating the risks of irritation and reproductive toxicity.[1]

Step 2: Waste Collection and Segregation

Properly segregate waste at the point of generation.

• Protocol:

  • Solid Waste: Collect unadulterated 6-Methyleneandrost-4-ene-3,17-dione powder, residues, and grossly contaminated items (e.g., weigh boats, contaminated gloves, bench paper) in a designated solid waste container.

  • Liquid Waste: Collect solutions containing 6-Methyleneandrost-4-ene-3,17-dione in a separate, compatible liquid waste container. Do not mix with other solvent waste streams unless explicitly permitted by your institution's EHS office.

  • Sharps Waste: Any sharps (needles, scalpels, contaminated glass pipettes) must be placed in a dedicated, puncture-resistant sharps container labeled for hazardous chemical waste.[9]

• Trustworthiness: This segregation is a self-validating system. By keeping waste streams separate, you prevent uncontrolled chemical reactions and ensure that the disposal vendor receives a waste profile that can be managed safely and effectively.[8]

Step 3: Containerization and Labeling

Use appropriate containers and label them correctly from the outset.

• Protocol:

  • Select a container made of a material compatible with the waste (e.g., glass or high-density polyethylene). Ensure it has a secure, screw-top lid.[10]

  • Affix a hazardous waste tag provided by your institution's Environmental Health & Safety (EHS) department as soon as the first drop of waste is added.[10]

  • Fill out the label completely and legibly, including:

    • The words "Hazardous Waste."

    • Full chemical names of all constituents (e.g., "6-Methyleneandrost-4-ene-3,17-dione," "Methanol").

    • The approximate percentage of each constituent.

    • The relevant hazard characteristics (e.g., "Toxic," "Reproductive Hazard").

    • The accumulation start date.

  • Keep the container closed at all times except when actively adding waste.[3][10]

• Causality: Proper labeling is a regulatory requirement and is critical for safety. It informs EHS personnel, emergency responders, and the final disposal facility of the container's contents and associated dangers, ensuring it is handled correctly throughout its lifecycle.[6]

Step 4: Arranging for Final Disposal

Waste must be disposed of through authorized channels.

• Protocol:

  • Store the sealed and labeled waste container in your lab's designated Satellite Accumulation Area.

  • Once the container is full or you have finished the project, submit a chemical waste pickup request to your institution's EHS office.[3][10]

  • Do not pour 6-Methyleneandrost-4-ene-3,17-dione waste down the drain or discard it in the regular trash.[2][6] This is a serious regulatory violation and poses a threat to the environment.

• Expert Insight: Your EHS office is the authoritative partner in this process. They work with licensed hazardous waste disposal companies that will transport the waste for final treatment, typically via high-temperature incineration, which is the required method for destroying many hazardous pharmaceutical wastes.[6][11]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for managing waste streams containing 6-Methyleneandrost-4-ene-3,17-dione.

Sources

• 1. - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. bg.cpachem.com [bg.cpachem.com]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. axonator.com [axonator.com]
• 5. epa.gov [epa.gov]
• 6. calpaclab.com [calpaclab.com]
• 7. epa.gov [epa.gov]
• 8. acewaste.com.au [acewaste.com.au]
• 9. actenviro.com [actenviro.com]
• 10. vumc.org [vumc.org]
• 11. Guidance for Disposal of Drugs Used in Clinical Research | Research | WashU [research.washu.edu]